Desisopropyl ethyl torsemide

• CAS: 58155-35-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Desisopropyl Ethyl Torsemide

Introduction

Desisopropyl ethyl torsemide, systematically named 1-ethyl-3-[[4-(3-methylanilino)-3-pyridinyl]sulfonyl]urea, is a significant analogue and a known impurity of the potent loop diuretic, torsemide.[1][2] The synthesis of this compound is of paramount importance for researchers, scientists, and drug development professionals. A well-characterized standard of desisopropyl ethyl torsemide is crucial for the development and validation of analytical methods to monitor the purity of torsemide active pharmaceutical ingredients (APIs). Furthermore, its availability enables toxicological studies and can serve as a starting point for the exploration of new chemical entities with potentially modulated pharmacological profiles.[3] This guide provides a comprehensive overview of the synthetic pathway to desisopropyl ethyl torsemide, grounded in established chemical principles and supported by authoritative references.

Retrosynthetic Analysis

A retrosynthetic approach to desisopropyl ethyl torsemide reveals a logical and efficient synthetic strategy. The target molecule is a sulfonylurea derivative. The most apparent disconnection is at the sulfonylurea linkage, breaking it down to a sulfonamide and an isocyanate. This leads to the key intermediate, 4-(m-tolylamino)pyridine-3-sulfonamide, and ethyl isocyanate. The synthesis of the key sulfonamide intermediate can be further broken down, starting from readily available precursors.

Caption: Retrosynthetic analysis of desisopropyl ethyl torsemide.

Synthesis of the Key Intermediate: 4-(m-Tolylamino)pyridine-3-sulfonamide

The synthesis of the pivotal intermediate, 4-(m-tolylamino)pyridine-3-sulfonamide, is a multi-step process that begins with 4-hydroxypyridine.[4]

Step 1: Sulfonation of 4-Hydroxypyridine

The initial step involves the sulfonation of 4-hydroxypyridine to introduce the sulfonic acid group at the 3-position of the pyridine ring. This reaction is typically carried out using fuming sulfuric acid.

Step 2: Chlorination to 4-Chloropyridine-3-sulfonyl chloride

The resulting sulfonic acid is then converted to the more reactive sulfonyl chloride. This is achieved by treatment with a chlorinating agent such as a mixture of phosphorus pentachloride (PCl5) and phosphorus oxychloride (POCl3).[5] This step also substitutes the hydroxyl group at the 4-position with a chlorine atom.

Step 3: Amination to 4-Chloropyridine-3-sulfonamide

The sulfonyl chloride is subsequently reacted with ammonia to form the corresponding sulfonamide.[4][5] This is a standard procedure for converting sulfonyl chlorides to sulfonamides.

Step 4: Nucleophilic Aromatic Substitution with m-Toluidine

The final step in the synthesis of the key intermediate is a nucleophilic aromatic substitution reaction. 4-Chloropyridine-3-sulfonamide is reacted with m-toluidine. The chlorine atom at the 4-position of the pyridine ring is displaced by the amino group of m-toluidine to yield 4-(m-tolylamino)pyridine-3-sulfonamide.[4] This reaction is typically carried out in a high-boiling solvent such as n-propanol at elevated temperatures.[4]

Final Synthesis Step: Formation of Desisopropyl Ethyl Torsemide

The final step in the synthesis of desisopropyl ethyl torsemide involves the reaction of 4-(m-tolylamino)pyridine-3-sulfonamide with ethyl isocyanate. This reaction forms the sulfonylurea linkage.

Caption: Overall synthesis pathway of desisopropyl ethyl torsemide.

Experimental Protocol

The following is a detailed, step-by-step methodology for the synthesis of desisopropyl ethyl torsemide from 4-(m-tolylamino)pyridine-3-sulfonamide. This protocol is adapted from general procedures for the synthesis of torsemide and its analogues.[6][7][8]

Materials and Reagents:

• 4-(m-Tolylamino)pyridine-3-sulfonamide

• Ethyl isocyanate

• Triethylamine (or an alternative base like potassium carbonate)

• Anhydrous solvent (e.g., acetonitrile, acetone, or dichloromethane)

• Hydrochloric acid or acetic acid (for acidification)

• Deionized water

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, dissolve 4-(m-tolylamino)pyridine-3-sulfonamide in the chosen anhydrous solvent.

• Addition of Base: Add triethylamine to the solution. The base acts as a catalyst and a scavenger for any acidic byproducts.

• Addition of Ethyl Isocyanate: Slowly add ethyl isocyanate to the reaction mixture via the dropping funnel. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If using an organic base like triethylamine, it can be removed under reduced pressure. If an inorganic base is used, it can be filtered off.

• Precipitation: The product can be precipitated by adding the reaction mixture to water and acidifying with hydrochloric or acetic acid to a pH of approximately 5.5.[6]

• Isolation and Purification: The precipitated solid is collected by filtration, washed with deionized water, and dried under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Physical Properties
4-(m-Tolylamino)pyridine-3-sulfonamide	C12H13N3O2S	263.32	Off-white solid, mp: 162–164°C[5]
Desisopropyl ethyl torsemide	C15H18N4O3S	334.4	Solid[9][10]

Characterization

The identity and purity of the synthesized desisopropyl ethyl torsemide should be confirmed using a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups.

Conclusion

The synthesis of desisopropyl ethyl torsemide is a multi-step process that can be achieved with a high degree of success by following established synthetic routes for torsemide and its analogues. The key to a successful synthesis lies in the careful execution of each step, particularly the formation of the crucial intermediate, 4-(m-tolylamino)pyridine-3-sulfonamide, and the final coupling with ethyl isocyanate. This guide provides a robust framework for researchers and scientists to produce this important compound for analytical and research purposes, thereby contributing to the quality control and ongoing development of torsemide-related pharmaceuticals.

References

• StatPearls. (n.d.). Torsemide. NCBI Bookshelf. Retrieved from [Link]

• Neugebauer, G., et al. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittelforschung, 38(1A), 164-6. Retrieved from [Link]

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information. Retrieved from [Link]

• Pharmacology of Torsemide (Demadex) ; Mechanism of Action, Pharmacokinetics, Uses, Effects. (2025, January 18). YouTube. Retrieved from [Link]

• Neugebauer, G., Besenfelder, E., & von Mollendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Semantic Scholar. Retrieved from [Link]

• SynZeal. (n.d.). Torasemide Impurities. Retrieved from [Link]

• Delarge, J., et al. (1995). Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study. European Journal of Medicinal Chemistry, 30(3), 249-256. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Desisopropyl ethyl torsemide. PubChem. Retrieved from [Link]

• Veeprho. (n.d.). Torasemide and Related Compound. Retrieved from [Link]

• Bianchetti, M., et al. (2003). Process for the synthesis of torsemide, in particular of pure and stable form II. Google Patents.

• Global Substance Registration System. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Torsemide-impurities. Retrieved from [Link]

• ResearchGate. (2018). (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4. Retrieved from [Link]

• Dolitzky, B., et al. (2003). Process for preparing torsemide intermediate. Google Patents.

• Gu, S., et al. (2022). Synthesis and Characterization of Related Substances of Torasemide. ResearchGate. Retrieved from [Link]

• Aronhime, J., et al. (2005). Process for the preparation of torsemide and related intermediates. Google Patents.

• Patsnap. (n.d.). Novel processes for preparing torsemide intermediate. Retrieved from [Link]

• Bianchetti, M., et al. (2003). Process for the synthesis of torsemide, in particular of pure and stable form II. Google Patents.

• TechnoRep. (n.d.). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Retrieved from [Link]

• WIPO Patentscope. (2003). PROCESS FOR THE PREPARATION OF HIGHLY PURE TORSEMIDE. Retrieved from [Link]

• Drugfuture.com. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Torsemide-d7. PubChem. Retrieved from [Link]

• Global Substance Registration System. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. Retrieved from [Link]

• European Patent Office. (2003). Process for the synthesis of torsemide, in particular of pure and stable form II. Retrieved from [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 3. Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]
• 5. researchgate.net [researchgate.net]
• 6. EP1433784A1 - Process for the synthesis of torsemide, in particular of pure and stable form II - Google Patents [patents.google.com]
• 7. US6670478B2 - Process for preparing torsemide intermediate - Google Patents [patents.google.com]
• 8. US20050209460A1 - Process for the preparation of torsemide and related intermediates - Google Patents [patents.google.com]
• 9. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]

Desisopropyl Ethyl Torsemide: A Comprehensive Physicochemical Profile

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Desisopropyl ethyl torsemide, systematically known as 1-ethyl-3-[[4-(3-methylanilino)-3-pyridinyl]sulfonyl]urea, is a molecule of significant interest in pharmaceutical research, primarily recognized as a process-related impurity and potential metabolite of Torsemide.[1][2] Torsemide is a potent loop diuretic used in the management of edema associated with congestive heart failure, renal disease, and hepatic cirrhosis, as well as for the treatment of hypertension. The presence and characterization of its impurities are critical for ensuring the quality, safety, and efficacy of the final drug product. This guide provides a comprehensive overview of the core physicochemical properties of Desisopropyl ethyl torsemide, offering a foundational resource for researchers in drug discovery, development, and quality control.

This document delves into the structural and chemical properties of Desisopropyl ethyl torsemide, presenting both experimentally derived and computationally predicted data. Furthermore, it outlines detailed protocols for its synthesis and analytical characterization, providing a practical framework for its laboratory preparation and analysis.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a pharmaceutical compound is fundamental to predicting its behavior in biological systems and during formulation development. This section details the key identifiers and physicochemical parameters of Desisopropyl ethyl torsemide.

Chemical Identifiers

Identifier	Value	Source
IUPAC Name	1-ethyl-3-[[4-(3-methylanilino)-3-pyridinyl]sulfonyl]urea	PubChem[3]
Synonyms	Torsemide Impurity C, N-1-Ethyl-1-demethylethyl Torsemide	Pharmaffiliates[2], SynZeal[1]
CAS Number	58155-35-4	PubChem[3]
Molecular Formula	C₁₅H₁₈N₄O₃S	PubChem[3]
Molecular Weight	334.4 g/mol	PubChem[3]
SMILES	CCNC(=O)NS(=O)(=O)c1cnccc1Nc2cccc(C)c2	PubChem[3]
InChIKey	ZPXQRKMODMEHCM-UHFFFAOYSA-N	PubChem[3]

Physicochemical Data

The following table summarizes the key physicochemical properties of Desisopropyl ethyl torsemide. It's important to note that while some experimental data is available, many of the aqueous properties are predicted using computational models due to the limited publicly available experimental data for this specific impurity.

Property	Value	Method	Source
Melting Point	151-153 °C	Experimental	Synthesis and Characterization of Related Substances of Torasemide[4]
Aqueous Solubility	-4.12 log(mol/L)	Predicted (ALOGPS)	Virtual Computational Chemistry Laboratory[4]
Poorly soluble	Predicted (ESOL)	SwissADME[5]
LogP (Octanol-Water Partition Coefficient)	2.85	Predicted (XLOGP3)	SwissADME[5]
pKa (Acidic)	6.8 (most acidic)	Predicted (Chemicalize)	Chemicalize[6]
pKa (Basic)	2.5 (most basic)	Predicted (Chemicalize)	Chemicalize[6]
Topological Polar Surface Area (TPSA)	109.3 Ų	Calculated	PubChem[3]

Experimental Protocols

A critical aspect of working with any chemical entity is the ability to synthesize and analyze it reliably. This section provides detailed, step-by-step methodologies for the synthesis and analytical characterization of Desisopropyl ethyl torsemide.

Synthesis of Desisopropyl Ethyl Torsemide

The synthesis of Desisopropyl ethyl torsemide can be achieved from the key intermediate of Torsemide synthesis, 4-(m-Tolylamino)pyridine-3-sulfonamide (Compound B).[4] The rationale behind this synthetic route is a straightforward nucleophilic addition of an amine to an isocyanate, a common and efficient method for urea formation.

Reaction Scheme:

Figure 1: Synthesis of Desisopropyl ethyl torsemide.

Step-by-Step Protocol:

• Reaction Setup: To a solution of 4-(m-Tolylamino)pyridine-3-sulfonamide (Compound B) in acetonitrile, add 1,1'-Carbonyldiimidazole (CDI) and triethylamine (Et₃N). The use of CDI as a carbonyl source is a safer alternative to phosgene and its derivatives. Triethylamine acts as a base to facilitate the reaction.

• Intermediate Formation: Stir the mixture at room temperature. This step facilitates the formation of an activated intermediate.

• Addition of Ethylamine: Add ethylamine hydrochloride to the reaction mixture. The hydrochloride salt is often used for better stability and handling of the volatile ethylamine.

• Reaction: Heat the mixture to reflux (approximately 85°C) and monitor the reaction progress by Thin Layer Chromatography (TLC). The elevated temperature is necessary to drive the reaction to completion.

• Work-up: After completion, cool the reaction mixture and pour it into water. The product will precipitate out of the aqueous solution due to its low water solubility.

• Purification: Collect the precipitate by filtration, wash with water, and then recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the pure Desisopropyl ethyl torsemide.[4]

Analytical Characterization

Accurate characterization is essential to confirm the identity and purity of the synthesized compound. High-Performance Liquid Chromatography (HPLC) is a standard and reliable method for analyzing Torsemide and its related impurities.

HPLC Method Workflow:

Figure 2: General workflow for HPLC analysis.

Typical HPLC Parameters:

• Column: A C18 reverse-phase column is commonly used for the separation of Torsemide and its impurities due to its ability to separate compounds based on their hydrophobicity.

• Mobile Phase: A mixture of an organic solvent like acetonitrile and an aqueous buffer (e.g., phosphate buffer) is typically employed. The pH of the buffer can be adjusted to optimize the separation.

• Detection: UV detection is suitable for this compound due to the presence of chromophores in its structure. A wavelength of around 288 nm is often used for the analysis of Torsemide and its related substances.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Injection Volume: A standard injection volume is 10-20 µL.

This method allows for the determination of the retention time of Desisopropyl ethyl torsemide, which can be used for its identification, and the peak area, which can be used for its quantification. Peak purity can also be assessed using a photodiode array (PDA) detector.

Spectroscopic Characterization:

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.97 (s, 1H), 8.66 (s, 1H), 8.23 (d, J = 6.2 Hz, 1H), 7.35 (t, J = 7.6 Hz, 1H), 7.21–6.91 (m, 4H), 6.72 (s, 1H), 3.10–2.86 (m, 2H), 2.33 (s, 3H), 0.97 (t, J = 7.2 Hz, 3H).[4]

• ¹³C NMR (101 MHz, DMSO-d₆): δ 153.44, 151.19, 149.30, 148.89, 139.34, 137.78, 129.55, 126.42, 124.02, 120.90, 120.56, 107.92, 34.27, 20.90, 14.93.[4]

• High-Resolution Mass Spectrometry (HR-MS) (ESI): m/z calculated for C₁₅H₁₉N₄O₃S [M+H]⁺: 335.1229; found: 335.1223.[4]

Conclusion

This technical guide provides a detailed physicochemical profile of Desisopropyl ethyl torsemide, a significant related substance of the diuretic drug Torsemide. By consolidating its chemical identifiers, experimental and predicted physicochemical properties, and detailed protocols for its synthesis and analysis, this document serves as a valuable resource for professionals in the pharmaceutical sciences. A comprehensive understanding of such impurities is paramount for the development of robust manufacturing processes and ensuring the quality and safety of pharmaceutical products. The provided methodologies offer a practical foundation for the in-house synthesis and characterization of Desisopropyl ethyl torsemide, facilitating further research and quality control efforts.

References

• Chemicalize. Calculations. [Link]

• Forced Degradation Study of Torasemide: Characterization of its degrad

• Torasemide Impurities. SynZeal. [Link]

• Chen, J., Ming, W., Fan, D. H., & Gu, S. X. (2022). Synthesis and Characterization of Related Substances of Torasemide. Pharmaceutical Fronts, 4(03), e157-e161.

• Torasemide EP Impurity C. Veeprho. [Link]

• CAS No : 58155-35-4| Product Name : Torsemide - Impurity C. Pharmaffiliates. [Link]

• Torsemide-impurities. Pharmaffiliates. [Link]

• SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Swiss Institute of Bioinformatics. [Link]

• DESISOPROPYL ETHYL TORSEMIDE. FDA Global Substance Registration System. [Link]

• DESISOPROPYL ETHYL TORSEMIDE. Drugfuture. [Link]

• Desisopropyl ethyl torsemide. PubChem. [Link]

• Online Chemical Modeling Environment. [Link]

• Chemical Properties on Demand. PSEforSPEED. [Link]

• On-line Software. Virtual Computational Chemistry Laboratory. [Link]

• Propersea (Property Prediction). [Link]

• admetSAR 3.0: about. ADMETlab 3.0. [Link]

• admetSAR. [Link]

• Prediction of aqueous intrinsic solubility of druglike molecules using Random Forest regression trained with Wiki-pS0 database. ADMET and DMPK. [Link]

• Frequently Asked Questions. SwissADME. [Link]

• Oral Bioavailability Prediction Screening: Gift of SwissADME. PRISM BioLab. [Link]

• Chemical structure search. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc.

Sources

• 1. PSEforSPEEDChemical Properties on Demand - Introducing - PSEforSPEED [pseforspeed.com]
• 2. admetSAR [lmmd.ecust.edu.cn]
• 3. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. On-line Software [vcclab.org]
• 5. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemicalize - Instant Cheminformatics Solutions [chemicalize.com]

An In-depth Technical Guide to Desisopropyl Ethyl Torsemide: Discovery, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

Desisopropyl ethyl torsemide, identified as Torsemide Related Compound C, is a derivative of the potent loop diuretic torsemide.[1][2] While not a primary therapeutic agent itself, its significance lies in its role as a process-related impurity in the synthesis of torsemide, a widely prescribed medication for edema and hypertension.[3][4][5] Understanding the discovery, synthesis, and characterization of this compound is paramount for the quality control and regulatory compliance of torsemide manufacturing. This guide provides a comprehensive technical overview of desisopropyl ethyl torsemide, drawing upon the extensive knowledge base of its parent compound, torsemide, to infer its properties and analytical methodologies.

Introduction: The Context of Torsemide and Its Related Compounds

Torsemide, a pyridine-sulfonylurea derivative, exerts its diuretic effect by inhibiting the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle.[4][6][7] Its synthesis, a multi-step process, can lead to the formation of several related substances.[3][8] Desisopropyl ethyl torsemide emerges as a variation in the final step of torsemide synthesis, where a different alkyl isocyanate is utilized. While torsemide's efficacy and safety are well-established, the presence of impurities necessitates rigorous analytical monitoring to ensure the quality and safety of the final drug product.

Discovery and Origin

The "discovery" of desisopropyl ethyl torsemide is intrinsically linked to the process development and impurity profiling of torsemide. It is not a product of a dedicated drug discovery program but rather an identified process-related impurity. Regulatory bodies like the European Pharmacopoeia (EP) and the United States Pharmacopeia (USP) list it as "Torasemide Impurity C" and "Torsemide Related Compound C," respectively.[1][2] Its origin lies in the synthetic route of torsemide, specifically in the reaction of the 4-(3-methylphenylamino)-3-pyridinesulfonamide intermediate.

The logical relationship for the formation of torsemide and desisopropyl ethyl torsemide can be visualized as follows:

Caption: Synthetic origin of Torsemide and Desisopropyl Ethyl Torsemide.

Predicted Physicochemical Properties

Based on its chemical structure, the physicochemical properties of desisopropyl ethyl torsemide can be inferred.

Property	Value	Source
Molecular Formula	C15H18N4O3S	[2][9]
Molecular Weight	334.4 g/mol	[2][9]
Appearance	Predicted to be a white to off-white crystalline powder	Inferred from Torsemide[10]
Solubility	Predicted to be sparingly soluble in water, soluble in organic solvents like methanol and acetonitrile	Inferred from Torsemide[11]

Synthesis and Mechanism of Formation

The synthesis of desisopropyl ethyl torsemide is analogous to that of torsemide. The key difference lies in the choice of the isocyanate reactant.

General Synthetic Pathway

The formation of desisopropyl ethyl torsemide likely occurs when ethyl isocyanate is present as a reactant, either intentionally for the synthesis of the reference standard or as a contaminant in the isopropyl isocyanate starting material during torsemide production.

A plausible synthetic route is the reaction of 4-(3-methylphenylamino)-3-pyridinesulfonamide with ethyl isocyanate.[3]

Caption: Proposed synthesis of Desisopropyl Ethyl Torsemide.

Step-by-Step Laboratory Synthesis Protocol (Hypothetical)

This protocol is adapted from established methods for torsemide synthesis.[3]

• Dissolution: Dissolve 4-(3-methylphenylamino)-3-pyridinesulfonamide in a suitable anhydrous organic solvent (e.g., dichloromethane or acetonitrile) in a reaction flask equipped with a magnetic stirrer and a nitrogen inlet.

• Base Addition: Add a tertiary amine base, such as triethylamine, to the solution.

• Isocyanate Addition: Slowly add a stoichiometric equivalent of ethyl isocyanate to the reaction mixture at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction with water. Extract the aqueous layer with an organic solvent.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield pure desisopropyl ethyl torsemide.

Predicted Pharmacological Profile

As a structural analog of torsemide, desisopropyl ethyl torsemide is predicted to have some diuretic activity, although likely with different potency and pharmacokinetic properties. The isopropyl group in torsemide is crucial for its activity, and its replacement with an ethyl group may alter its binding affinity to the Na+/K+/2Cl- cotransporter.

Mechanism of Action (Hypothesized)

It is hypothesized that desisopropyl ethyl torsemide, if it possesses diuretic activity, would act similarly to torsemide by inhibiting the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle.[4][6] This inhibition would lead to increased urinary excretion of sodium, chloride, and water.

Sources

• 1. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Torasemide - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Torsemide? [synapse.patsnap.com]
• 7. Torasemide. A review of its pharmacological properties and therapeutic potential [pubmed.ncbi.nlm.nih.gov]
• 8. EP1741429A2 - Processes for preparing torsemide - Google Patents [patents.google.com]
• 9. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]
• 10. accessdata.fda.gov [accessdata.fda.gov]
• 11. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]

preclinical pharmacology of Desisopropyl ethyl torsemide

An In-Depth Technical Guide to the Preclinical Pharmacology of Desisopropyl Ethyl Torsemide

Introduction: Unveiling a Novel Torsemide Analogue

Desisopropyl ethyl torsemide is a pyridine-sulfonylurea compound, structurally related to the potent loop diuretic, torsemide.[1][2] Identified as a process-related substance in the synthesis of torsemide, its pharmacological profile remains largely uncharacterized.[3] This technical guide outlines a comprehensive preclinical strategy to elucidate the pharmacology of desisopropyl ethyl torsemide, establishing its mechanism of action, pharmacokinetic profile, and diuretic efficacy.

The parent compound, torsemide, exerts its diuretic effect by inhibiting the Na+/K+/2Cl- cotransporter in the thick ascending limb of the loop of Henle, leading to a significant increase in the excretion of sodium, chloride, and water.[4][5][6] It is a cornerstone in the management of edema associated with heart failure, renal disease, and cirrhosis.[4] The structural modification in desisopropyl ethyl torsemide—the substitution of an isopropyl group with an ethyl group on the urea moiety—necessitates a full preclinical evaluation. This investigation will determine if this change alters potency, selectivity, metabolic stability, or duration of action, potentially offering a differentiated therapeutic profile compared to the parent drug.

This document serves as a roadmap for researchers, scientists, and drug development professionals, providing the theoretical framework and detailed experimental protocols required to thoroughly investigate the preclinical pharmacology of this new chemical entity.

Part 1: Elucidating the Mechanism of Action

Based on its structural homology to torsemide, the primary hypothesis is that desisopropyl ethyl torsemide functions as an antagonist of the Na+/K+/2Cl- cotransporter (NKCC2) located on the apical membrane of epithelial cells in the thick ascending limb of the loop of Henle.[6][7] Inhibition of this transporter disrupts the reabsorption of luminal NaCl, thereby diminishing the interstitial osmotic gradient and ultimately increasing the excretion of water and electrolytes.[6]

Caption: Proposed mechanism of action for desisopropyl ethyl torsemide.

In Vitro Validation: Isolated Perfused Tubule Assay

To directly test the hypothesis, an isolated perfused tubule preparation provides a functional bioassay system.[8] This ex vivo method allows for the precise measurement of ion transport in a specific nephron segment.

Experimental Protocol:

• Tissue Harvest: Humanely euthanize a New Zealand White rabbit and excise the kidneys.

• Tubule Dissection: Place the kidney in cooled, oxygenated physiological saline. Under a dissecting microscope, manually dissect individual cortical thick ascending limb (cTAL) segments.

• Cannulation and Perfusion: Mount the isolated tubule segment between concentric glass pipettes. Perfuse the tubule lumen with an artificial tubular fluid containing a volume marker (e.g., [³H]inulin).

• Experimental Setup: Bathe the tubule in a bath of isotonic rabbit serum to simulate the in vivo environment.[9]

• Compound Application: Introduce varying concentrations of desisopropyl ethyl torsemide (and torsemide as a positive control) into the luminal perfusate.

• Sample Collection: Collect the perfused fluid at timed intervals.

• Analysis: Measure the concentrations of Na+, K+, and Cl- in the collected fluid using ion-selective electrodes or ion chromatography. Calculate the net ion flux and water reabsorption based on changes in ion concentration relative to the volume marker.[9]

Causality and Validation: A dose-dependent decrease in the net reabsorption of Na+ and Cl- would provide direct evidence of NKCC2 inhibition. The self-validating nature of this protocol lies in the use of a positive control (torsemide) to ensure the assay is performing as expected and a vehicle control to establish a baseline transport rate.

Caption: Workflow for the isolated perfused tubule assay.

Part 2: Preclinical Pharmacokinetics (ADME)

Understanding the Absorption, Distribution, Metabolism, and Excretion (ADME) profile is critical to predicting the in vivo behavior of desisopropyl ethyl torsemide. The program will characterize its metabolic stability and key pharmacokinetic parameters.

In Vitro Metabolism

The primary route of metabolism for torsemide involves hepatic cytochrome P450 enzymes, specifically CYP2C9.[10][11] It is crucial to determine if desisopropyl ethyl torsemide follows a similar pathway.

Experimental Protocol: Metabolic Stability in Liver Microsomes

• Preparation: Prepare incubations containing human and rat liver microsomes, a NADPH-regenerating system, and a phosphate buffer.

• Incubation: Add desisopropyl ethyl torsemide to the microsomal preparations and incubate at 37°C.

• Time Points: Remove aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: Stop the metabolic reaction by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to quantify the remaining parent compound.

• Data Interpretation: Plot the natural log of the percentage of remaining parent compound versus time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Rationale: This assay provides a rapid assessment of the compound's susceptibility to phase I metabolism. Comparing results from rat and human microsomes helps to evaluate the suitability of the rat as a preclinical species for in vivo studies.

In Vivo Pharmacokinetic Study

A definitive in vivo study in a relevant animal model (e.g., Sprague-Dawley rats) is required to determine key PK parameters.

Experimental Protocol:

• Animal Groups: Assign male Sprague-Dawley rats to two groups. Group 1 will receive an intravenous (IV) bolus dose (e.g., 1 mg/kg). Group 2 will receive an oral gavage (PO) dose (e.g., 5 mg/kg).

• Dosing: Administer the compound. The IV dose provides data for absolute bioavailability calculation.

• Blood Sampling: Collect serial blood samples via a cannulated vessel at predefined time points (e.g., 5, 15, 30 min, and 1, 2, 4, 8, 24 hours) into tubes containing an anticoagulant.

• Plasma Preparation: Centrifuge the blood samples to separate plasma.

• Sample Analysis: Quantify the concentration of desisopropyl ethyl torsemide in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key parameters.

Data Presentation: Key Pharmacokinetic Parameters

Parameter	Abbreviation	IV Administration	PO Administration	Description
Maximum Concentration	Cmax	N/A	(Value) µg/mL	The highest observed concentration in plasma.
Time to Cmax	Tmax	N/A	(Value) h	Time at which Cmax is reached.
Area Under the Curve	AUC(0-inf)	(Value) µgh/mL	(Value) µgh/mL	Total drug exposure over time.
Elimination Half-Life	t½	(Value) h	(Value) h	Time for plasma concentration to decrease by half.
Clearance	CL	(Value) L/h/kg	N/A	Volume of plasma cleared of the drug per unit time.
Volume of Distribution	Vd	(Value) L/kg	N/A	Apparent volume into which the drug distributes.
Bioavailability	F%	N/A	(Value) %	Fraction of the oral dose that reaches systemic circulation.

Part 3: In Vivo Pharmacodynamics and Efficacy

The primary pharmacodynamic endpoint for a diuretic is the measurement of urine output (diuresis) and electrolyte excretion (natriuresis, kaliuresis). The Lipschitz test is a classic and robust in vivo screening model.[12][13]

Experimental Protocol: Modified Lipschitz Test in Rats

• Acclimatization & Fasting: House male Wistar rats in metabolic cages for acclimatization. Fast the animals overnight with free access to water.

• Hydration: Administer a saline load (e.g., 25 mL/kg, PO) to ensure a baseline state of hydration and urine flow.

• Grouping and Dosing: Divide rats into groups (n=6 per group):

  • Group I: Vehicle Control (e.g., 0.5% CMC in water)

  • Group II: Positive Control (Torsemide, e.g., 10 mg/kg, PO)

  • Groups III-V: Test Article (Desisopropyl ethyl torsemide at low, medium, and high doses, e.g., 3, 10, 30 mg/kg, PO)

• Urine Collection: Collect urine cumulatively over a period of 6 to 8 hours. Record the total volume for each animal.

• Electrolyte Analysis: After recording the volume, centrifuge a urine aliquot and analyze the supernatant for Na+, K+, and Cl- concentrations using a flame photometer or ion-selective electrodes.

• Data Calculation: Calculate the total excretion of each electrolyte (concentration × volume). Compare the results from the test groups to the vehicle and positive control groups.

Self-Validation System: The inclusion of a vehicle control establishes the baseline diuretic response, while the positive control (torsemide) confirms the sensitivity of the model to a known loop diuretic. A dose-response relationship for desisopropyl ethyl torsemide provides strong evidence of its pharmacological activity.

Caption: Experimental workflow for the in vivo diuretic efficacy study (Lipschitz Test).

Data Presentation: Pharmacodynamic Endpoints

Treatment Group (Dose)	Urine Volume (mL/8h)	Total Na+ Excretion (mEq/8h)	Total K+ Excretion (mEq/8h)	Total Cl- Excretion (mEq/8h)
Vehicle Control	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)
Torsemide (10 mg/kg)	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)
Test Article (3 mg/kg)	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)
Test Article (10 mg/kg)	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)
Test Article (30 mg/kg)	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)	(Value ± SEM)

Part 4: Translational Considerations and Future Directions

The preclinical data package generated through these studies will form the basis for a " go/no-go " decision for further development. The key comparison will be against the parent compound, torsemide. A superior profile for desisopropyl ethyl torsemide might include:

• Increased Potency: A lower dose is required to achieve the same diuretic effect.

• Longer Half-Life: A prolonged duration of action could allow for more stable, once-daily dosing.[5]

• Improved Safety Profile: A wider therapeutic window, particularly a reduced K+/Na+ excretion ratio, would be advantageous.

• Alternative Metabolic Pathway: Reduced reliance on CYP2C9 could decrease the potential for drug-drug interactions.[10]

Should the compound demonstrate a promising profile, the next steps in preclinical development would include safety pharmacology studies (assessing effects on cardiovascular, respiratory, and central nervous systems) and formal regulatory toxicology studies to support an Investigational New Drug (IND) application.

References

• A comparative review on In-vivo and In-vitro screening models for diuretic agents. (n.d.). IP International Journal of Comprehensive and Advanced Pharmacology.
• Screening Models for Diuretics Agents.pptx. (n.d.). Scribd.
• A comparative review on In-vivo and In-vitro screening models for diuretic agents. (2023).
• Diuretics screening models. (2017). SlideShare.
• A comparative review on In-vivo and In-vitro screening models for diuretic agents. (2023). IP International Journal of Comprehensive and Advanced Pharmacology.
• Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. (2022).
• Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study. (n.d.). PubMed.
• DESISOPROPYL ETHYL TORSEMIDE. (n.d.). gsrs.
• Pharmacokinetics and metabolism of torasemide in man. (n.d.). PubMed.
• Torsemide. (n.d.).
• Metabolism pathway scheme for torasemide. (n.d.).
• Pharmacokinetics of Torasemide and Its Metabolites in End-Stage Renal Disease. (n.d.). PubMed.
• Demadex (torsemide) Tablets. (n.d.).
• Desisopropyl ethyl torsemide. (n.d.). PubChem.
• Torasemide. A review of its pharmacological properties and therapeutic potential. (n.d.). PubMed.
• Synthesis and Characterization of Related Substances of Torasemide. (2022).
• What is the mechanism of Torsemide?. (2024).
• DESISOPROPYL ETHYL TORSEMIDE. (n.d.). Drugfuture.

Sources

• 1. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 3. researchgate.net [researchgate.net]
• 4. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Torasemide. A review of its pharmacological properties and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Torsemide? [synapse.patsnap.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ijcap.in [ijcap.in]
• 10. Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. A comparative review on In-vivo and In-vitro screening models for diuretic agents - IP Int J Compr Adv Pharmacol [ijcap.in]
• 13. Diuretics screening models | PPTX [slideshare.net]

Desisopropyl ethyl torsemide mechanism of action studies

An In-depth Technical Guide to Elucidating the Mechanism of Action of Desisopropyl Ethyl Torsemide

Introduction

Desisopropyl ethyl torsemide, identified chemically as N-((ethylamino)carbonyl)-4-((3-methylphenyl)amino)-3-pyridinesulfonamide, is recognized as a related compound and potential impurity of the potent loop diuretic, torsemide.[1][2] Given its structural analogy to torsemide, a well-established inhibitor of the Na-K-2Cl cotransporter (NKCC2), it is strongly hypothesized that desisopropyl ethyl torsemide shares this primary mechanism of action.[3][4][5] The substitution of the isopropyl group on the urea moiety with an ethyl group represents a subtle but potentially significant modification that warrants a thorough mechanistic investigation to understand its pharmacological profile, including its potency, selectivity, and overall contribution to the diuretic and potential adverse effects of the parent compound.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically investigate the mechanism of action of desisopropyl ethyl torsemide. Moving beyond a simple listing of procedures, this document delves into the causal reasoning behind experimental choices, outlines self-validating protocols, and grounds its claims in established scientific principles to ensure a rigorous and logical investigative process.

Chapter 1: The Molecular Target in Context: The Na-K-2Cl Cotransporter (NKCC2)

To comprehend the action of any potential loop diuretic, one must first understand its physiological target. The primary site of action for torsemide and other loop diuretics is the thick ascending limb (TAL) of the Loop of Henle within the kidney's nephron.[5][6] This segment is responsible for reabsorbing approximately 25% of the filtered sodium load, a process critical for maintaining electrolyte and water balance.[7]

The key protein mediating this reabsorption is the apical Na-K-2Cl cotransporter, NKCC2.[8][9][10] This membrane-bound protein transports one sodium ion (Na⁺), one potassium ion (K⁺), and two chloride ions (Cl⁻) from the tubular lumen into the epithelial cells of the TAL.[4] By inhibiting NKCC2, loop diuretics block this reabsorptive pathway. The consequent increase in luminal ion concentration creates an osmotic gradient that prevents water reabsorption, leading to a profound increase in the excretion of water, sodium, and chloride—a process known as diuresis.[4][11]

Potassium that enters the TAL cell via NKCC2 is typically recycled back into the tubular lumen through the ROMK potassium channels.[12] This process is essential for sustaining the function of the NKCC2 transporter and also generates a lumen-positive electrical potential that drives the paracellular reabsorption of other cations like calcium and magnesium.[12]

Caption: Hypothesized action of Desisopropyl Ethyl Torsemide on the NKCC2 transporter in the TAL.

Chapter 2: In Vitro Mechanistic Studies: From Target Engagement to Cellular Function

The initial phase of mechanistic investigation focuses on confirming direct interaction with the hypothesized target and quantifying its functional consequence in a controlled cellular environment.

Primary Target Engagement: NKCC2 Inhibition Assay

The foundational experiment is to determine if desisopropyl ethyl torsemide directly inhibits NKCC2 function. This is most reliably achieved using a cell line, such as HEK293, that has been engineered to stably express the human NKCC2 protein.[7]

Protocol: ⁸⁶Rb⁺ Uptake Assay for NKCC2 Inhibition

• Cell Culture & Plating: Maintain HEK293 cells stably expressing human NKCC2 in a suitable culture medium. Seed the cells into 96-well plates and allow them to grow to confluence.

• Stimulation of NKCC2 Activity: To maximize transporter activity, wash the cells with a pre-warmed, chloride-free buffer. This stimulates NKCC2 to operate in a forward direction.

• Compound Incubation: Pre-incubate the cells for 15-20 minutes with a range of concentrations of desisopropyl ethyl torsemide. It is critical to include torsemide as a positive control and a vehicle (e.g., DMSO) as a negative control.

• Initiation of Ion Uptake: Initiate ion transport by adding a buffer containing a known concentration of Na⁺, Cl⁻, K⁺, and the radioactive tracer ⁸⁶Rb⁺, which serves as a surrogate for K⁺.[7] The buffer should also contain ouabain to inhibit the Na⁺/K⁺-ATPase and bumetanide (another potent loop diuretic) for a baseline correction well.

• Termination and Lysis: After a short incubation period (e.g., 10 minutes), terminate the uptake by rapidly washing the cells with an ice-cold stop buffer. Lyse the cells to release the intracellular contents.

• Quantification: Measure the amount of incorporated ⁸⁶Rb⁺ using a scintillation counter.

• Data Analysis: Calculate the percentage of NKCC2 inhibition for each concentration of the test compound relative to the vehicle control. Plot the concentration-response curve and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Causality and Validation: This assay provides a direct measure of the compound's ability to block the transport function of NKCC2. The inclusion of torsemide as a positive control validates the assay's sensitivity and provides a benchmark for comparing potency. The IC₅₀ value is a critical piece of quantitative data for structure-activity relationship (SAR) studies.

Cellular Electrophysiology: Patch-Clamp Technique

To gain deeper insight into the biophysical interactions, the patch-clamp technique can be employed. This "gold standard" of ion channel research allows for the direct measurement of ion currents across the cell membrane.[13][14]

Protocol: Whole-Cell Patch-Clamp Analysis

• Cell Preparation: Use individual HEK293-NKCC2 expressing cells or freshly isolated TAL cells.

• Electrode Placement: A glass micropipette with a very small tip is brought into contact with the cell membrane to form a high-resistance seal. The membrane patch is then ruptured to gain "whole-cell" access, allowing control of the membrane potential and measurement of total ionic current.

• Current Measurement: Apply a voltage protocol designed to activate NKCC2-mediated currents.

• Compound Application: Perfuse the cell with a solution containing desisopropyl ethyl torsemide at various concentrations.

• Data Acquisition: Record the changes in current in response to the compound. The inhibition of the outward current will reflect the blockade of NKCC2 activity.

• Analysis: Quantify the reduction in current as a function of compound concentration to generate a dose-response curve and calculate the IC₅₀.

Causality and Validation: This technique offers superior temporal resolution and allows for the study of voltage-dependent effects, providing a more nuanced understanding of the inhibition mechanism compared to flux assays.[14][15]

Caption: A logical workflow for the in vitro characterization of desisopropyl ethyl torsemide.

Chapter 3: In Vivo Confirmation: From Diuretic Response to Pharmacokinetics

While in vitro assays confirm the molecular mechanism, in vivo studies are essential to understand how this translates to a physiological effect in a whole organism. These studies account for absorption, distribution, metabolism, and excretion (ADME), which are critical determinants of a drug's ultimate activity.

Primary Pharmacodynamic Assessment: The Lipschitz Test

The Lipschitz test is a classic and robust method for screening compounds for diuretic activity in rats.[7][16][17] It provides a clear, quantitative measure of a compound's ability to increase urine and electrolyte excretion.

Protocol: Rat Diuretic Activity Assay (Modified Lipschitz Test)

• Animal Model and Preparation: Use male Wistar or Sprague-Dawley rats (150-200g).[7] Fast the animals for 18 hours with free access to water to ensure a uniform state of hydration.

• Grouping: Divide the animals into groups (n=6 per group):

  • Control Group: Receives the vehicle (e.g., normal saline).

  • Standard Group: Receives a known diuretic like torsemide or furosemide at a clinically relevant dose.[18]

  • Test Groups: Receive desisopropyl ethyl torsemide at several dose levels.

• Hydration and Dosing: Administer a saline load (e.g., 25 mL/kg) orally or intraperitoneally to all animals to promote a baseline urine flow. Immediately after, administer the vehicle, standard, or test compound.

• Urine Collection: Place each rat in an individual metabolic cage designed to separate urine and feces.[18] Collect urine over a period of 5 to 24 hours.

• Sample Analysis: For each sample, measure the total urine volume. Analyze the concentration of electrolytes (Na⁺, K⁺, and Cl⁻) using a flame photometer or ion-selective electrodes.

• Data Evaluation: Calculate the total excretion of water, Na⁺, K⁺, and Cl⁻ for each animal. Compare the results from the test groups to both the control and standard groups. Key parameters to evaluate include:

  • Diuretic Action: (Urine volume of test group) / (Urine volume of control group).

  • Natriuretic Activity: (Na⁺ excretion of test group) / (Na⁺ excretion of control group).

  • Saluretic Index: (Na⁺ + Cl⁻ excretion).[16]

  • Kaliuretic Index: (Na⁺/K⁺ excretion ratio) to assess potassium-sparing effects.[19]

Data Presentation: Expected Results from In Vivo Diuretic Assay

Group (Dose)	Urine Volume (mL/5h)	Na⁺ Excretion (mEq/5h)	K⁺ Excretion (mEq/5h)	Na⁺/K⁺ Ratio
Vehicle Control	2.5 ± 0.4	0.3 ± 0.05	0.2 ± 0.04	1.5
Torsemide (10 mg/kg)	9.8 ± 1.1	1.5 ± 0.2	0.5 ± 0.08	3.0
DET (Low Dose)	4.5 ± 0.6	0.7 ± 0.1	0.3 ± 0.05	2.3
DET (Mid Dose)	7.9 ± 0.9	1.2 ± 0.15	0.4 ± 0.06	3.0
DET (High Dose)	10.2 ± 1.2	1.6 ± 0.2	0.5 ± 0.07	3.2

(Note: Data are hypothetical and for illustrative purposes only.)

Advanced In Vivo Studies: Clearance and Micropuncture

For a more detailed understanding of the renal handling of the compound, clearance studies can be performed. These experiments can determine the effect of the compound on the Glomerular Filtration Rate (GFR) and localize the site of action within the nephron.[17] Micropuncture techniques, while technically demanding, allow for the direct sampling of tubular fluid from different nephron segments to precisely pinpoint where the compound exerts its effect.[16]

Caption: A streamlined workflow for in vivo evaluation of desisopropyl ethyl torsemide.

Chapter 4: Synthesis and Conclusion

The comprehensive investigation outlined in this guide provides a multi-faceted approach to defining the mechanism of action of desisopropyl ethyl torsemide. The journey begins with high-throughput in vitro assays to confirm target engagement and potency at the NKCC2 transporter. It then progresses to sophisticated cellular techniques like patch-clamping to dissect the biophysical nature of the interaction. Finally, whole-animal in vivo studies confirm the physiological diuretic effect and characterize the pharmacokinetic profile that governs its delivery to the site of action.

By systematically executing these self-validating protocols, researchers can confidently conclude that desisopropyl ethyl torsemide acts as a loop diuretic through the inhibition of the Na-K-2Cl cotransporter. The quantitative data gathered on its potency (IC₅₀), efficacy (maximal diuresis), and pharmacokinetic parameters will be invaluable for assessing its potential clinical significance, whether as a novel therapeutic agent or, more likely, as a pharmacologically active impurity of torsemide that requires careful control and monitoring in pharmaceutical formulations.

References

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information. Retrieved from [Link]

• Neuberg, G. W. (2000). Pharmacokinetics and metabolism of torasemide in man. PubMed. Retrieved from [Link]

• Rao, V. S., et al. (2024). Mechanistic Differences between Torsemide and Furosemide. Scholars@Duke. Retrieved from a specific publication link on the Duke University website.

• Ellison, D. H. (2001). Loop diuretics: from the Na-K-2Cl transporter to clinical use. American Journal of Physiology-Renal Physiology. Retrieved from [Link]

• BuzzRx. (2024). Torsemide vs Furosemide: Heart Failure Medications Compared. Retrieved from [Link]

• Pharmacology of Torsemide (Demadex) ; Mechanism of Action, Pharmacokinetics, Uses, Effects. (2025, January 18). YouTube. Retrieved from [Link]

• Krämer, B. K., et al. (1994). Pharmacokinetics of Torasemide and Its Metabolites in End-Stage Renal Disease. PubMed. Retrieved from [Link]

• Spahn, H., et al. (1990). Pharmacokinetics of Torasemide and Its Metabolites in Healthy Controls and in Chronic Renal Failure. PubMed. Retrieved from [Link]

• Al-Azzam, S., & Ellison, D. H. (2024). Comparing Torsemide with Furosemide: Finally a Mechanistic Approach that Says, “Enough Already”. PMC - NIH. Retrieved from [Link]

• Hebert, S. C., et al. (1996). Roles of Na-K-2Cl and Na-Cl cotransporters and ROMK potassium channels in urinary concentrating mechanism. American Physiological Society Journal. Retrieved from [Link]

• Rao, V. S., et al. (2024). Mechanistic Differences between Torsemide and Furosemide. Request PDF.

• SingleCare. (2024). Torsemide vs. furosemide: Differences, similarities, and which one is better for you. Retrieved from [Link]

• Wikipedia. (n.d.). Na–K–Cl cotransporter. Retrieved from [Link]

• Neugebauer, G., et al. (1988). Pharmacokinetics and metabolism of torasemide in man. Semantic Scholar. Retrieved from [Link]

• A comparative review on In-vivo and In-vitro screening models for diuretic agents. (n.d.). SciSpace. Retrieved from a specific article link on the SciSpace website.

• Dunn, C. J., et al. (1993). Torasemide. A review of its pharmacological properties and therapeutic potential. PubMed. Retrieved from [Link]

• Diuretics screening models. (2017, November 11). Slideshare. Retrieved from [Link]

• Na, K. Y., et al. (2005). Long-Term Adaptation of Renal Ion Transporters to Chronic Diuretic Treatment. Karger. Retrieved from a specific article link on the Karger website.

• Shlipak, M. G., & Ellison, D. H. (2002). Loop Diuretics: From the Na-K-2Cl Transporter to Clinical Use. PubMed - NIH. Retrieved from [Link]

• A comparative review on In-vivo and In-vitro screening models for diuretic agents. (n.d.). SciSpace. Retrieved from a specific article link on the SciSpace website.

• Hoover, R. S. (2015). Systems biology of diuretic resistance. JCI. Retrieved from [Link]

• SCREENING OF DIURETIC AGENTS-AN OVERVIEW. (2012, October 19). PharmaTutor. Retrieved from [Link]

• PharmaCompass.com. (n.d.). Torsemide | Drug Information, Uses, Side Effects, Chemistry. Retrieved from [Link]

• Piro, J. L., et al. (2024). Loop Diuretic Resistance in a Mouse Model of Cardiorenal Syndrome. Physiology. Retrieved from a specific abstract link on the American Physiological Society website.

• PubChem - NIH. (n.d.). Torasemide. Retrieved from [Link]

• Study of Diuretic Activity of Given Drugs to Rat/Mice using Metabolic Cage. (n.d.). RJPTSimLab. Retrieved from [Link]

• Demadex (torsemide) Tablets. (n.d.). accessdata.fda.gov. Retrieved from [Link]

• E-ISSN 0976-2779. (n.d.). Systematic Reviews in Pharmacy.
• GSRS. (n.d.). DESISOPROPYL ETHYL TORSEMIDE.

• Electrophysiological Approaches for the Study of Ion Channel Function. (n.d.). PMC - NIH. Retrieved from [Link]

• Novel processes for preparing torsemide intermediate. (n.d.). Eureka | Patsnap.
• DESISOPROPYL ETHYL TORSEMIDE. (n.d.). Drugfuture. Retrieved from a specific entry on the Drugfuture website.

• Diez, J. (1990). Diuretics and transmembrane ionic exchanges: structure-activity relations and clinical applications. PubMed. Retrieved from [Link]

• Ion channel electrophysiology in pharmaceutical research. (2007, May 23). European Pharmaceutical Review. Retrieved from [Link]

• What is the mechanism of Torsemide? (2024, July 17). Patsnap Synapse. Retrieved from [Link]

• Heart Failure Drugs: Diuretics. (2024, October 11). JoVE. Retrieved from [Link]

• Process for the preparation of torsemide and related intermediates. (n.d.). Patent US-7378527-B2.

• Ion Channel Electrophysiology. (n.d.). News-Medical.net. Retrieved from [Link]

• Process for the synthesis of torsemide, in particular of pure and stable form II. (n.d.). Google Patents.

• Forany, M. A., & Farzam, K. (2023). Torsemide. StatPearls - NCBI Bookshelf. Retrieved from [Link]

• RxList. (n.d.). Torsemide: Side Effects, Uses, Dosage, Interactions, Warnings. Retrieved from [Link]

• Wikipedia. (n.d.). Torasemide. Retrieved from [Link]

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 3. m.youtube.com [m.youtube.com]
• 4. What is the mechanism of Torsemide? [synapse.patsnap.com]
• 5. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Torasemide. A review of its pharmacological properties and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. journals.physiology.org [journals.physiology.org]
• 9. Na–K–Cl cotransporter - Wikipedia [en.wikipedia.org]
• 10. karger.com [karger.com]
• 11. buzzrx.com [buzzrx.com]
• 12. journals.physiology.org [journals.physiology.org]
• 13. Electrophysiological Approaches for the Study of Ion Channel Function - PMC [pmc.ncbi.nlm.nih.gov]
• 14. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 15. news-medical.net [news-medical.net]
• 16. A comparative review on In-vivo and In-vitro screening models for diuretic agents - IP Int J Compr Adv Pharmacol [ijcap.in]
• 17. pharmatutor.org [pharmatutor.org]
• 18. rjptsimlab.com [rjptsimlab.com]
• 19. sysrevpharm.org [sysrevpharm.org]

Structural Elucidation of Desisopropyl Ethyl Torsemide: A Senior Application Scientist's Guide

An In-depth Technical Guide for Drug Development Professionals

Abstract

The characterization of impurities and related substances is a critical aspect of drug development, ensuring the safety and quality of active pharmaceutical ingredients (APIs). Torsemide, a potent loop diuretic, can be associated with several process-related impurities. This technical guide provides a comprehensive, field-proven methodology for the structural elucidation of one such substance: Desisopropyl ethyl torsemide. This document moves beyond a simple listing of procedures to explain the scientific rationale behind experimental choices, integrating chromatographic separation, mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy into a cohesive, self-validating workflow. It is intended for researchers, analytical scientists, and drug development professionals seeking an in-depth understanding of modern structural elucidation techniques.

Introduction: The Imperative of Impurity Profiling

In pharmaceutical manufacturing, the quality and safety of a drug product are paramount. Regulatory bodies mandate the identification and characterization of any impurity present at or above a specified threshold. Torsemide (1-isopropyl-3-{[4-(3-methyl-phenylamino)pyridine]-3-sulfonyl}urea) is a pyridine-3-sulfonylurea derivative used to treat edema and hypertension.[1][2] During its synthesis or degradation, various related substances can be formed.[3][4]

Desisopropyl ethyl torsemide (1-ethyl-3-[[4-(3-methylanilino)-3-pyridinyl]sulfonyl]urea) is a known related compound of torsemide, often designated as "Torsemide Related Compound C" in pharmacopeial references.[5][6] Its structure differs from the parent drug by the substitution of the N-isopropyl group with an N-ethyl group on the urea moiety. This seemingly minor change necessitates a complete structural confirmation to understand its potential toxicological and pharmacological impact.

This guide outlines a systematic approach, beginning with the isolation of the unknown compound from the API matrix and culminating in its unambiguous structural confirmation through advanced spectroscopic techniques.

The Analytical Strategy: A Multi-Pillar Approach

The structural elucidation of an unknown compound is a puzzle solved by assembling evidence from multiple, complementary analytical techniques. Our strategy is built on three pillars: Separation, Mass Analysis, and Spectroscopic Confirmation. Each step is designed to provide specific, verifiable information that logically leads to the final structure.

Figure 1: Overall workflow for the structural elucidation of a pharmaceutical impurity.

Pillar I: Chromatographic Separation and Isolation

The foundational step is to isolate the impurity from the bulk API with high purity. High-Performance Liquid Chromatography (HPLC) is the technique of choice due to its high resolution and adaptability.[7]

Expertise in Method Development

The choice of chromatographic conditions is critical. Torsemide and its related substances are moderately polar compounds, making reverse-phase chromatography an ideal choice.

• Column Selection: A C18 column (e.g., Inertsil ODS-3, 100 mm x 2.1 mm, 5.0 µm) provides excellent retention and selectivity for this class of compounds.[7] The C18 stationary phase interacts favorably with the aromatic rings and alkyl groups of torsemide and its analogues.

• Mobile Phase Rationale: A gradient elution is employed to ensure adequate separation of the main peak from closely eluting impurities. A typical mobile phase consists of an aqueous component (e.g., 10 mM ammonium formate) and an organic modifier (e.g., methanol or acetonitrile).[7] The ammonium formate serves to control the pH and improve peak shape by minimizing tailing.

• Detection: UV detection is suitable for initial method development and quantification, with a detection wavelength set around 288 nm, where the pyridine chromophore exhibits strong absorbance.[8]

Experimental Protocol: Analytical HPLC

• System Preparation: Equilibrate a Shimadzu LC-10AD HPLC system (or equivalent) with the selected C18 column.[7]

• Mobile Phase A: 10 mM Ammonium Formate in Water.

• Mobile Phase B: Methanol.[7]

• Gradient Program: A linear gradient from 40% B to 80% B over 15 minutes, followed by a 5-minute hold and re-equilibration.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 10 µL of the torsemide sample dissolved in a 50:50 mixture of Mobile Phase A and B.

• Detection: UV at 288 nm.[8]

This protocol should yield a baseline separation of torsemide from Desisopropyl ethyl torsemide, allowing for the collection of a pure fraction for subsequent analysis.

Pillar II: Mass Spectrometric Analysis

Mass spectrometry provides two crucial pieces of information: the exact mass of the molecule (confirming its elemental composition) and its fragmentation pattern (offering clues to its substructures).[9][10]

High-Resolution Mass Spectrometry (HRMS)

HRMS is used to determine the molecular formula of the impurity. Desisopropyl ethyl torsemide has a molecular formula of C₁₅H₁₈N₄O₃S and a monoisotopic mass of 334.1100 Da.[11] Torsemide's formula is C₁₆H₂₀N₄O₃S with a monoisotopic mass of 348.1256 Da.[12] The mass difference of 14.0156 Da corresponds precisely to a CH₂ group, providing strong evidence for the replacement of an isopropyl group (C₃H₇) with an ethyl group (C₂H₅).

Tandem Mass Spectrometry (MS/MS) for Structural Fingerprinting

By selecting the parent ion of the impurity and subjecting it to collision-induced dissociation (CID), we can generate a fragmentation spectrum. This spectrum is a fingerprint of the molecule's structure. The key is to compare this fingerprint with that of the known parent drug, torsemide.

Trustworthiness through Comparative Analysis: The core structure, 4-(3-methylanilino)pyridine-3-sulfonamide, should produce common fragments in both the torsemide and the impurity spectra. The differences will arise from the urea side-chain.

Figure 2: Comparative MS/MS fragmentation pathway for Torsemide and its impurity.

Experimental Protocol: LC-MS/MS

• Instrumentation: An HPLC system coupled to a QTOF or Orbitrap mass spectrometer.

• Chromatography: Use the analytical HPLC method described in Section 3.2.

• Ionization Source: Electrospray Ionization (ESI), operated in both positive and negative modes to capture all potential ions. Negative ion mode is often effective for sulfonamides.[7]

• Full Scan (MS1): Acquire data over a mass range of m/z 100-500 to detect the parent ions of torsemide (m/z 347.1 [M-H]⁻) and the impurity (expected m/z 333.1 [M-H]⁻).[7]

• Tandem MS (MS2): Perform data-dependent acquisition, triggering fragmentation on the most intense ions from the full scan. Set the expected impurity mass (m/z 333.1) on an inclusion list to ensure its fragmentation spectrum is captured.

• Data Analysis: Compare the high-resolution mass of the impurity to the theoretical mass for C₁₅H₁₈N₄O₃S. Analyze the MS/MS spectra of torsemide and the impurity, looking for the common core fragment and the differential neutral losses.

Pillar III: Nuclear Magnetic Resonance (NMR) Spectroscopy

While MS provides the molecular formula and connectivity clues, NMR spectroscopy offers the definitive, unambiguous confirmation of the atom-by-atom structure.[13][14] This requires isolating several milligrams of the impurity, often necessitating preparative HPLC.

The Decisive Power of ¹H and ¹³C NMR

The primary difference between torsemide and Desisopropyl ethyl torsemide lies in the alkyl substituent on the urea nitrogen. This difference is easily resolved by ¹H NMR.

• Torsemide (Isopropyl Group): Exhibits a characteristic doublet (for the two CH₃ groups) and a septet (for the CH group).

• Desisopropyl ethyl torsemide (Ethyl Group): Will show a triplet (for the CH₃ group) and a quartet (for the CH₂ group), resulting from spin-spin coupling.

This clear difference in signal multiplicity and chemical shift provides incontrovertible evidence of the ethyl group.

2D NMR for Connectivity Validation

To build a self-validating dataset, 2D NMR experiments are employed to confirm the exact placement of the ethyl group.

• COSY (Correlation Spectroscopy): This experiment shows which protons are coupled to each other. A clear cross-peak between the triplet and quartet signals in the ¹H spectrum will confirm they belong to the same ethyl spin system.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the ultimate confirmation step. It shows long-range (2-3 bond) correlations between protons and carbons. A critical correlation will be observed between the protons of the CH₂ group of the ethyl moiety and the carbonyl carbon of the urea group, definitively proving the ethyl group is attached to the urea nitrogen.

Predicted NMR Data Summary

Assignment	Torsemide ('H NMR)	Desisopropyl ethyl torsemide ('H NMR)	Rationale for Difference
Alkyl CH₃	Doublet, ~1.2 ppm (6H)	Triplet, ~1.1 ppm (3H)	Change from (CH₃)₂CH- to CH₃CH₂- system.
Alkyl CH/CH₂	Septet, ~4.0 ppm (1H)	Quartet, ~3.3 ppm (2H)	Change from (CH₃)₂CH- to CH₃CH₂- system.
Urea C=O	¹³C NMR: ~154 ppm	¹³C NMR: ~155 ppm	Minor shift due to different electronic environment.

Table 1: Predicted key ¹H NMR differences between Torsemide and Desisopropyl ethyl torsemide.

Experimental Protocol: NMR

• Sample Preparation: Isolate >5 mg of the impurity using preparative HPLC. Lyophilize to remove all solvent and dry thoroughly under vacuum. Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.[13]

• ¹H NMR: Acquire a standard one-dimensional proton spectrum.

• ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

• 2D Experiments: Run standard COSY, HSQC (Heteronuclear Single Quantum Coherence), and HMBC experiments.

• Data Interpretation: Assign all proton and carbon signals. Use COSY to trace proton-proton connectivities and HMBC to piece together the molecular skeleton, paying special attention to the correlation between the ethyl group and the urea carbonyl.

Conclusion: Synthesizing the Evidence for Unambiguous Elucidation

The structural elucidation of Desisopropyl ethyl torsemide is achieved through a logical and systematic synthesis of data from orthogonal analytical techniques.

• HPLC successfully isolates the impurity.

• HRMS confirms the molecular formula C₁₅H₁₈N₄O₃S, consistent with the proposed structure.[11]

• MS/MS analysis shows a fragmentation pattern consistent with torsemide's core structure but with a neutral loss corresponding to an ethyl group instead of an isopropyl group.

• ¹H NMR provides the "smoking gun" evidence, showing the distinct triplet-quartet pattern of an ethyl group.

• 2D NMR experiments, particularly HMBC, definitively place the ethyl group on the urea nitrogen, completing the structural puzzle.

This multi-faceted approach ensures a high degree of confidence and creates a robust, self-validating data package suitable for regulatory submission and internal quality control, upholding the highest standards of scientific integrity in drug development.

References

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information. Retrieved from [Link]

• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittel-Forschung, 38(1A), 164-166. Retrieved from [Link]

• Deventer, K., Verhaeghe, T., & Delbeke, F. T. (1997). Gas chromatographic-mass spectrometric analysis of the loop diuretic torasemide in human urine. Journal of Chromatography B: Biomedical Sciences and Applications, 690(1-2), 105-113. Retrieved from [Link]

• Lu, Y., Wang, Y., Meng, Q., Zhao, G., & Guo, X. (2015). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Tropical Journal of Pharmaceutical Research, 14(10), 1913-1919. Retrieved from [Link]

• Karnes, H. T., Farthing, D., & Besenfelder, E. (1990). Solid-phase Extraction and Liquid Chromatography of Torsemide and Metabolites From Plasma and Urine. Journal of Pharmaceutical Sciences, 79(5), 453-460. Retrieved from [Link]

• Pharmacology Animation. (2024, January 18). Pharmacology of Torsemide (Demadex); Mechanism of Action, Pharmacokinetics, Uses, Effects [Video]. YouTube. Retrieved from [Link]

• Tozuka, Z., Kaneko, H., Shiraga, T., Mitani, Y., Beppu, M., Terashita, S., Kawamura, A., & Kagayama, A. (2003). Strategy for structural elucidation of drugs and drug metabolites using (MS)n fragmentation in an electrospray ion trap. Journal of Mass Spectrometry, 38(8), 793-808. Retrieved from [Link]

• Krämer, B. K., Schwab, A., Braun, N., Strutz, F., Müller, G. A., & Risler, T. (1994). Pharmacokinetics of Torasemide and Its Metabolites in End-Stage Renal Disease. European Journal of Clinical Pharmacology, 47(2), 157-159. Retrieved from [Link]

• Abdullabekova, N. A., & Usmanaliyeva, Z. U. (2022). DEVELOPMENT OF ANALYSIS CONDITIONS FOR THORACEMIDE DRUG SUBSTANCE IN GAS-CHROMATO-MASS SPECTROMETRY. Scopus Academia. Retrieved from [Link]

• ResearchGate. (n.d.). Mass Spectra of (a) Torsemide (b) Spironolactone (c) Impurity of a.... Retrieved from [Link]

• Semantic Scholar. (n.d.). Pharmacokinetics and metabolism of torasemide in man. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Desisopropyl ethyl torsemide. PubChem Compound Database. Retrieved from [Link]

• Ortiz-Rojas, A., Llerena-Casorran, M. J., & Polo-Díez, L. M. (1999). Simultaneous determination of torasemide and its major metabolite M5 in human urine by high-performance liquid chromatography-electrochemical detection. Journal of Chromatography B: Biomedical Sciences and Applications, 721(2), 295-301. Retrieved from [Link]

• Global Substance Registration System. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. Retrieved from [Link]

• Global Substance Registration System. (n.d.). TORSEMIDE. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021). APPLICATION NUMBER: 213218Orig1s000 CLINICAL PHARMACOLOGY REVIEW(S). Retrieved from [Link]

• Ortiz-Rojas, A., Llerena-Casorran, M. J., & Polo-Díez, L. M. (1999). Simultaneous Determination of Torasemide and Its Major Metabolite M5 in Human Urine by High-Performance Liquid Chromatography-Electrochemical Detection. Journal of Chromatographic Science, 37(9), 347-351. Retrieved from [Link]

• ResearchGate. (1999). Simultaneous Determination of Torasemide and Its Major Metabolite M5 in Human Urine by High-Performance Liquid Chromatography-Electrochemical Detection. Retrieved from [Link]

• Hypha Discovery. (n.d.). Structure Elucidation and NMR. Retrieved from [Link]

• Herzon, S. B., & Woo, C. M. (2022). Structure Elucidation of Secondary Metabolites: Current Frontiers and Lingering Pitfalls. Accounts of Chemical Research, 55(15), 2097-2116. Retrieved from [Link]

• Semantic Scholar. (n.d.). Advancing structural elucidation of conjugation drug metabolites in metabolite profiling with novel electron-activated dissociation. Retrieved from [Link]

• Taylor & Francis. (n.d.). Structure elucidation – Knowledge and References. Retrieved from [Link]

• Chen, J., Ming, W., Fan, D. H., & Gu, S. X. (2022). Synthesis and Characterization of Related Substances of Torasemide. Pharmaceutical Fronts. Retrieved from [Link]

• Veeprho. (n.d.). Torasemide Impurities and Related Compound. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4. Retrieved from [Link]

• ResearchGate. (2022). Synthesis and Characterization of Related Substances of Torasemide. Retrieved from [Link]

• Fooda.com. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. Retrieved from [Link]

• Zilka, M., Emsley, L., & Yates, J. R. (2018). An NMR crystallography investigation of furosemide. Magnetic Resonance in Chemistry, 56(3), 193-202. Retrieved from [Link]

• The Automated Topology Builder (ATB) and Repository. (n.d.). Furosemide | C12H11ClN2O5S | MD Topology | NMR | X-Ray. Retrieved from [Link]

• USP-NF. (2014). Torsemide Tablets. Retrieved from [Link]

• ResearchGate. (2018). (PDF) An NMR Crystallography Investigation of Furosemide. Retrieved from [Link]

• Powers, R. (n.d.). Introduction to NMR and Its Application in Metabolite Structure Determination. University of Nebraska–Lincoln. Retrieved from [Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. veeprho.com [veeprho.com]
• 3. Thieme E-Journals - Pharmaceutical Fronts / Abstract [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 7. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Strategy for structural elucidation of drugs and drug metabolites using (MS)n fragmentation in an electrospray ion trap - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. GSRS [gsrs.ncats.nih.gov]
• 13. hyphadiscovery.com [hyphadiscovery.com]
• 14. bionmr.unl.edu [bionmr.unl.edu]

An In-Depth Technical Guide to Characterizing the In Vitro Activity of Desisopropyl Ethyl Torsemide, a Novel Torsemide Analogue

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

Torsemide is a potent loop diuretic that exerts its clinical effect by inhibiting the Na-K-Cl cotransporter (NKCC) in the thick ascending limb of the loop of Henle.[1][2] Its metabolism yields several derivatives, some of which retain biological activity.[1][3][4] This guide outlines a comprehensive in vitro strategy to characterize "Desisopropyl ethyl torsemide" (DET), a conceptual analogue of torsemide. While not a recognized metabolite, the analytical framework presented here is essential for any novel compound derived from torsemide's pharmacophore. We will detail the requisite experimental workflows, from initial physicochemical characterization to definitive target engagement and selectivity assays, providing a robust template for the preclinical evaluation of novel diuretic agents.

Introduction: The Rationale for a Torsemide Analogue

Torsemide is a pyridine-sulfonylurea derivative that primarily targets the kidney-specific Na-K-Cl cotransporter, NKCC2.[2][5] This action inhibits the reabsorption of sodium, potassium, and chloride ions, leading to increased water excretion.[2] The parent drug is metabolized in the liver into several forms, including the active metabolites M1 and M3 and the inactive metabolite M5.[1][3][4][6] The exploration of novel analogues like Desisopropyl ethyl torsemide (DET) is driven by the search for compounds with improved pharmacokinetic profiles, enhanced potency, or greater selectivity, potentially offering therapeutic advantages.

This document serves as a technical blueprint for researchers embarking on the in vitro characterization of DET. The methodologies described are grounded in established principles of pharmacology and are designed to build a comprehensive data package, elucidating the compound's mechanism, potency, selectivity, and potential liabilities.

Part I: Foundational Physicochemical & Purity Analysis

Before any biological assessment, the integrity and behavior of the test article must be rigorously established. These initial steps are critical for data reproducibility and interpretation.

Protocol 1: Purity and Identity Confirmation via LC-MS

The first step is to confirm the chemical identity and purity of the synthesized DET.

Objective: To verify the molecular weight of DET and assess its purity. Methodology:

• Sample Preparation: Dissolve DET in a suitable organic solvent (e.g., Acetonitrile or DMSO) to a concentration of 1 mg/mL.

• Chromatography: Inject the sample onto a C18 reverse-phase HPLC column. Use a gradient elution method with mobile phases consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Mass Spectrometry: Couple the HPLC output to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) operating in positive ion mode to acquire the mass-to-charge ratio (m/z) of the eluting peaks.

• Data Analysis:

  • Confirm that the primary peak's m/z corresponds to the theoretical exact mass of DET.

  • Determine purity by calculating the area of the DET peak as a percentage of the total peak area detected by the UV detector (typically at 288 nm for torsemide-like structures).[7] A purity level of >95% is generally required for biological assays.

Protocol 2: Aqueous Solubility Assessment

Poor solubility is a common cause of artifacts in in vitro assays.

Objective: To determine the maximum concentration of DET that can be dissolved in physiological buffers without precipitation. Methodology:

• Prepare a 10 mM stock solution of DET in 100% DMSO.

• Create serial dilutions of the stock solution in a relevant aqueous buffer (e.g., Phosphate-Buffered Saline [PBS] or Hanks' Balanced Salt Solution [HBSS]).

• Incubate the dilutions at 37°C for 1-2 hours.

• Visually inspect for precipitation. For more quantitative results, use nephelometry or filter the samples and analyze the filtrate concentration via HPLC-UV.

• The highest concentration that remains clear is the kinetic solubility limit. This concentration should guide the top concentration used in subsequent cell-based assays.

Part II: Primary Target Engagement & Potency Determination

The central hypothesis is that DET, like torsemide, inhibits NKCC transporters. The primary goal is to quantify this inhibition and determine its selectivity for the two main isoforms, NKCC1 and NKCC2.

Background: NKCC1 vs. NKCC2

• NKCC1: A widely distributed "housekeeping" isoform involved in cell volume regulation and fluid secretion.[5] Inhibition of NKCC1 can lead to off-target effects.

• NKCC2: Primarily found in the kidney and is the main target for loop diuretics.[5] Selectivity for NKCC2 over NKCC1 is a desirable trait for a diuretic agent.

Core Methodology: Thallium (Tl+) Flux Assay

The gold standard for measuring NKCC activity has traditionally been the radioactive 86Rb+ influx assay.[8] However, a safer, high-throughput alternative is the fluorescence-based thallium (Tl+) flux assay.[9][10] Tl+ can substitute for K+ on the cotransporter, and its influx can be measured using a Tl+-sensitive fluorescent dye.[9][10][11]

Caption: Workflow for the Thallium Flux Assay.

Protocol 3: Cell Line Generation and Maintenance

Objective: To create stable cell lines suitable for screening NKCC1 and NKCC2 inhibitors. Methodology:

• Cell Line Choice: Human Embryonic Kidney (HEK293) cells are a common choice as they provide a low-background system for expressing exogenous transporters.[12][13]

• Transfection: Transfect HEK293 cells with plasmids encoding human NKCC1 (Gene ID: 6558) and NKCC2 (Gene ID: 6557), each containing a selection marker (e.g., neomycin resistance).

• Selection & Cloning: Culture the transfected cells in media containing the selection agent (e.g., G418). Isolate and expand single colonies.

• Validation: Confirm stable expression and function of the respective transporters via Western Blot and a preliminary Tl+ flux assay using a known inhibitor like bumetanide or furosemide.

Protocol 4: NKCC Inhibition Tl+ Flux Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of DET against NKCC1 and NKCC2. Methodology:

• Cell Plating: Plate the validated HEK293-hNKCC1 and HEK293-hNKCC2 cells into 96-well or 384-well black, clear-bottom plates and grow to confluence.

• Dye Loading: Wash cells with a chloride-free buffer and then load with a Tl+-sensitive dye (e.g., FluxOR™ II reagent) according to the manufacturer's protocol.[9] This step is performed in a chloride-free environment to maximize subsequent NKCC-dependent flux.

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of DET in assay buffer, starting from a top concentration guided by the solubility assessment (e.g., 100 µM). Include positive controls (Bumetanide, Torsemide) and a vehicle control (e.g., 0.1% DMSO).

• Compound Incubation: Add the compound dilutions to the cells and incubate for 15-30 minutes at 37°C.

• Fluorescence Reading: Place the plate in a fluorescence plate reader equipped with injectors. Program the reader to inject the Tl+-containing stimulus buffer and immediately begin kinetic reading of the fluorescence signal (e.g., every second for 90 seconds).

• Data Analysis:

  • Calculate the initial rate of fluorescence increase for each well.

  • Normalize the data: set the average rate of the vehicle control as 100% activity and the rate of a high-concentration bumetanide control as 0% activity.

  • Plot the normalized response against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation: Potency and Selectivity

Summarize the results in a clear, comparative table.

Compound	NKCC1 IC50 (µM)	NKCC2 IC50 (µM)	Selectivity Index (NKCC1 IC50 / NKCC2 IC50)
DET	[Experimental Value]	[Experimental Value]	[Calculated Value]
Torsemide	[Experimental Value]	[Experimental Value]	[Calculated Value]
Bumetanide	[Experimental Value]	[Experimental Value]	[Calculated Value]

Part III: Assay Validation and Off-Target Assessment

Scientific integrity requires that the assay is specific and that the observed effects are not due to confounding factors like cytotoxicity.

Protocol 5: Confirming NKCC-Specific Ion Flux

Objective: To ensure the measured Tl+ flux is mediated by NKCC and not other transporters.

Caption: Logic for Validating NKCC-Specific Flux.

Methodology:

• Bumetanide Sensitivity: In parallel with the main experiment, include a control group treated with a high concentration of bumetanide (e.g., 10-100 µM). A functional NKCC assay should show near-complete inhibition of the Tl+ flux signal in this group.

• Ouabain Insensitivity: To rule out interference from the Na+/K+-ATPase, which can also transport K+ (and thus Tl+), run a control where cells are pre-treated with ouabain, a specific inhibitor of the ATPase. The bumetanide-sensitive portion of the signal should be unaffected by ouabain.

Protocol 6: Cytotoxicity Assessment

Objective: To ensure that the inhibitory activity of DET is not a result of cell death. Cytotoxicity assays are crucial for evaluating the safety of drug candidates.[14][15]

Methodology (LDH Release Assay): The lactate dehydrogenase (LDH) assay is a common method to assess cytotoxicity by measuring plasma membrane damage.[16]

• Plate HEK293 cells and treat them with the same concentrations of DET used in the flux assay. Incubate for a period equal to or longer than the entire flux assay duration (e.g., 2-4 hours).

• Include a negative control (vehicle) and a positive control for 100% cytotoxicity (e.g., cell lysis buffer).

• Collect a sample of the cell culture supernatant.

• Add the supernatant to a reaction mixture containing lactate, NAD+, and a tetrazolium salt. LDH released from damaged cells will convert lactate to pyruvate, reducing NAD+ to NADH.

• NADH then reduces the tetrazolium salt to a colored formazan product, which can be measured spectrophotometrically (e.g., at 490 nm).

• Calculate the percentage of cytotoxicity for each DET concentration relative to the positive and negative controls.

Data Presentation: Cytotoxicity Profile

Compound	CC50 (µM)	Therapeutic Index (CC50 / NKCC2 IC50)
DET	[Experimental Value]	[Calculated Value]
Torsemide	[Experimental Value]	[Calculated Value]

A desirable compound will have a CC50 (concentration causing 50% cytotoxicity) that is significantly higher than its functional IC50.

Conclusion and Next Steps

Following the successful execution of this guide, a researcher will possess a foundational in vitro dataset for Desisopropyl ethyl torsemide. This package will include:

• Verified chemical identity and purity.

• A defined aqueous solubility limit.

• Potent, dose-dependent IC50 values against the primary diuretic target, NKCC2, and its key off-target isoform, NKCC1.

• A quantitative selectivity index.

• Confirmation that the observed activity is not due to general cytotoxicity.

This robust dataset is the cornerstone for making informed decisions. If DET demonstrates high potency for NKCC2, good selectivity over NKCC1, and a low cytotoxicity profile, the logical next steps would involve advancing the compound into more complex biological systems, such as studies in primary renal tubule cells, and subsequently, into preclinical pharmacokinetic and in vivo efficacy models.

References

• Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]

• Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Retrieved from [Link]

• Krämer, B. K., et al. (2004). Pharmacokinetics of torasemide and its metabolites in end-stage renal disease. European Journal of Clinical Pharmacology. Retrieved from [Link]

• Creative Bioarray. (n.d.). In Vitro Cytotoxicity. Retrieved from [Link]

• NorthEast BioLab. (n.d.). Cell Cytotoxicity Assay, Cell Toxicity Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Torasemide. PubChem Compound Database. Retrieved from [Link]

• Neugebauer, G., et al. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittelforschung. Retrieved from [Link]

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information. Retrieved from [Link]

• Semantic Scholar. (n.d.). Pharmacokinetics and metabolism of torasemide in man. Retrieved from [Link]

• L'Hoste, S., et al. (2013). High-throughput fluorescent-based NKCC functional assay in adherent epithelial cells. BMC Nephrology. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolism pathway scheme for torasemide. Retrieved from [Link]

• Aurora Biomed. (2017). A High-Throughput Screening Assay for NKCC1 Cotransporter Using Nonradioactive Rubidium Flux Technology. ASSAY and Drug Development Technologies. Retrieved from [Link]

• Isenring, P., et al. (1998). Comparison of Na-K-Cl cotransporters. NKCC1, NKCC2, and the HEK cell Na-L-Cl... Journal of Biological Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). NKCC1 and KCC2 expression upregulate during postnatal development (Western blots). Retrieved from [Link]

• Gill, R., et al. (2017). A High-Throughput Screening Assay for NKCC1 Cotransporter Using Nonradioactive Rubidium Flux Technology. ASSAY and Drug Development Technologies. Retrieved from [Link]

• McCoull, D., et al. (n.d.). Ion Channel Activators: Thallium Flux and Patch-Clamp Study. LifeArc. Retrieved from [Link]

• de Mello, G., et al. (1995). Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study. European Journal of Medicinal Chemistry. Retrieved from [Link]

• Biomatik. (n.d.). Human Na-K-Cl Cotransporter 2 (NKCC2) ELISA Kit. Retrieved from [Link]

• Su, G., et al. (2002). Na-K-Cl Cotransporter-Mediated Intracellular Na+ Accumulation Affects Ca2+ Signaling in Astrocytes in an In Vitro Ischemic Model. Journal of Neuroscience. Retrieved from [Link]

• Wikipedia. (n.d.). Na–K–Cl cotransporter. Retrieved from [Link]

• American Physiological Society. (n.d.). Direct control of Na+-K+-2Cl−-cotransport protein (NKCC1) expression with aldosterone. American Journal of Physiology-Cell Physiology. Retrieved from [Link]

• MDPI. (n.d.). NKCC1 and KCC2 Chloride Transporters Have Different Membrane Dynamics on the Surface of Hippocampal Neurons. Retrieved from [Link]

• DC Chemicals. (n.d.). Na-K-Cl Cotransporter (NKCC). Retrieved from [Link]

• Kim, T. H., et al. (2022). Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. Pharmaceutics. Retrieved from [Link]

• ION Biosciences. (n.d.). Thallium-free GIRK Potassium Channel Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Torsemide. StatPearls. Retrieved from [Link]

• ResearchGate. (n.d.). The pharmacokinetics of intravenous and oral torsemide in patients with chronic renal insufficiency. Retrieved from [Link]

• Gill, R., et al. (2017). Flux assays in high throughput screening of ion channels in drug discovery. Frontiers in Drug, Chemical and Pharmaceutical Sciences. Retrieved from [Link]

• Spahn, H., et al. (1990). Pharmacokinetics of Torasemide and Its Metabolites in Healthy Controls and in Chronic Renal Failure. European Journal of Clinical Pharmacology. Retrieved from [Link]

Sources

• 1. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of torasemide and its metabolites in end-stage renal disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and metabolism of torasemide in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Na–K–Cl cotransporter - Wikipedia [en.wikipedia.org]
• 6. drugs.com [drugs.com]
• 7. researchgate.net [researchgate.net]
• 8. Na-K-Cl Cotransporter-Mediated Intracellular Na+ Accumulation Affects Ca2+ Signaling in Astrocytes in an In Vitro Ischemic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High-throughput fluorescent-based NKCC functional assay in adherent epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ion Channel Activators: Thallium Flux and Patch-Clamp Study [metrionbiosciences.com]
• 11. Direct control of Na+-K+-2Cl−-cotransport protein (NKCC1) expression with aldosterone - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Comparison of Na-K-Cl cotransporters. NKCC1, NKCC2, and the HEK cell Na-L-Cl cotransporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A High-Throughput Screening Assay for NKCC1 Cotransporter Using Nonradioactive Rubidium Flux Technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. kosheeka.com [kosheeka.com]
• 15. nebiolab.com [nebiolab.com]
• 16. 細胞毒性 | Thermo Fisher Scientific - JP [thermofisher.com]

Desisopropyl ethyl torsemide chemical structure and properties

An In-Depth Technical Guide to Desisopropyl Ethyl Torsemide: Structure, Synthesis, and Analysis

Introduction

Desisopropyl ethyl torsemide, a close structural analog of the potent loop diuretic torsemide, serves as a critical reference point for researchers in drug development and quality control. While torsemide is widely prescribed for managing edema associated with heart failure, renal, and hepatic disease, as well as for hypertension, its manufacturing process can lead to the formation of related substances and impurities.[1][2] Desisopropyl ethyl torsemide is recognized primarily as such a process-related impurity, designated as "Torsemide Related Compound C" by the United States Pharmacopeia (USP) and "Torasemide Impurity C" by the European Pharmacopoeia (EP).[3][4]

This guide provides a comprehensive technical overview of desisopropyl ethyl torsemide, moving beyond a simple data sheet to offer in-depth insights into its chemical identity, synthesis, and analytical characterization. We will explore its structural properties, provide validated laboratory-scale synthesis and analytical protocols, and contextualize its role in the broader landscape of torsemide pharmacology. This document is intended for drug development professionals, analytical scientists, and researchers requiring a deeper understanding of this specific torsemide-related compound.

Chemical Identity and Physicochemical Properties

Desisopropyl ethyl torsemide is a sulfonylurea derivative distinguished from its parent compound, torsemide, by the substitution of an ethyl group for an isopropyl group on the terminal urea nitrogen.[5] This seemingly minor structural change results in a distinct chemical entity with its own unique set of properties and analytical profile.

Caption: Chemical Structure of Desisopropyl ethyl torsemide.

The core structure consists of a central 3-pyridinylsulfonylurea moiety. The pyridine ring is substituted at the 4-position with a 3-methylanilino group, and the sulfonylurea is N'-substituted with an ethyl group.

Table 1: Chemical Identifiers and Properties

Property	Value	Source(s)
IUPAC Name	1-ethyl-3-[[4-(3-methylanilino)-3-pyridinyl]sulfonyl]urea	[6]
CAS Number	58155-35-4	[3][6]
Molecular Formula	C₁₅H₁₈N₄O₃S	[6][7]
Molecular Weight	334.4 g/mol	[6][7]
Synonyms	Torsemide Related Compound C (USP), Torasemide Impurity C (EP)	[3][4]
SMILES	CCNC(=O)NS(=O)(=O)c1cnccc1Nc2cccc(C)c2	[7]
InChIKey	ZPXQRKMODMEHCM-UHFFFAOYSA-N	[7]
Stereochemistry	Achiral	[7]
Computed XLogP3	2.3	[6]
GHS Hazard	Warning: Causes serious eye irritation (H319)	[6]

Origin and Synthesis

Desisopropyl ethyl torsemide is not a metabolite of torsemide but rather a process-related impurity that can arise during drug substance manufacturing. Its synthesis can be accomplished in a laboratory setting by adapting methods used for the synthesis of torsemide itself.

Rationale for Laboratory Synthesis

The controlled synthesis of process-related impurities is a cornerstone of robust drug development. It provides pure reference standards essential for:

• Analytical Method Validation: To confirm that chromatographic methods can accurately detect, separate, and quantify the impurity in the presence of the active pharmaceutical ingredient (API).

• Forced Degradation Studies: To identify potential degradation pathways of the API.

• Toxicological Qualification: To assess the safety profile of the impurity if it is present in the final drug product above established thresholds.

Experimental Protocol: Laboratory-Scale Synthesis

The following protocol describes the synthesis of desisopropyl ethyl torsemide from the key intermediate, 4-[(3-methylphenyl)amino]-3-pyridinesulfonamide. This method utilizes N,N'-Carbonyldiimidazole (CDI) as a safer alternative to phosgene for forming the reactive intermediate that subsequently reacts with ethylamine.[8]

Caption: Workflow for the laboratory synthesis of desisopropyl ethyl torsemide.

Step-by-Step Methodology: [8]

• Vessel Preparation: To a clean, dry, three-necked flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 4-[(3-methylphenyl)amino]-3-pyridinesulfonamide (1 equivalent).

• Reagent Addition: Add acetonitrile as the solvent, followed by N,N'-Carbonyldiimidazole (CDI, ~1.1 equivalents), ethylamine hydrochloride (~1.1 equivalents), and triethylamine (~2.5 equivalents). The triethylamine acts as a base to neutralize the hydrochloride salt and facilitate the reaction.

• Reaction: Heat the reaction mixture to reflux (approximately 85°C) under a nitrogen atmosphere. Monitor the reaction progress by a suitable technique (e.g., TLC or HPLC) until the starting material is consumed (typically 4-6 hours).

• Precipitation and Isolation: Once the reaction is complete, cool the mixture to room temperature. Slowly add deionized water to precipitate the crude product.

• Filtration and Washing: Filter the resulting solid using a Buchner funnel. Wash the filter cake thoroughly with deionized water to remove residual salts and solvent.

• Drying: Dry the product under vacuum at 50-60°C to a constant weight.

• Characterization: Confirm the identity and purity of the synthesized desisopropyl ethyl torsemide using techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC.

Pharmacological and Metabolic Context

To understand the significance of desisopropyl ethyl torsemide, it is crucial to distinguish it from the known, pharmacologically active metabolites of torsemide.

Torsemide Metabolism Overview

Torsemide is primarily cleared from circulation via hepatic metabolism (approximately 80%), which is mediated by the cytochrome P450 enzyme CYP2C9.[2][9] This process generates several metabolites, with the major ones being M1, M3, and M5.[10]

• Metabolite M5: The primary metabolite, formed by oxidation of the tolyl methyl group to a carboxylic acid. M5 is pharmacologically inactive.[2]

• Metabolites M1 and M3: Formed by hydroxylation of the tolyl methyl group (M1) and subsequent oxidation (M3). Both M1 and M3 possess diuretic activity, but their systemic exposure is much lower than that of the parent drug, contributing only minimally to the overall effect.[2][10]

Desisopropyl ethyl torsemide is not a product of torsemide metabolism in humans. Its presence is linked to the chemical synthesis process.

Caption: Simplified metabolic pathway of torsemide in humans.

Biological Activity of Desisopropyl Ethyl Torsemide

The pharmacological profile of desisopropyl ethyl torsemide is not well-established. While it is structurally similar to an active diuretic, it is generally considered to lack significant diuretic activity.[11] There are some pre-clinical reports suggesting it may have unique effects on the distal convoluted tubule, but this is contradicted by other statements and requires substantial further investigation.[11] For regulatory and quality control purposes, it is treated as an impurity whose levels in the final drug product must be controlled within specified limits.

Analytical Characterization

Accurate and precise analytical methods are required to quantify desisopropyl ethyl torsemide in torsemide bulk drug and finished pharmaceutical products. Reverse-phase high-performance liquid chromatography (RP-HPLC) is the most common and suitable technique.

Protocol: RP-HPLC Method for Purity Assessment

This protocol provides a robust starting point for the development of a stability-indicating HPLC method for the analysis of torsemide and its related compound C.

Instrumentation and Conditions:

Parameter	Specification	Rationale
HPLC System	Quaternary or Binary Pump, Autosampler, Column Oven, UV/PDA Detector	Standard equipment for pharmaceutical analysis. PDA provides spectral data for peak purity.
Column	C18, 250 mm x 4.6 mm, 5 µm	C18 is a versatile stationary phase providing good retention for moderately polar compounds.
Mobile Phase A	Phosphate Buffer (e.g., 20mM KH₂PO₄), pH 3.5	Buffered aqueous phase controls the ionization state of the analytes for reproducible retention.
Mobile Phase B	Acetonitrile or Methanol	Organic modifier to elute compounds from the reverse-phase column.
Elution Mode	Isocratic or Gradient	An isocratic method (e.g., 50:50 Buffer:Acetonitrile) can be simple and robust.[12] A gradient may be needed to resolve all impurities.
Flow Rate	1.0 - 1.3 mL/min	A typical flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.[12]
Detection	UV at 288 nm	Torsemide and its analogs have strong UV absorbance around this wavelength.[12]
Column Temp.	30°C	Controlled temperature ensures retention time stability.
Injection Vol.	10 µL	Standard volume; can be adjusted based on concentration and sensitivity needs.

Step-by-Step Methodology:

• Standard Preparation: Accurately weigh and dissolve desisopropyl ethyl torsemide reference standard in a suitable diluent (e.g., 50:50 water:acetonitrile) to prepare a stock solution. Perform serial dilutions to create calibration standards.

• Sample Preparation (Bulk Drug): Prepare a solution of the torsemide bulk drug in the same diluent at a known concentration (e.g., 1 mg/mL).

• Chromatography: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the standard and sample solutions.

• Quantification: Identify the desisopropyl ethyl torsemide peak in the sample chromatogram by comparing its retention time with that of the reference standard. Calculate the amount of the impurity using an external standard method based on the peak area.

Protocol: Sample Preparation from Biological Matrices

For pharmacokinetic or toxicological studies, the compound must be extracted from complex biological matrices like plasma. Liquid-liquid extraction (LLE) is a common and effective method.

Caption: Workflow for liquid-liquid extraction from plasma.[13]

Step-by-Step Methodology: [13]

• Sample Aliquoting: In a centrifuge tube, pipette 200 µL of the plasma sample.

• Internal Standard: Add a small volume (e.g., 10 µL) of an internal standard (IS) working solution (e.g., tolbutamide) to account for variability in extraction and instrument response.

• Acidification: Add 20 µL of 10% hydrochloric acid to adjust the pH, ensuring the analyte is in a non-ionized state to facilitate its transfer into the organic solvent.

• Extraction: Add 2 mL of a water-immiscible organic solvent (e.g., ethyl acetate). Vortex the mixture vigorously for 3 minutes to ensure thorough mixing and extraction.

• Phase Separation: Centrifuge the sample at 3500 rpm for 10 minutes to separate the aqueous and organic layers cleanly.

• Collection: Carefully transfer the upper organic layer (supernatant) to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen, typically in a water bath at 40°C.

• Reconstitution: Reconstitute the dried residue in a small, precise volume of the HPLC mobile phase.

• Analysis: Inject the reconstituted sample into the analytical instrument (typically LC-MS/MS for biological samples due to sensitivity requirements).

Safety and Handling

Desisopropyl ethyl torsemide is classified with the GHS pictogram for "Warning" and the hazard statement H319: "Causes serious eye irritation".[6] Standard laboratory precautions should be followed when handling this compound:

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the compound in a well-ventilated area or a chemical fume hood.

• Avoid inhalation of dust and direct contact with skin and eyes.

• Consult the Safety Data Sheet (SDS) for complete handling and disposal information.

Conclusion

Desisopropyl ethyl torsemide is a well-defined chemical entity of significant interest in the pharmaceutical industry, primarily as a process-related impurity of the diuretic torsemide. Its controlled synthesis provides an essential reference standard for the validation of analytical methods designed to ensure the quality, safety, and purity of the final torsemide drug product. While its own pharmacological activity is not well-established and it is not a known human metabolite of torsemide, its characterization is critical for regulatory compliance. The synthetic and analytical protocols detailed in this guide offer a robust framework for scientists working on the development and quality control of torsemide.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 12457653, Desisopropyl ethyl torsemide. Available at: [Link]

• U.S. Food and Drug Administration. Global Substance Registration System (GSRS) - DESISOPROPYL ETHYL TORSEMIDE. Available at: [Link]

• U.S. Food and Drug Administration. Global Substance Registration System (GSRS) - TORSEMIDE. Available at: [Link]

• Drugfuture.com. DESISOPROPYL ETHYL TORSEMIDE - FDA Global Substance Registration System. Available at: [Link]

• Kaur, R. & Gupta, M. (2022). Torsemide. In: StatPearls [Internet]. Treasure Island (FL): StatPearls Publishing. Available at: [Link]

• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittel-Forschung, 38(1A), 164-166. Available at: [Link]

• Semantic Scholar. Pharmacokinetics and metabolism of torasemide in man. Available at: [Link]

• Drugs.com. Torsemide: Package Insert / Prescribing Information. Available at: [Link]

• International Journal of Pharmaceutical and Clinical Research. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. Available at: [Link]

• Knauf, H., & Mutschler, E. (1995). Clinical pharmacokinetics and pharmacodynamics of torasemide. Clinical pharmacokinetics, 28(Suppl 1), 61-68. Available at: [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (2014). Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC. Available at: [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2013). Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. Available at: [Link]

• Lu, W., Yao, G., & Zhang, Z. (2012). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 903, 150-154. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (2014). Analysis of Torsemide in bulk, dosage forms and dissolution samples using RP-HPLC-PDA method. Available at: [Link]

• U.S. Food and Drug Administration. Global Substance Registration System (GSRS) - DESISOPROPYL ETHYL TORSEMIDE (alternative view). Available at: [Link]

• Google Patents. (2003). EP1433784A1 - Process for the synthesis of torsemide, in particular of pure and stable form II.
• Google Patents. (2005). US20050209460A1 - Process for the preparation of torsemide and related intermediates.

• European Patent Office. (2003). EP1433784A1 - Process for the synthesis of torsemide, in particular of pure and stable form II. Available at: [Link]

Sources

• 1. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. drugs.com [drugs.com]
• 3. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]
• 8. researchgate.net [researchgate.net]
• 9. Clinical pharmacokinetics and pharmacodynamics of torasemide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics and metabolism of torasemide in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Buy Desisopropyl ethyl torsemide | 58155-35-4 [smolecule.com]
• 12. oaji.net [oaji.net]
• 13. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Molecular Landscape of Desisopropyl Ethyl Torsemide: A Technical Guide to Therapeutic Target Deconvolution

For the attention of Researchers, Scientists, and Drug Development Professionals.

Abstract

Desisopropyl ethyl torsemide, a structural analog of the potent loop diuretic torsemide, presents an intriguing enigma in pharmacology. While its parent compound's mechanism of action is well-elucidated, preliminary data and structural dissimilarities suggest that Desisopropyl ethyl torsemide may exhibit a unique pharmacological profile, potentially interacting with novel therapeutic targets. This in-depth technical guide provides a comprehensive framework for the systematic identification and validation of these putative targets. Moving beyond a mere recitation of facts, this document serves as an actionable roadmap for researchers, detailing the causality behind experimental choices and furnishing robust, self-validating protocols. We will explore a multi-pronged approach, leveraging cutting-edge chemoproteomic techniques and robust biophysical and cellular validation assays to deconvolve the molecular targets of this compelling compound. This guide is designed to empower researchers to unlock the therapeutic potential of Desisopropyl ethyl torsemide and similar novel chemical entities.

Introduction: The Enigma of a Torsemide Analog

Torsemide, a pyridine-sulfonylurea loop diuretic, exerts its therapeutic effect by inhibiting the Na+/K+/2Cl- cotransporter (NKCC2) in the thick ascending limb of the loop of Henle[1][2][3]. This inhibition leads to a significant increase in the excretion of sodium, chloride, and water, making it a cornerstone in the management of edema associated with heart failure, renal disease, and liver cirrhosis[4][5]. The metabolism of torsemide is well-characterized, yielding a major inactive carboxylic acid metabolite and two lesser metabolites with some diuretic activity[6][7].

Desisopropyl ethyl torsemide emerges as a derivative of torsemide, distinguished by the substitution of an ethyl group for the isopropyl moiety on the terminal nitrogen of the sulfonylurea chain. While this modification may appear subtle, structure-activity relationship (SAR) studies of torsemide analogs suggest that even minor structural changes can significantly alter their biological activity and even their site of action within the nephron[8]. Intriguingly, unsubstantiated preclinical reports suggest that Desisopropyl ethyl torsemide may act on the distal convoluted tubule, potentially through the inhibition of the Na-Cl cotransporter (NCC) or the K-Cl cotransporter (KCC)[9]. This deviation from the canonical loop diuretic mechanism presents a compelling hypothesis: Desisopropyl ethyl torsemide may possess novel therapeutic targets, offering the potential for new therapeutic applications with a potentially distinct efficacy and side-effect profile.

This guide will provide the experimental blueprint to test this hypothesis, moving from broad, unbiased screening for protein interactions to rigorous, target-specific validation.

A Strategic Framework for Target Deconvolution

The identification of a small molecule's therapeutic target is a critical step in drug development. Our approach for Desisopropyl ethyl torsemide will be systematic, employing a combination of affinity-based proteomics for initial target discovery, followed by orthogonal validation methods to confirm direct binding and functional modulation.

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. Regulation of the renal Na+-Cl− cotransporter by phosphorylation and ubiquitylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Small-molecule Target and Pathway Identification | Broad Institute [broadinstitute.org]
• 5. Identification and validation of protein targets of bioactive small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5 Target Deconvolution Approaches in Drug Discovery | Technology Networks [technologynetworks.com]
• 7. Target deconvolution strategies in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identifying the proteins to which ... | Article | H1 Connect [archive.connect.h1.co]
• 9. Regulatory control of the Na–Cl co-transporter NCC and its therapeutic potential for hypertension - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Analytical Strategies for the Quantification of Desisopropyl ethyl torsemide

An Application Note and Protocol Guide for Researchers

Abstract

This document provides a comprehensive technical guide detailing advanced analytical methodologies for the detection and quantification of Desisopropyl ethyl torsemide. As a significant analogue and potential metabolite or impurity of the potent loop diuretic Torsemide, robust analytical methods are critical for applications in pharmaceutical development, pharmacokinetic studies, and quality control. This guide presents two primary protocols: a widely accessible Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet detection (RP-HPLC-UV) method and a high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The protocols are grounded in established analytical principles for structurally similar compounds and include detailed procedures for sample preparation from biological matrices, instrument configuration, and method validation, providing researchers with a practical framework for immediate application.

Introduction and Scientific Background

Torsemide, a pyridine-sulfonylurea class loop diuretic, is widely prescribed for managing edema associated with congestive heart failure and renal or hepatic disease.[1][2] Its therapeutic action involves the inhibition of the Na+/K+/2Cl¯ carrier system in the ascending loop of Henle, leading to increased excretion of electrolytes and water.[2][3] The metabolism of Torsemide is complex, primarily occurring via the hepatic cytochrome P450 system, resulting in several metabolites.[4]

Desisopropyl ethyl torsemide (1-ethyl-3-[[4-(3-methylanilino)-3-pyridinyl]sulfonyl]urea) is a close structural analogue of Torsemide, differing by the substitution of an ethyl group for the isopropyl group on the urea moiety.[5] This structural similarity suggests it may arise as a metabolite, a process-related impurity during synthesis, or a degradation product. Therefore, the ability to accurately detect and quantify Desisopropyl ethyl torsemide is essential for ensuring the purity, safety, and efficacy of Torsemide-based pharmaceuticals and for conducting comprehensive metabolic and pharmacokinetic profiling.

This guide explains the causality behind experimental choices, providing scientists with the rationale needed to adapt these protocols to their specific laboratory contexts and analytical requirements.

Analyte Physicochemical Properties

A foundational understanding of the analyte's properties is crucial for method development, particularly in chromatography.

Property	Value	Source
IUPAC Name	1-ethyl-3-[[4-(3-methylanilino)-3-pyridinyl]sulfonyl]urea	PubChem[5]
Molecular Formula	C₁₅H₁₈N₄O₃S	PubChem[5]
Molecular Weight	334.4 g/mol	PubChem[5]
Relationship to Torsemide	Ethyl analogue of Torsemide (C₁₆H₂₀N₄O₃S, MW: 348.42 g/mol )	PubChem[3][5]

The presence of the aromatic rings and sulfonylurea group makes the molecule suitable for UV detection and amenable to ionization by electrospray for mass spectrometry. Its moderate polarity is well-suited for reversed-phase chromatography.

Core Methodologies: HPLC-UV and LC-MS/MS

The selection of an analytical method is dictated by the required sensitivity, selectivity, and the nature of the sample matrix. For Desisopropyl ethyl torsemide, two methods provide a balance of accessibility and performance.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is a robust and cost-effective technique widely available in analytical laboratories.[6] Given the chromophores in the Desisopropyl ethyl torsemide structure, UV detection offers sufficient sensitivity for analyzing bulk drug substances and pharmaceutical dosage forms. Its application to complex biological matrices may require more rigorous sample cleanup to mitigate interference.[7]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the definitive method for trace-level quantification in complex biological matrices like plasma and urine.[8][9] Its unparalleled selectivity, achieved by monitoring specific precursor-to-product ion transitions (Multiple Reaction Monitoring, MRM), minimizes matrix effects and provides high confidence in analyte identification. This method is essential for pharmacokinetic, toxicokinetic, and metabolite identification studies where sensitivity is paramount.[8]

Sample Preparation: Extracting the Analyte

Effective sample preparation is the most critical step for achieving accurate and reproducible results, especially from biological fluids. The goal is to isolate the analyte from interfering matrix components like proteins and salts.

Protocol 1: Solid-Phase Extraction (SPE) for Plasma/Urine

SPE offers high recovery and clean extracts, making it ideal for LC-MS/MS analysis.[10] The choice of a C18 sorbent is based on the non-polar nature of the analyte, which promotes retention via hydrophobic interactions.

Step-by-Step Methodology:

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by passing 2 mL of methanol followed by 2 mL of deionized water. Do not allow the cartridge to dry.

• Sample Pre-treatment: Acidify 1 mL of plasma or urine with 100 µL of 2% phosphoric acid. This ensures the analyte is in a neutral, unionized state to enhance retention on the non-polar C18 stationary phase.

• Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, consistent flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte with 2 mL of methanol into a clean collection tube. The organic solvent disrupts the hydrophobic interaction, releasing the analyte.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the mobile phase for injection.

Protocol 2: Protein Precipitation (PPT) for Plasma

PPT is a simpler, faster alternative for plasma samples, suitable for HPLC-UV or when high-throughput is needed.[7] It works by denaturing proteins with an organic solvent, causing them to precipitate out of solution.

Step-by-Step Methodology:

• Precipitation: To 200 µL of plasma in a microcentrifuge tube, add 600 µL of cold acetonitrile (a 3:1 solvent-to-sample ratio is typical).

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation.

• Centrifugation: Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube.

• Evaporation and Reconstitution (Optional but Recommended): For increased sensitivity, evaporate the supernatant and reconstitute in a smaller volume of mobile phase as described in the SPE protocol. Otherwise, inject the supernatant directly.

Application Protocol 1: RP-HPLC-UV Analysis

This protocol is designed for the quantification of Desisopropyl ethyl torsemide in bulk material or simple formulations.

Workflow Diagram

Caption: RP-HPLC-UV workflow for quantification.

Detailed Experimental Protocol

• Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column oven, and UV/DAD detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Acetonitrile and 0.05 M potassium dihydrogen phosphate buffer (pH 4.0), in a 40:60 (v/v) ratio.[7] The acidic pH ensures the analyte is not ionized, improving peak shape.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 290 nm. This is based on the typical absorbance maximum for Torsemide and its analogues.[7]

  • Injection Volume: 20 µL.

• Standard Preparation:

  • Prepare a 1 mg/mL stock solution of Desisopropyl ethyl torsemide in methanol.

  • Perform serial dilutions with the mobile phase to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Procedure:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the calibration standards in ascending order of concentration.

  • Construct a calibration curve by plotting the peak area against the concentration. A linear regression with r² > 0.999 is desired.

  • Inject the prepared unknown samples and determine their concentrations from the calibration curve.

Application Protocol 2: LC-MS/MS Analysis

This protocol is optimized for high-sensitivity analysis in biological matrices, such as plasma samples processed via SPE.

Workflow Diagramdot

Sources

• 1. Torasemide - Wikipedia [en.wikipedia.org]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rapid and Trace-Level Detection of Diuretics in Equine Plasma via Non-Polar Carbon-Based Solid Phase Extraction and Ultra-High-Performance Liquid Chromatography Orbitrap Mass Spectrometry [journal-dtt.org]
• 10. Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC method for quantification of Desisopropyl ethyl torsemide

An Application Note for the Quantification of Desisopropyl Ethyl Torsemide using a Validated HPLC Method

Introduction

Torsemide is a potent loop diuretic used in the management of edema associated with congestive heart failure, renal disease, and hepatic disease, as well as for the treatment of hypertension. It functions by inhibiting the Na+/K+/2Cl– carrier system in the thick ascending limb of the Loop of Henle. The control of impurities in active pharmaceutical ingredients (APIs) like Torsemide is a critical aspect of drug manufacturing and quality control, mandated by regulatory bodies worldwide.

Desisopropyl ethyl torsemide is a known process-related impurity and potential metabolite of Torsemide.[1][2][3] Its structure is closely related to the parent molecule, differing by the substitution of an ethyl group for the isopropyl group on the terminal urea moiety.[4][5] The accurate quantification of such impurities is essential to ensure the safety, efficacy, and quality of the final drug product. Even minor structural changes can alter the pharmacological and toxicological profile of a compound, making precise control imperative.

This application note details a robust and validated High-Performance Liquid Chromatography (HPLC) method for the quantification of Desisopropyl ethyl torsemide. The described method is based on the well-established principles of reverse-phase chromatography used for Torsemide and its related substances, ensuring high specificity, accuracy, and precision suitable for quality control and drug development environments.

Principle of the Method

The method employs Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection. In RP-HPLC, the stationary phase (typically a C18 silica-based column) is nonpolar, while the mobile phase is polar. Desisopropyl ethyl torsemide, being a relatively nonpolar molecule, is retained on the column. Its elution is controlled by the composition of the mobile phase, a mixture of an aqueous buffer and an organic solvent (acetonitrile). By carefully controlling the mobile phase composition, pH, and flow rate, Desisopropyl ethyl torsemide can be effectively separated from Torsemide and other potential impurities. Quantification is achieved by measuring the absorbance of the analyte using a UV detector set to a wavelength of maximum absorbance, which is typically around 288 nm for this class of compounds.[6][7] The peak area of the analyte is directly proportional to its concentration in the sample.

Materials and Methods

Instrumentation

A gradient-capable HPLC system equipped with the following components is recommended:

• High-pressure quaternary or binary pump

• Autosampler with temperature control

• Column oven

• Photodiode Array (PDA) or UV-Vis Detector

• Chromatography Data System (CDS) for data acquisition and processing

Reagents and Standards

• Acetonitrile (ACN): HPLC grade or higher.

• Methanol (MeOH): HPLC grade or higher.

• Potassium Dihydrogen Orthophosphate (KH₂PO₄): Analytical Reagent grade.

• Ortho-phosphoric Acid (H₃PO₄): Analytical Reagent grade.

• Water: HPLC grade or purified to 18.2 MΩ·cm.

• Reference Standards: Desisopropyl ethyl torsemide and Torsemide of known purity (e.g., USP reference standard).

Chromatographic Conditions

The selection of chromatographic conditions is pivotal for achieving the desired separation. The parameters below are based on established methods for Torsemide and provide an excellent starting point for this analysis.[6][8][9] The acidic pH of the mobile phase ensures that the pyridine and sulfonamide functional groups are in a consistent protonation state, leading to sharper, more symmetrical peaks.

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides excellent retention and resolution for this class of compounds.
Mobile Phase	A: 25 mM Potassium Phosphate Buffer (pH 3.5 adjusted with H₃PO₄)B: Acetonitrile	A buffered aqueous phase controls the ionization of the analyte for reproducible retention times. Acetonitrile is a strong organic modifier that provides good peak shape.
Gradient	Isocratic	An isocratic elution is often sufficient for impurity quantification, offering simplicity and robustness.
Composition	Buffer (A) : Acetonitrile (B) (60:40 v/v)	This ratio provides a balance between adequate retention for good resolution and a reasonable analysis time.[8][10] It may be optimized as needed.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring optimal efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times and improves peak symmetry.
Detection Wavelength	288 nm	This is a common wavelength of maximum absorbance for Torsemide and its related compounds, providing high sensitivity.[6][7]
Injection Volume	10 µL	A small injection volume minimizes potential peak distortion from the sample solvent.
Diluent	Mobile Phase or Water:Acetonitrile (50:50 v/v)	Ensures compatibility with the mobile phase and proper dissolution of the analyte.

Experimental Protocols

Protocol 1: Preparation of Solutions

• Mobile Phase (Buffer A):

  • Weigh 3.4 g of Potassium Dihydrogen Orthophosphate (KH₂PO₄) and dissolve it in 1000 mL of HPLC grade water.

  • Adjust the pH to 3.5 using diluted ortho-phosphoric acid.

  • Filter the buffer solution through a 0.45 µm nylon membrane filter.

• Final Mobile Phase:

  • Mix Buffer A and Acetonitrile in a 60:40 (v/v) ratio.

  • Degas the solution for 10-15 minutes using sonication or vacuum degassing before use.

• Standard Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh about 10 mg of Desisopropyl ethyl torsemide reference standard into a 100 mL volumetric flask.

  • Add approximately 70 mL of diluent and sonicate for 5 minutes to dissolve.

  • Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Working Standard and Calibration Solutions:

  • Prepare a series of calibration standards by performing serial dilutions of the Standard Stock Solution with the diluent to cover the expected concentration range (e.g., 0.1 µg/mL to 5 µg/mL).

• Sample Solution Preparation (from API):

  • Accurately weigh about 100 mg of the Torsemide API sample into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent. This yields a primary sample solution of 1000 µg/mL. Further dilution may be necessary depending on the expected impurity level.

Protocol 2: HPLC Analysis Workflow

The following diagram illustrates the overall workflow from solution preparation to final result generation.

Caption: High-level workflow for the HPLC quantification of Desisopropyl ethyl torsemide.

• System Equilibration: Purge the HPLC system and equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• System Suitability: Inject the working standard solution (e.g., 1 µg/mL) five or six times. The system is deemed ready if the relative standard deviation (%RSD) for the peak area is ≤ 2.0%.

• Calibration Curve: Inject each calibration standard in duplicate.

• Sample Analysis: Inject the sample solutions in duplicate. Bracket the sample injections with injections of a check standard to monitor for system drift.

• Data Processing:

  • Integrate the peak corresponding to Desisopropyl ethyl torsemide in all chromatograms.

  • Construct a calibration curve by plotting the mean peak area against the concentration of the calibration standards. Perform a linear regression analysis.

  • Determine the concentration of Desisopropyl ethyl torsemide in the sample solutions using the regression equation from the calibration curve.

Method Validation Protocol

The analytical method must be validated to demonstrate its suitability for the intended purpose, in accordance with ICH Q2(R2) guidelines.[11][12] The validation process provides a high degree of assurance that the method will consistently produce a result that is accurate and precise.

Caption: Interdependencies of analytical method validation parameters as per ICH guidelines.

Validation Parameters and Acceptance Criteria

Parameter	Protocol Summary	Acceptance Criteria
Specificity	Analyze blank (diluent), placebo (if applicable), Torsemide API, and Desisopropyl ethyl torsemide standard. Ensure no interfering peaks are present at the retention time of the analyte.	The analyte peak should be free from any co-eluting peaks from blank, placebo, or the parent API. Peak purity should pass if using a PDA detector.
Linearity	Analyze at least five concentrations across the intended range (e.g., LOQ to 150% of the specification limit). Plot peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.998. The y-intercept should be insignificant compared to the response at 100% level.
Range	The range is established by confirming that the method has suitable linearity, accuracy, and precision within the lower and upper concentration limits.	As per Linearity, Accuracy, and Precision.
Accuracy	Analyze samples spiked with known amounts of Desisopropyl ethyl torsemide at three levels (e.g., 50%, 100%, 150% of the target concentration), in triplicate. Calculate the percent recovery.	Mean recovery should be within 90.0% to 110.0% for impurity analysis.
Precision	Repeatability: Six replicate injections of a standard solution at 100% concentration. Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.	%RSD ≤ 5.0% for impurity quantification.
Limit of Detection (LOD)	Determined based on the signal-to-noise ratio (typically S/N = 3:1) or from the standard deviation of the response and the slope of the calibration curve.	The analyte peak should be reliably detectable.
Limit of Quantification (LOQ)	Determined based on the signal-to-noise ratio (typically S/N = 10:1) or from the standard deviation of the response and the slope. The LOQ should be verified for acceptable precision and accuracy.	%RSD for replicate injections should be ≤ 10%. Recovery should be acceptable.
Robustness	Deliberately vary method parameters such as mobile phase pH (±0.2), organic composition (±2%), column temperature (±5°C), and flow rate (±0.1 mL/min). Evaluate the impact on system suitability.	System suitability parameters (retention time, peak area, tailing factor) should remain within acceptable limits.

Conclusion

The RP-HPLC method described provides a reliable and robust framework for the quantification of the Desisopropyl ethyl torsemide impurity in Torsemide API. The specified chromatographic conditions are designed to yield excellent separation and peak shape, while the detailed validation protocol ensures the method is fit for its intended purpose in a regulated environment.[13][14] By implementing this method, researchers and quality control analysts can accurately monitor and control the levels of this critical impurity, thereby safeguarding the quality and safety of the final pharmaceutical product.

References

• Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. Research Journal of Pharmacy and Biological and Chemical Sciences.
• Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc.
• A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study.
• ICH Guidelines for Analytical Method Valid
• Analysis of Torsemide in bulk, dosage forms and dissolution samples using RP-HPLC-PDA method. Journal of Chemical and Pharmaceutical Research.
• RP-HPLC Method for Torsemide in Bulk and Formulations.
• Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency (EMA).
• Validation of Analytical Procedures Q2(R2).
• ICH Guidance Q14 / Q2(R2)
• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. PharmTech.
• HPLC – Quality by Design Approach for Simultaneous Detection of Torsemide, Spironolactone and Their Degradant Impurities. SciSpace.
• Structure of torasemide; structures of impurities.
• Analytical Techniques for Determination of Torsemide and its Combinations: A Review.
• DESISOPROPYL ETHYL TORSEMIDE.
• DESISOPROPYL ETHYL TORSEMIDE.
• Optimization of HPLC method using central composite design for estimation of Torsemide and Eplerenone in tablet dosage form. SciELO.
• A green HPLC method for the determination of torasemide in pharmaceutical dosage forms: Development, validation, and greenness assessment.
• TORSEMIDE.
• Development and Validation of RP-HPLC method for the quantitative estimation of Torsemide in Pharmaceutical dosage forms and Human Serum. International Journal of Pharmacy and Pharmaceutical Sciences.
• A simplified HPLC method for quantification of torsemide from human plasma and its applic

Sources

• 1. researchgate.net [researchgate.net]
• 2. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]
• 6. pnrjournal.com [pnrjournal.com]
• 7. RP-HPLC Method for Torsemide in Bulk and Formulations [wisdomlib.org]
• 8. A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sphinxsai.com [sphinxsai.com]
• 10. rjpbcs.com [rjpbcs.com]
• 11. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 12. database.ich.org [database.ich.org]
• 13. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 14. qbdgroup.com [qbdgroup.com]

Application Note: A Robust and Sensitive Method for the Quantification of Desisopropyl ethyl torsemide in Human Plasma using LC-MS/MS

Abstract

This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Desisopropyl ethyl torsemide in human plasma. The protocol employs a straightforward protein precipitation technique for sample preparation, ensuring high throughput and excellent recovery. Chromatographic separation is achieved on a C18 reversed-phase column, followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This method is validated according to international guidelines and is suitable for pharmacokinetic studies, drug metabolism research, and impurity profiling in drug development.

Introduction

Torsemide is a potent pyridine-sulfonylurea loop diuretic used in the management of edema associated with congestive heart failure, renal disease, and hepatic cirrhosis, as well as for the treatment of hypertension.[1][2][3] Upon administration, torsemide is extensively metabolized in the liver, primarily by the cytochrome P450 2C9 (CYP2C9) enzyme, into several metabolites, including the major inactive carboxylic acid metabolite M5 and pharmacologically active metabolites M1 and M3.[4][5]

Desisopropyl ethyl torsemide (Figure 1) is a known related compound and potential impurity of torsemide.[6][7][8] The accurate quantification of such compounds in biological matrices like plasma is critical for comprehensive pharmacokinetic profiling, understanding metabolic pathways, and ensuring the safety and quality of the parent drug.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers unparalleled sensitivity and selectivity, making it the gold standard for bioanalytical assays.[9] This note describes a complete protocol for the analysis of Desisopropyl ethyl torsemide in plasma, from sample preparation to data acquisition and analysis, designed to meet the rigorous standards of regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[10][11][12]

Figure 1: Chemical Structure of Desisopropyl ethyl torsemide Note: Image of the chemical structure would be placed here in a formal document.

Principle of the Analytical Method

The method is based on the efficient extraction of Desisopropyl ethyl torsemide and a stable isotope-labeled internal standard (SIL-IS), such as Torsemide-d7, from a plasma matrix, followed by instrumental analysis. The workflow (Figure 2) begins with a protein precipitation (PPT) step, where a surplus of cold acetonitrile is used to denature and remove high-abundance plasma proteins.[13][14] This process simultaneously releases the analyte and internal standard into the organic supernatant. After centrifugation, the clear supernatant is injected into the LC-MS/MS system.

The analyte is first separated from endogenous plasma components on a reversed-phase HPLC column. It then enters the mass spectrometer's electrospray ionization (ESI) source, where it is ionized. The precursor ion is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and specific product ions are monitored in the third quadrupole (Q3). This highly selective process, known as Multiple Reaction Monitoring (MRM), ensures accurate quantification with minimal interference from the complex plasma matrix.

Caption: High-level overview of the analytical workflow.

Materials and Reagents

• Reference Standards: Desisopropyl ethyl torsemide (≥98% purity), Torsemide-d7 (Internal Standard, ≥98% purity).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Formic Acid (LC-MS grade), Deionized Water (≥18.2 MΩ·cm).

• Plasma: Blank human plasma (with K2-EDTA as anticoagulant), free of interfering substances.

• Labware: 1.5 mL polypropylene microcentrifuge tubes, autosampler vials, precision pipettes and tips.

Instrumentation and Analytical Conditions

The following parameters provide a starting point and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Condition
LC System	UHPLC/HPLC system
Column	C18 Reversed-Phase, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 95% B over 3 min, hold for 1 min, re-equilibrate
Column Temperature	40 °C
Injection Volume	5 µL
Run Time	~5 minutes

Rationale: A C18 column provides excellent retention and separation for moderately polar compounds like Desisopropyl ethyl torsemide.[9][15] The use of a gradient elution with an acidified mobile phase ensures sharp peak shapes and good ionization efficiency in positive ESI mode.

Table 2: Mass Spectrometry Parameters

Parameter	Condition
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
IonSpray Voltage	+5500 V
Source Temperature	550 °C
Curtain Gas (CUR)	35 psi
Ion Source Gas 1 (GS1)	50 psi
Ion Source Gas 2 (GS2)	55 psi
Collision Gas (CAD)	Medium
Resolution	Q1: Unit, Q3: Unit

Rationale: Positive ion mode is selected as the sulfonylurea and pyridine moieties are readily protonated. The source parameters are optimized to maximize desolvation and ion generation, leading to a stable and robust signal.

Table 3: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Function
Desisopropyl ethyl torsemide	335.1	121.1	Quantifier
Desisopropyl ethyl torsemide	335.1	256.1	Qualifier
Torsemide-d7 (IS)	356.2	285.1	Quantifier

Rationale: The precursor ion [M+H]⁺ for Desisopropyl ethyl torsemide (MW 334.4)[6] is m/z 335.1. Product ions are selected based on predictable fragmentation patterns to ensure specificity. The stable isotope-labeled internal standard co-elutes with the analyte and experiences similar matrix effects, correcting for variations in extraction and ionization.

Experimental Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh ~1 mg of Desisopropyl ethyl torsemide and Torsemide-d7 reference standards. Dissolve each in methanol to a final concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the Desisopropyl ethyl torsemide stock solution with 50:50 (v/v) methanol:water to create working solutions for calibration standards and QC samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Torsemide-d7 stock solution with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL.

Preparation of Calibration Curve (CC) and Quality Control (QC) Samples

• Spike 95 µL of blank human plasma with 5 µL of the appropriate working standard solution to prepare CC and QC samples.

• A typical calibration curve may range from 0.5 to 500 ng/mL.

• Prepare QC samples at a minimum of three concentration levels: Low (LQC), Medium (MQC), and High (HQC).

Plasma Sample Preparation Protocol

The protein precipitation workflow is a robust and high-throughput method for cleaning up plasma samples prior to LC-MS/MS analysis.[16]

Caption: Detailed steps for the protein precipitation protocol.

Bioanalytical Method Validation

To ensure the reliability of the data, the method must be validated according to the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[17][18][19]

Table 4: Method Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Selectivity	Analysis of ≥6 blank plasma sources to check for interferences at the retention times of the analyte and IS.	No significant interfering peaks (>20% of LLOQ for analyte, >5% for IS).
Linearity & Range	A calibration curve with ≥6 non-zero standards analyzed over at least 3 separate runs.	Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ).
Accuracy & Precision	Analysis of QC samples (LQC, MQC, HQC) in replicate (n≥5) within a run and across multiple runs (≥3).	Mean accuracy within 85-115% of nominal. Precision (%CV) ≤15% (≤20% at LLOQ).
LLOQ	The lowest concentration on the calibration curve that can be quantified with acceptable A&P.	Analyte response is ≥5x blank response. Accuracy within 80-120% and precision (%CV) ≤20%.
Matrix Effect	Assesses the ion suppression or enhancement from the plasma matrix.	IS-normalized matrix factor CV should be ≤15% across different plasma lots.
Recovery	Compares analyte response from extracted samples to post-extraction spiked samples.	Should be consistent and reproducible, though no specific value is required.
Stability	Evaluates analyte stability under various conditions (freeze-thaw, bench-top, long-term storage).	Mean concentration of stability samples should be within ±15% of nominal concentration.

Conclusion

The LC-MS/MS method presented provides a reliable, sensitive, and high-throughput solution for the quantification of Desisopropyl ethyl torsemide in human plasma. The simple protein precipitation sample preparation protocol allows for rapid sample processing, while the specificity of MRM detection ensures accurate results with minimal matrix interference. The method is fully characterizable through a comprehensive validation process, making it an invaluable tool for researchers and drug development professionals in pharmacokinetic and metabolic studies.

References

• March, C., Farthing, D., Wells, B., Besenfelder, E., & Karnes, H. T. (1990). Solid-phase Extraction and Liquid Chromatography of Torsemide and Metabolites From Plasma and Urine. Journal of Pharmaceutical Sciences, 79(5), 453–457. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• U.S. Food and Drug Administration. (2024). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• RxReasoner. (n.d.). Torasemide Pharmacology. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• International Council for Harmonisation. (2022). ICH M10 on bioanalytical method validation. [Link]

• van Amsterdam, P., Arnold, M., Bansal, S., et al. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• Barroso, M. B., et al. (2001). Metabolism pathway scheme for torasemide. ResearchGate. [Link]

• Rawla, P. (2023). Torsemide. StatPearls [Internet]. [Link]

• Barroso, M. B., Alonso, R. M., & Jiménez, R. M. (2001). Simultaneous determination of torasemide and its major metabolite M5 in human urine by high-performance liquid chromatography-electrochemical detection. Journal of chromatographic science, 39(11), 477–482. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

• Pharmacology of Torsemide (Demadex); Mechanism of Action, Pharmacokinetics, Uses, Effects. (2025, January 18). YouTube. [Link]

• Barroso, M. B., Alonso, R. M., & Jiménez, R. M. (2001). Simultaneous Determination of Torasemide and Its Major Metabolite M5 in Human Urine by High-Performance Liquid Chromatography-Electrochemical Detection. Journal of Chromatographic Science, 39(11), 477-482. [Link]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Zhang, L., Wang, R., & Zhang, Z. (2016). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of pharmaceutical analysis, 6(2), 95–102. [Link]

• Gamboa-Alonso, A. B., et al. (2011). Quantitative Analysis of Torsemide in human plasma by High Performance Liquid Chromatography with ultraviolet detection. Revista Mexicana de Patología Clínica, 58(4), 195-200. [Link]

• Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. [Link]

• Geyer, P. E., et al. (2016). Rapid preparation of human blood plasma for bottom-up proteomics analysis. STAR protocols, 2(4), 100891. [Link]

• Souverain, S., Rudaz, S., & Veuthey, J. L. (2004). Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. Journal of pharmaceutical and biomedical analysis, 35(4), 913–920. [Link]

• Barroso, M. B., Alonso, R. M., & Jiménez, R. M. (2001). Simultaneous Determination of Torasemide and Its Major Metabolite M5 in Human Urine by High-Performance Liquid Chromatography-Electrochemical Detection. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12457653, Desisopropyl ethyl torsemide. [Link]

• Gamboa Alonso, A. B., et al. (2011). Quantitative Analysis of Torsemide in human plasma by High Performance Liquid Chromatography with ultraviolet detection. Medigraphic. [Link]

• Zhang, L., et al. (2016). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. ResearchGate. [Link]

• Zhang, Y., et al. (2024). Rapid and Trace-Level Detection of Diuretics in Equine Plasma via Non-Polar Carbon-Based Solid Phase Extraction and Ultra-High-Performance Liquid Chromatography Orbitrap Mass Spectrometry. Preprints.org. [Link]

• Global Substance Registration System. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. [Link]

• Al-Aani, H., & Al-Rekabi, A. (2017). Quantification of Torsemide in Rabbit Plasma by Liquid Chromatography/electrospray Mass Spectrometry and its Application. ResearchGate. [Link]

• Semantic Scholar. (n.d.). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. [Link]

• ResearchGate. (n.d.). PHARMACOKINETIC PARAMETERS OF TORSEMIDE. [Link]

• Drugfuture.com. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. [Link]

• Barroso, M. B., et al. (1997). Gas chromatographic-mass spectrometric analysis of the loop diuretic torasemide in human urine. Journal of Chromatography B: Biomedical Sciences and Applications, 690(1-2), 105-113. [Link]

• Phenomenex. (n.d.). SAMPLE PREPARATION. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 41781, Torasemide. [Link]

Sources

• 1. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. drugs.com [drugs.com]
• 5. Torasemide Pharmacology - Active Ingredient - RxReasoner [rxreasoner.com]
• 6. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]
• 8. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 9. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 11. fda.gov [fda.gov]
• 12. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. agilent.com [agilent.com]
• 15. researchgate.net [researchgate.net]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. labs.iqvia.com [labs.iqvia.com]
• 18. ema.europa.eu [ema.europa.eu]
• 19. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]

Application Note: A Stability-Indicating HPLC Assay for Torsemide and Its Impurities

Introduction

Torsemide, chemically known as 1-isopropyl-3-[(4-m-toluidino-3-pyridyl) sulfonyl]urea, is a potent loop diuretic of the pyridine-sulfonylurea class.[1] It is widely prescribed for the management of edema associated with congestive heart failure, renal disease, and hepatic disease, as well as for the treatment of hypertension.[2] The chemical structure of Torsemide is presented in Figure 1.

Figure 1. Chemical Structure of Torsemide.

During manufacturing, storage, or upon exposure to stress conditions, drug substances like torsemide can degrade, leading to the formation of impurities. These impurities, even in small amounts, can potentially impact the safety and efficacy of the final drug product. Therefore, regulatory bodies, such as the International Council for Harmonisation (ICH), mandate the use of validated stability-indicating assay methods (SIAMs) to monitor the purity and stability of active pharmaceutical ingredients (APIs) and finished drug products.[3]

A stability-indicating method is a validated analytical procedure that can accurately and selectively quantify the decrease in the amount of the active ingredient due to degradation. It must also be able to separate and quantify any significant degradation products formed. High-Performance Liquid Chromatography (HPLC) is a powerful and versatile technique ideally suited for this purpose due to its high resolution and sensitivity.[4]

This application note provides a comprehensive guide for the development, validation, and implementation of a robust stability-indicating reversed-phase HPLC (RP-HPLC) method for the analysis of torsemide and its degradation products. The methodologies described herein are grounded in scientific principles and align with the requirements of the ICH Q2(R2) guideline for the validation of analytical procedures.[5]

Scientific Rationale and Method Development Strategy

The primary objective of a stability-indicating method is to resolve the main drug peak from all potential process-related impurities and degradation products. The development strategy for torsemide focuses on leveraging its physicochemical properties to achieve optimal chromatographic separation.

Analyte Properties and Chromatographic Approach

Torsemide (C₁₆H₂₀N₄O₃S, MW: 348.4 g/mol ) is a non-polar molecule, making it an ideal candidate for reversed-phase chromatography.[1] The use of a non-polar stationary phase (like C18 or C8) with a polar mobile phase ensures adequate retention and subsequent elution. The molecule contains chromophores that allow for sensitive UV detection, with a maximum absorbance reported between 270 nm and 290 nm.[2][4][6]

Selection of Chromatographic Conditions

Based on a review of established methods and the chemical nature of torsemide, a systematic approach was taken to optimize the chromatographic conditions.[4][6][7][8]

• Column Selection: A C18 column is the most common choice for torsemide analysis due to its hydrophobic nature, providing good retention and resolution.[4] An Ace5 C18 (250 x 4.6 mm, 5 µm) column was selected for this method to ensure high efficiency and peak symmetry.

• Mobile Phase Composition: A mobile phase consisting of a mixture of an organic solvent (acetonitrile or methanol) and an aqueous buffer is effective for eluting torsemide and its impurities from a C18 column. Acetonitrile was chosen over methanol for its lower viscosity and stronger elution strength. An isocratic mobile phase of Acetonitrile:Water (60:40 v/v) was found to provide a good balance between analysis time and resolution.[4]

• Detection Wavelength: While the UV spectrum of torsemide shows significant absorbance across a range, a detection wavelength of 288 nm was selected. This wavelength offers high sensitivity for torsemide and its known degradation products while minimizing potential interference from excipients.[2][9]

• Flow Rate: A flow rate of 1.0 mL/min provides optimal efficiency for a 4.6 mm internal diameter column without generating excessive backpressure.[4]

The overall workflow for developing a stability-indicating method is a multi-stage process, beginning with method development and culminating in full validation.

Caption: Forced Degradation Study Design.

Protocol for Forced Degradation Studies

Objective: To generate degradation products of torsemide and demonstrate the specificity of the HPLC method.

Materials:

• Torsemide Reference Standard

• Hydrochloric Acid (HCl), 0.1N

• Sodium Hydroxide (NaOH), 0.1N

• Hydrogen Peroxide (H₂O₂), 3%

• Methanol, HPLC Grade

• Water, HPLC Grade

• Acetonitrile, HPLC Grade

Procedure:

• Acid Hydrolysis: Dissolve 5 mg of torsemide in a minimal amount of methanol and dilute with 50 mL of 0.1N HCl. Heat the solution at 70°C for 24 hours. [10]Cool, neutralize with an equivalent amount of 0.1N NaOH, and dilute to a final concentration of approximately 20 µg/mL with the mobile phase.

• Base Hydrolysis: Dissolve 5 mg of torsemide in a minimal amount of methanol and dilute with 50 mL of 0.1N NaOH. Heat the solution at 70°C for 24 hours. [10]Cool, neutralize with an equivalent amount of 0.1N HCl, and dilute to a final concentration of approximately 20 µg/mL with the mobile phase.

• Oxidative Degradation: Dissolve 5 mg of torsemide in a minimal amount of methanol and dilute with 50 mL of 3% H₂O₂. Keep the solution at room temperature for 24 hours. Dilute to a final concentration of approximately 20 µg/mL with the mobile phase.

• Thermal Degradation: Place 5 mg of solid torsemide powder in an oven at 100°C for 48 hours. [4]After exposure, dissolve the powder and dilute to a final concentration of approximately 20 µg/mL with the mobile phase.

• Photolytic Degradation: Expose a solution of torsemide (20 µg/mL in mobile phase) to UV light (254 nm) for 48 hours. [4]Prepare a control sample protected from light.

• Analysis: Inject the unstressed (control) and all stressed samples into the HPLC system.

Expected Results: Significant degradation is expected under acidic, basic, and oxidative conditions. The method should demonstrate baseline separation between the torsemide peak and all degradation product peaks. Peak purity analysis using a Photodiode Array (PDA) detector should confirm that the torsemide peak is spectrally pure in all stressed chromatograms.

Method Validation Protocol (as per ICH Q2(R2))

The optimized HPLC method must be validated to ensure it is fit for its intended purpose. [11]The validation will be performed according to the ICH Q2(R2) guidelines. [3]

Parameter	Acceptance Criteria	Purpose
Specificity	No interference at the retention time of torsemide. Peak purity index > 0.999. Resolution (Rs) between torsemide and adjacent peaks > 2.0.	To ensure the method can unequivocally assess the analyte in the presence of impurities, degradants, and excipients.
Linearity	Correlation coefficient (r²) ≥ 0.999.	To demonstrate a direct proportional relationship between concentration and detector response over the specified range.
Range	50% to 150% of the target assay concentration (e.g., 10-30 µg/mL for a 20 µg/mL target).	To confirm the interval over which the method is linear, accurate, and precise.
Accuracy	Mean recovery of 98.0% to 102.0% at three concentration levels.	To assess the closeness of the measured value to the true value.
Precision	Repeatability (Intra-day): RSD ≤ 2.0% for six replicate injections. Intermediate Precision (Inter-day): RSD ≤ 2.0% over different days/analysts.	To measure the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Limit of Detection (LOD)	Signal-to-Noise ratio of approximately 3:1.	To determine the lowest concentration of analyte that can be detected but not necessarily quantitated.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of approximately 10:1. RSD ≤ 10%.	To determine the lowest concentration of analyte that can be quantified with acceptable precision and accuracy.

| Robustness | RSD of results should remain ≤ 2.0% after small, deliberate variations in method parameters (e.g., ±5% mobile phase composition, ±0.1 mL/min flow rate). | To demonstrate the method's reliability with respect to minor variations in experimental conditions. |

Table 1: Method Validation Parameters and Acceptance Criteria. [11][12]

Detailed Application Protocol

This section provides a step-by-step protocol for the analysis of torsemide in bulk drug substance and pharmaceutical dosage forms (tablets).

Equipment and Materials

• HPLC system with UV/PDA detector (e.g., Agilent 1260 Infinity II LC System)

• Chromatographic data system (e.g., Empower™, Chromeleon™)

• Analytical balance

• Ultrasonic bath

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm, Nylon or PVDF)

• Column: Ace5 C18 (250 x 4.6 mm, 5 µm) or equivalent

• Torsemide Reference Standard

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade, e.g., Milli-Q)

Chromatographic Conditions

Parameter	Condition
Column	Ace5 C18 (250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (60:40 v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	Ambient (approx. 25°C)
Detection Wavelength	288 nm
Run Time	15 minutes

Table 2: Optimized HPLC Conditions. [4][7]

Preparation of Solutions

Standard Stock Solution (100 µg/mL):

• Accurately weigh approximately 10 mg of Torsemide Reference Standard.

• Transfer to a 100 mL volumetric flask.

• Add approximately 70 mL of acetonitrile and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature.

• Dilute to volume with acetonitrile and mix well.

Working Standard Solution (20 µg/mL):

• Pipette 20.0 mL of the Standard Stock Solution into a 100 mL volumetric flask.

• Dilute to volume with the mobile phase (Acetonitrile:Water, 60:40 v/v) and mix well.

Sample Preparation (from Tablets):

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to 10 mg of torsemide and transfer it to a 100 mL volumetric flask. [8]3. Add approximately 70 mL of acetonitrile and sonicate for 30 minutes to ensure complete extraction of the drug. [13]4. Allow the solution to cool to room temperature.

• Dilute to volume with acetonitrile and mix well. This is the Sample Stock Solution (100 µg/mL).

• Pipette 20.0 mL of the Sample Stock Solution into a 100 mL volumetric flask.

• Dilute to volume with the mobile phase and mix well.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

System Suitability

Before starting the analysis, perform a system suitability test by injecting the Working Standard Solution (20 µg/mL) five times. The system is deemed ready for analysis if the following criteria are met:

• Tailing Factor (Asymmetry Factor): ≤ 1.5

• Theoretical Plates (N): ≥ 2000

• Relative Standard Deviation (RSD) of Peak Areas: ≤ 2.0%

Analysis and Calculation

Inject the blank (mobile phase), Working Standard Solution, and Sample Solution into the chromatograph. Record the peak areas. The concentration of torsemide in the sample is calculated using the following formula:

Assay (% Label Claim) = (Aspl / Astd) x (Wstd / Wspl) x (P / 100) x 100

Where:

• Aspl = Peak area of torsemide in the sample solution

• Astd = Average peak area of torsemide in the working standard solution

• Wstd = Weight of Torsemide Reference Standard (mg)

• Wspl = Weight of tablet powder taken for sample preparation (mg)

• P = Purity of Torsemide Reference Standard (%)

Conclusion

The stability-indicating RP-HPLC method detailed in this application note is specific, accurate, precise, and robust for the quantification of torsemide and the separation of its degradation products. The forced degradation studies confirm its stability-indicating capability, showing effective resolution of the parent drug from impurities generated under acidic, basic, and oxidative stress. The method is fully validated according to ICH Q2(R2) guidelines and is suitable for routine quality control analysis and stability studies of torsemide in both bulk drug and finished tablet dosage forms.

References

• Jovic, Z., Zivanovic, L., Protic, A., Radisic, M., Lausevic, M., Malesevic, M., & Zecevic, M. (2013). Forced degradation study of torasemide: Characterization of its degradation products. Journal of Liquid Chromatography & Related Technologies, 36(15), 2082–2094. [Link]

• Jain, N., Raghuwanshi, R., & Jain, D. (2015). Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 749-756. [Link]

• Subramanian, V., Nagappan, K., & Mannemala, S. S. (2015). Optimization and validation of a sensitive method for HPLC–PDA simultaneous determination of torasemide and spironolactone in human plasma using central composite design. Acta Chimica Slovenica, 62(3), 633-41. [Link]

• Lalitha, K., et al. (2019). A validated stability-indicating high-performance liquid chromatography method for the estimation of torsemide. Asian Journal of Pharmaceutical and Clinical Research, 12(10), 123-130. [Link]

• Venkatasai Life Sciences. (n.d.). Torasemide N-Oxide. Retrieved from [Link]

• U.S. Pharmacopeia. (2024). Torsemide Tablets. USP-NF. [Link]

• IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• Prasanna, P., & Reddy, M. (2012). RP-HPLC Method for Torsemide in Bulk and Formulations. International Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 272-274. [Link]

• Shaikh, S., et al. (2016). Development and validation of stability-indicating methods for determination of torsemide. Bulletin of the Chemical Society of Ethiopia, 30(1), 103-112. [Link]

• Kumar, A., & Saini, R. (2022). Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc. Journal of Pharmaceutical Negative Results, 13(Special Issue 04), 2365-2371. [Link]

• Shrivastava, M., et al. (2006). A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study. Indian Journal of Pharmaceutical Sciences, 68(3), 329-332. [Link]

• Pharmaffiliates. (n.d.). Torsemide-impurities. Retrieved from [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Reddy, C. S., & Rao, B. T. (2021). Stability Indicating Related Substances Method Development and Validation of Eplerenone and Torsemide Using Reverse Phase High Performance Liquid Chromatography. International Journal of Pharmaceutical Quality Assurance, 12(3), 270-275. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 41781, Torasemide. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Torasemide N-Oxide. Retrieved from [Link]

• Mourne Training Services. (2020, August 10). Where do the Acceptance Criteria in Method Validation Come From?. Retrieved from [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures. Retrieved from [Link]

• Sonawane, S., et al. (2014). Development and Validation of Stability-Indicating Method for Estimation of Chlorthalidone in Bulk and Tablets with the Use of Experimental Design in Forced Degradation Experiments. Chromatography Research International, 2014, 1-9. [Link]

• SynZeal. (n.d.). Torasemide Impurities. Retrieved from [Link]

Sources

• 1. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. RP-HPLC Method for Torsemide in Bulk and Formulations [wisdomlib.org]
• 3. database.ich.org [database.ich.org]
• 4. rjpbcs.com [rjpbcs.com]
• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. pnrjournal.com [pnrjournal.com]
• 9. uspnf.com [uspnf.com]
• 10. Torasemide N-Oxide : Venkatasai Life Sciences [venkatasailifesciences.com]
• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 12. impactfactor.org [impactfactor.org]
• 13. scielo.br [scielo.br]

Application Note: Synthesis and Characterization of Desisopropyl ethyl torsemide as a Reference Standard

Introduction

In the pharmaceutical industry, the purity and quality of active pharmaceutical ingredients (APIs) are of paramount importance to ensure the safety and efficacy of drug products.[1][2] Torsemide, a potent loop diuretic, is widely used in the treatment of edema and hypertension. During its synthesis and storage, various process-related impurities and degradation products can arise. Regulatory bodies such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) mandate the identification and control of these impurities.[1] Desisopropyl ethyl torsemide, also known as Torsemide Related Compound C, is a known impurity of torsemide.[3][4] The availability of pure reference standards for such impurities is crucial for the development and validation of analytical methods to monitor and control their levels in the final drug product.[5][6] This application note provides a detailed, step-by-step protocol for the synthesis, purification, and characterization of Desisopropyl ethyl torsemide to be used as a reference standard.

The synthesis of Desisopropyl ethyl torsemide is approached through a two-step process. The first step involves the synthesis of the key intermediate, 4-(m-tolylamino)pyridine-3-sulfonamide. The second step is the reaction of this intermediate with a suitable reagent to introduce the ethylurea side chain, yielding the final product. This method is adapted from established procedures for the synthesis of torsemide and its related substances.[2]

Synthesis of Desisopropyl ethyl torsemide

The synthetic pathway for Desisopropyl ethyl torsemide is a two-step process, commencing with the synthesis of the key intermediate, 4-(m-tolylamino)pyridine-3-sulfonamide, followed by the formation of the final sulfonylurea.

Materials and Equipment

Reagents and Solvents:

• 4-Chloropyridine-3-sulfonamide

• m-Toluidine

• n-Propanol

• Sodium hydroxide

• Hydrochloric acid

• N,N'-Carbonyldiimidazole (CDI)

• Ethylamine hydrochloride

• Triethylamine

• Acetonitrile

• Dichloromethane

• Ethyl acetate

• Hexane

• Anhydrous magnesium sulfate

• Deionized water

Equipment:

• Round-bottom flasks

• Reflux condenser

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Glass funnels

• Beakers and graduated cylinders

• pH meter or pH paper

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp for TLC visualization

• Column chromatography setup (silica gel)

• High-Performance Liquid Chromatography (HPLC) system with a C18 column and UV detector

• Nuclear Magnetic Resonance (NMR) spectrometer

• Mass Spectrometer (MS)

Synthetic Workflow Diagram

Caption: Synthetic workflow for Desisopropyl ethyl torsemide.

Step 1: Synthesis of 4-(m-tolylamino)pyridine-3-sulfonamide (Intermediate)

This procedure is adapted from the method described by Chen et al. (2022).[2]

Protocol:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-chloropyridine-3-sulfonamide (9.60 g, 0.05 mol), n-propanol (100 mL), and m-toluidine (6.5 mL, 0.06 mol).[2]

• Heat the mixture to 105°C and stir for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the mobile phase.

• After the reaction is complete, cool the mixture to room temperature and concentrate it under reduced pressure using a rotary evaporator to obtain the crude product as a yellow solid.

• Dissolve the crude solid in a 2 M sodium hydroxide solution (80 mL) and water (150 mL) at room temperature.

• Wash the aqueous solution with dichloromethane (3 x 50 mL) to remove any unreacted m-toluidine.

• Adjust the pH of the aqueous layer to 6-7 with 3 M hydrochloric acid. This will cause the product to precipitate.

• Filter the precipitate, wash it with cold deionized water, and dry it under vacuum to yield 4-(m-tolylamino)pyridine-3-sulfonamide as a solid.

Step 2: Synthesis of Desisopropyl ethyl torsemide

This procedure is adapted from the general method for the synthesis of torsemide impurities.[2]

Protocol:

• In a dry round-bottom flask, dissolve 4-(m-tolylamino)pyridine-3-sulfonamide (2.63 g, 10 mmol), N,N'-carbonyldiimidazole (CDI) (1.94 g, 12 mmol), and triethylamine (2.8 mL, 20 mmol) in anhydrous acetonitrile (50 mL).

• Stir the mixture at room temperature for 1 hour to allow for the formation of the activated intermediate.

• Add ethylamine hydrochloride (1.0 g, 12 mmol) to the reaction mixture.

• Heat the mixture to 85°C and stir for 4 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and evaporate the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (100 mL) and wash with water (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude Desisopropyl ethyl torsemide.

Purification and Characterization

Purification

The crude Desisopropyl ethyl torsemide should be purified by column chromatography on silica gel. A gradient elution system of ethyl acetate in hexane (e.g., starting from 20% ethyl acetate and gradually increasing to 50%) is recommended. The fractions containing the pure product, as determined by TLC, should be combined and the solvent evaporated to yield the purified Desisopropyl ethyl torsemide as a white to off-white solid.

Characterization

The identity and purity of the synthesized Desisopropyl ethyl torsemide reference standard must be confirmed using various analytical techniques.

Analytical Technique	Expected Results
Appearance	White to off-white solid
Melting Point	To be determined experimentally
¹H NMR	The spectrum should show characteristic peaks for the aromatic protons of the pyridine and tolyl rings, the ethyl group protons, and the NH protons of the urea and sulfonamide moieties.
¹³C NMR	The spectrum should be consistent with the proposed structure, showing the correct number of carbon signals with appropriate chemical shifts.
Mass Spectrometry (MS)	The mass spectrum should show a molecular ion peak corresponding to the molecular weight of Desisopropyl ethyl torsemide (C₁₅H₁₈N₄O₃S, MW: 334.4 g/mol ).[3]
Purity (HPLC)	The purity should be ≥ 98% as determined by HPLC with UV detection. A suitable method would involve a C18 column with a mobile phase of acetonitrile and water or a buffer solution.

Analytical Method Validation

The HPLC method used for purity determination must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[7][8] The validation should include the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Establishing as a Reference Standard

To qualify the synthesized Desisopropyl ethyl torsemide as a reference standard, it must be thoroughly characterized, and its purity must be accurately determined. The assignment of purity should be based on a mass balance approach, considering the results from HPLC, residual solvents (by Gas Chromatography), water content (by Karl Fischer titration), and residue on ignition. The qualified reference standard should be stored in a well-closed container, protected from light, and at a controlled temperature to ensure its stability.[9]

Safety Precautions

• All synthesis and purification steps should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Handle all chemicals with care, referring to their respective Safety Data Sheets (SDS) for specific handling and disposal information.

• m-Toluidine is toxic and should be handled with extreme caution.

• N,N'-Carbonyldiimidazole (CDI) is moisture-sensitive and should be handled in a dry atmosphere.

• Triethylamine is a corrosive and flammable liquid.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis, purification, and characterization of Desisopropyl ethyl torsemide. The availability of a well-characterized reference standard for this impurity is essential for the quality control of torsemide drug substance and drug products. By following the described procedures and adhering to established guidelines for reference standard qualification, researchers and drug development professionals can confidently prepare and utilize this critical analytical tool.

References

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. 2005. [Link]

• Synthesis and Characterization of Related Substances of Torasemide. (2022). Thieme Connect. [Link]

• ICH Q2(R2) Validation of analytical procedures. (2022). European Medicines Agency. [Link]

• ICH and USP Perspectives on Analytical Method Validation. (2023). International Journal of Research and Review. [Link]

• Torasemide EP Impurity C. Alentris Research Pvt. Ltd.[Link]

• Torsemide-impurities. Pharmaffiliates. [Link]

• General Chapters: <11> USP REFERENCE STANDARDS. uspbpep.com. [Link]

• Desisopropyl ethyl torsemide. PubChem. [Link]

Sources

• 1. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]
• 2. thieme-connect.com [thieme-connect.com]
• 3. alentris.org [alentris.org]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. USP Reference Standards [usp.org]
• 7. database.ich.org [database.ich.org]
• 8. ijrrjournal.com [ijrrjournal.com]
• 9. uspbpep.com [uspbpep.com]

Application Note: Investigating Diuretic Resistance with Desisopropyl ethyl torsemide, a Novel Torsemide Analog

Introduction: The Clinical Challenge of Diuretic Resistance

Diuretic resistance is a critical challenge in managing fluid overload in patients with conditions like congestive heart failure, cirrhosis, and nephrotic syndrome.[1][2] It is defined as the failure to achieve sufficient natriuresis and decongestion despite escalating doses of a loop diuretic.[3] Loop diuretics, such as torsemide and furosemide, are the cornerstone of therapy, exerting their effect by inhibiting the Na-K-2Cl cotransporter (NKCC2) in the thick ascending limb of the loop of Henle.[4][5]

The mechanisms underlying resistance are multifactorial and include:

• Pharmacokinetic Factors: Reduced drug delivery to the luminal site of action, often due to decreased renal blood flow or competitive binding of the diuretic to albumin in the urine.[3][6]

• Pharmacodynamic Factors: The "braking phenomenon," where an initial diuretic response is followed by a period of sodium retention.[6]

• Nephron Adaptation: Chronic blockade of NKCC2 leads to compensatory hypertrophy and increased sodium reabsorption in downstream segments of the nephron, particularly the distal convoluted tubule.[6][7]

Torsemide is metabolized by the hepatic cytochrome P450 system (primarily CYP2C9) into several metabolites, some of which possess diuretic activity (M1, M3) while the major metabolite (M5) is inactive.[8][9][10] The study of torsemide analogs and metabolites is a key research area for identifying compounds with potentially superior pharmacokinetic profiles or enhanced potency that might overcome these resistance mechanisms. This application note focuses on Desisopropyl ethyl torsemide [11], a novel structural analog of torsemide, as a tool for such research. We provide detailed protocols for its characterization in both in vitro and in vivo models of diuretic resistance.

Biochemical Profile and Rationale for Study

Desisopropyl ethyl torsemide is a synthetic analog of torsemide. Its structure differs from the parent compound, torsemide (1-isopropyl-3-([4-(3-methyl-phenylamino)pyridine]-3-sulfonyl)urea), by the substitution of the N-isopropyl group on the urea moiety with an N-ethyl group.

Compound	Molecular Formula	Molecular Weight	Key Structural Feature
Torsemide	C16H20N4O3S	348.4 g/mol	N-isopropyl urea
Desisopropyl ethyl torsemide	C15H18N4O3S	334.4 g/mol	N-ethyl urea

Data sourced from PubChem and GSRS databases.[10][11]

Scientific Rationale: The structural modification from an isopropyl to an ethyl group may alter the compound's physicochemical properties, potentially affecting its protein binding, metabolic stability, or affinity for the NKCC2 transporter. Investigating this analog allows researchers to probe the structure-activity relationship of torsemide-class diuretics and explore whether such modifications can yield a compound that is less susceptible to common resistance pathways.

Mechanism of Action: Targeting the NKCC2 Cotransporter

Like other loop diuretics, the presumed mechanism of action for Desisopropyl ethyl torsemide is the competitive inhibition of the NKCC2 cotransporter at the luminal membrane of epithelial cells in the kidney's thick ascending limb.[12][13] By blocking the chloride-binding site, it prevents the reabsorption of sodium, potassium, and chloride ions, leading to increased excretion of these ions and, osmotically, water.[4][14]

Caption: Inhibition of the NKCC2 transporter by Desisopropyl ethyl torsemide.

Experimental Protocols

Protocol 4.1: In Vitro Assessment of NKCC2 Inhibition using a Thallium Flux Assay

This protocol describes a high-throughput method to determine the inhibitory potency (IC50) of Desisopropyl ethyl torsemide on the NKCC2 transporter expressed in a stable cell line. The assay uses thallium (Tl+) as a surrogate for K+, as it is transported by NKCC2 and its influx can be measured by a Tl+-sensitive fluorescent dye.[15]

Objective: To quantify the dose-dependent inhibition of NKCC2 by Desisopropyl ethyl torsemide and compare its potency to the parent compound, torsemide.

Caption: Workflow for the in vitro NKCC2 thallium flux assay.

Materials:

• LLC-PK1 cells stably transfected with rat or human NKCC2.

• Cell culture medium (e.g., DMEM, 10% FBS, selection antibiotic).

• Black, clear-bottom 96-well microplates.

• FluxOR™ II Green Potassium Ion Channel Assay Kit (or similar Tl+-sensitive dye).

• Chloride-free buffer (Na-gluconate based).

• Assay buffer (containing 135 mM NaCl).

• Stimulus buffer (containing Tl2SO4 and Na-gluconate).

• Test Compounds: Desisopropyl ethyl torsemide, Torsemide, Furosemide (controls).

• Fluorescent plate reader with injectors (e.g., FlexStation 3).

Step-by-Step Methodology:

• Cell Culture: Seed NKCC2-expressing LLC-PK1 cells into 96-well plates at a density that yields a confluent monolayer on the day of the assay (e.g., 50,000 cells/well). Culture for 24-48 hours.

• Dye Loading: Aspirate culture medium. Wash cells once with Assay Buffer. Add the fluorescent dye loading solution to each well and incubate for 60 minutes at room temperature, protected from light.

• Compound Preparation: Prepare a 2X stock concentration series of Desisopropyl ethyl torsemide and control compounds (Torsemide, vehicle) in Assay Buffer.

• Pre-incubation: After dye loading, carefully remove the dye solution. Add 100 µL of the 2X compound solutions to the appropriate wells. Incubate for 30 minutes at room temperature.

• Fluorescence Measurement:

  • Place the plate into the fluorescent microplate reader.

  • Set the instrument to read fluorescence kinetically (e.g., one reading every 2 seconds for 120 seconds).

  • Program the injector to add 100 µL of Stimulus Buffer after a 10-second baseline reading.

  • The addition of Tl+ will initiate NKCC2-mediated influx, causing an increase in fluorescence.

• Data Analysis:

  • Determine the initial rate of fluorescence increase (slope) for each well.

  • Calculate the percentage of NKCC2-mediated influx by subtracting the rate in the presence of a saturating dose of furosemide (e.g., 100 µM) from all other rates.

  • Normalize the data, setting the vehicle control as 0% inhibition and the maximal inhibition (furosemide) as 100%.

  • Plot percent inhibition versus the logarithm of compound concentration and fit the data using a four-parameter logistic equation to determine the IC50 value.

Protocol 4.2: In Vivo Evaluation in a Mouse Model of Diuretic Resistance

This protocol establishes a model of diuretic resistance secondary to myocardial infarction (MI)-induced cardiorenal syndrome and evaluates the ability of Desisopropyl ethyl torsemide to elicit a diuretic and natriuretic response.[16]

Objective: To assess the in vivo efficacy of Desisopropyl ethyl torsemide in a disease state characterized by diuretic resistance and compare it to torsemide.

Caption: Workflow for the in vivo evaluation of diuretic efficacy.

Materials:

• C57BL/6J mice (male, 10-12 weeks old).

• Surgical suite for MI induction.

• Metabolic cages for individual housing and urine collection.

• Test compounds: Desisopropyl ethyl torsemide and Torsemide, formulated in a suitable vehicle (e.g., 0.5% methylcellulose).

• Oral gavage needles.

• Ion-selective electrode (ISE) analyzer or flame photometer for electrolyte measurement.

Step-by-Step Methodology:

• Induction of Diuretic Resistance:

  • Perform left anterior descending (LAD) coronary artery ligation on anesthetized mice to induce MI. Sham-operated animals undergo the same procedure without ligation.[16]

  • Monitor animals and allow for an 8-12 week recovery period, during which heart failure, renal impairment, and diuretic resistance develop. Confirm cardiac dysfunction via echocardiography.

• Experimental Phase:

  • Place MI and sham mice into individual metabolic cages. Provide free access to water but withhold food during the urine collection period to prevent contamination. Allow a 48-hour acclimatization period.

  • On the experimental day, empty the collection tubes to get a baseline reading (t=0).

  • Administer the compounds orally (e.g., 10 mg/kg) or via IV injection to different groups of mice (Sham+Vehicle, MI+Vehicle, MI+Torsemide, MI+Desisopropyl ethyl torsemide).

• Urine Collection and Analysis:

  • Collect urine for a defined period, typically 6 hours post-dose.

  • At the end of the collection period, record the total volume of urine for each mouse.

  • Centrifuge the urine samples to remove any particulates.

  • Measure the concentration of sodium (Na+), potassium (K+), and chloride (Cl-) in the urine samples.

• Data Analysis:

  • Calculate the total amount of each electrolyte excreted over the 6-hour period (Concentration × Urine Volume).

  • Use statistical analysis (e.g., ANOVA followed by a post-hoc test) to compare the urine volume and total electrolyte excretion between the different treatment groups.

  • A significant increase in natriuresis in the MI+Desisopropyl ethyl torsemide group compared to the MI+Torsemide group would suggest an improved ability to overcome diuretic resistance.

Data Interpretation and Troubleshooting

• In Vitro Results: A lower IC50 value for Desisopropyl ethyl torsemide compared to torsemide would indicate higher intrinsic potency at the NKCC2 transporter. This could be a desirable characteristic for overcoming competitive inhibition at the target site.

• In Vivo Results: In the MI model, the diuretic response to standard drugs is typically blunted.[16] If Desisopropyl ethyl torsemide restores natriuresis and diuresis to a greater extent than an equimolar dose of torsemide, it suggests the analog may possess a more favorable pharmacokinetic profile (e.g., better delivery to the kidney) or pharmacodynamic effect in a resistant state.

• Troubleshooting:

  • High in vitro variability: Ensure cell confluency is consistent across wells and that the dye loading and washing steps are performed gently to maintain monolayer integrity.

  • Poor in vivo response: Compound solubility and formulation are critical for oral absorption. Verify the formulation and consider alternative administration routes (e.g., intravenous) to distinguish between absorption issues and lack of efficacy. Animal-to-animal variability is expected; ensure adequate group sizes (n=6-8) for statistical power.

Conclusion

Desisopropyl ethyl torsemide represents a valuable chemical tool for probing the structure-activity relationships of loop diuretics and for investigating mechanisms of diuretic resistance. The protocols detailed herein provide a robust framework for characterizing its activity from the molecular target up to a preclinical disease model. Such studies are essential for the rational design and development of next-generation diuretics aimed at addressing the significant unmet clinical need of diuretic resistance.

References

• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittelforschung, 38(1A), 164-166. [Link]

• Wilcox, C. S., Testani, J. M., & Pitt, B. (2020). Pathophysiology of Diuretic Resistance and Its Implications for the Management of Chronic Heart Failure. Hypertension, 76(4), 1045–1054. [Link]

• Wilcox, C. S., Testani, J. M., & Pitt, B. (2020). THE PATHOPHYSIOLOGY OF DIURETIC RESISTANCE AND ITS IMPLICATIONS FOR THE MANAGEMENT OF CHRONIC HEART FAILURE. Hypertension, 76(4), 1045-1054. [Link]

• Wilcox, C. S., Testani, J. M., & Pitt, B. (2020). Pathophysiology of Diuretic Resistance and Its Implications for the Management of Chronic Heart Failure. Hypertension. [Link]

• Brater, D. C. (1994). Diuretic resistance: mechanisms and therapeutic strategies. Cardiology, 84(Suppl 2), 57-67. [Link]

• Wikipedia. (n.d.). Loop diuretic. Wikipedia. [Link]

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information. [Link]

• Krämer, B. K., Schwab, A., Braun, N., Strutz, F., Müller, G. A., & Risler, T. (1994). Pharmacokinetics of torasemide and its metabolites in end-stage renal disease. European journal of clinical pharmacology, 47(2), 157-159. [Link]

• RxReasoner. (n.d.). Torasemide Pharmacology. [Link]

• Spahn, H., Knauf, H., & Mutschler, E. (1990). Pharmacokinetics of torasemide and its metabolites in healthy controls and in chronic renal failure. European journal of clinical pharmacology, 39(4), 345-348. [Link]

• Knauf, H., & Mutschler, E. (1991). The loop diuretic torasemide in chronic renal failure. Pharmacokinetics and pharmacodynamics. Drugs, 41(Suppl 3), 16-25. [Link]

• National Center for Biotechnology Information. (n.d.). Torasemide. PubChem. [Link]

• American Physiological Society. (2024). Loop Diuretic Resistance in a Mouse Model of Cardiorenal Syndrome. Physiology. [Link]

• Pharmacology of Torsemide (Demadex); Mechanism of Action, Pharmacokinetics, Uses, Effects. (2025, January 18). YouTube. [Link]

• Kumar, A., Kumar, A., Kumar, D., & Kumar, S. (2021). A comparative review on In-vivo and In-vitro screening models for diuretic agents. International Journal of Pharmaceutical Sciences and Research, 12(7), 3534-3541. [Link]

• Piro, M., Zifarelli, G., & Pusch, M. (2013). High-throughput fluorescent-based NKCC functional assay in adherent epithelial cells. BMC biotechnology, 13, 23. [Link]

• Global Substance Registration System. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. [Link]

• Systematic Reviews in Pharmacy. (2020). An overview on in-vivo and in-vitro screening models of diuretic agents. E-ISSN 0976-2779. [Link]

• Choudhary, M. (2018). Models for testing activity of diuretics. Slideshare. [Link]

• Vaden, S. L. (2021). Toward quantification of loop diuretic responsiveness for congestive heart failure. Journal of veterinary cardiology, 34, 1-13. [Link]

• National Center for Biotechnology Information. (2009). Discovery of a Highly Selective KCC2 Antagonist. Probe Reports from the NIH Molecular Libraries Program. [Link]

• Rinehart, J., Kahle, K. T., de Los Heros, P., Vazquez, N., Meade, P., Wilson, F. H., ... & Lifton, R. P. (2008). Regulation of NKCC2 by a chloride-sensing mechanism involving the WNK3 and SPAK kinases. Proceedings of the National Academy of Sciences, 105(48), 18961-18966. [Link]

• ResearchGate. (n.d.). Inhibition by loop diuretic drugs of rat Na-K-Cl cotransporters NKCC2... [Link]

• Siddiqui, W. J., & Basit, H. (2023). Torsemide. StatPearls. [Link]

• Mayo Clinic. (2025, December 1). Torsemide (oral route). [Link]

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. ahajournals.org [ahajournals.org]
• 3. THE PATHOPHYSIOLOGY OF DIURETIC RESISTANCE AND ITS IMPLICATIONS FOR THE MANAGEMENT OF CHRONIC HEART FAILURE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Loop diuretic - Wikipedia [en.wikipedia.org]
• 5. chemimpex.com [chemimpex.com]
• 6. karger.com [karger.com]
• 7. Toward quantification of loop diuretic responsiveness for congestive heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics and metabolism of torasemide in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. drugs.com [drugs.com]
• 10. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]
• 12. Torasemide Pharmacology - Active Ingredient - RxReasoner [rxreasoner.com]
• 13. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. youtube.com [youtube.com]
• 15. High-throughput fluorescent-based NKCC functional assay in adherent epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols for the Analytical Separation of Torsemide and Its Impurities

Introduction: The Criticality of Purity in Torsemide Formulations

Torsemide, a potent loop diuretic, is a cornerstone in the management of edema associated with congestive heart failure, renal disease, and hepatic cirrhosis, as well as in the treatment of hypertension.[1][2][3] Chemically designated as 1-isopropyl-3-([4-(m-toluidino)pyridin-3-yl]sulfonyl)urea, its therapeutic efficacy is intrinsically linked to its purity.[1][4] The presence of impurities, arising from manufacturing processes or degradation, can compromise not only the drug's potency but also its safety profile. Therefore, robust and reliable analytical methods for the separation and quantification of torsemide from its potential impurities are paramount in drug development, quality control, and stability testing.

This comprehensive guide provides detailed application notes and protocols for the analytical separation of torsemide and its impurities. We will delve into the underlying principles of various chromatographic techniques, offering scientifically grounded rationales for methodological choices. The protocols herein are designed to be self-validating systems, ensuring trustworthiness and reproducibility in your laboratory.

Understanding Torsemide and Its Impurities

A thorough understanding of the potential impurities is the foundation of a robust analytical method. The United States Pharmacopeia (USP) lists several related compounds for torsemide, including Torsemide Related Compound A, B, and C.[4] Forced degradation studies, conducted under various stress conditions such as acid and base hydrolysis, oxidation, and thermal stress, have been instrumental in identifying potential degradation products.[1][2][5][6][7] A significant degradation product formed under acidic, neutral, and alkaline conditions is 4-(3-methylphenylamino)-3-pyridinesulfonamide, also known as degradation product R2.[1][2][7]

The following diagram illustrates the typical workflow for the analytical separation of torsemide and its impurities, a process crucial for ensuring the quality and safety of this important therapeutic agent.

Caption: Workflow for Torsemide Impurity Analysis.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Impurity Profiling

High-Performance Liquid Chromatography (HPLC) remains the most widely employed technique for the analysis of torsemide and its impurities due to its versatility, robustness, and high resolving power.[3][5] Stability-indicating HPLC methods are crucial for separating the active pharmaceutical ingredient (API) from its degradation products, ensuring an accurate assessment of the drug's stability.[5]

Protocol 1: A Validated Stability-Indicating Isocratic HPLC Method

This protocol is based on a validated stability-indicating HPLC method for the determination of torsemide in bulk drug and pharmaceutical dosage forms.[5] The isocratic nature of this method offers simplicity and robustness for routine quality control applications.

Rationale for Methodological Choices:

• Stationary Phase (Column): An Ace5-C18 column is selected for its high purity silica and excellent peak shape for a wide range of compounds. The C18 stationary phase provides the necessary hydrophobicity to retain torsemide and its related substances, allowing for effective separation based on their differential partitioning between the stationary and mobile phases.[5]

• Mobile Phase: A simple isocratic mobile phase of Acetonitrile:Water (60:40 v/v) is employed.[5] Acetonitrile serves as the organic modifier, controlling the elution strength. The ratio is optimized to achieve a suitable retention time for torsemide while ensuring good resolution from its degradation products.

• Flow Rate and Detection: A flow rate of 1.0 mL/min provides a balance between analysis time and separation efficiency.[5] UV detection at 270 nm is chosen as torsemide exhibits significant absorbance at this wavelength, ensuring high sensitivity.[5]

Experimental Protocol:

• Mobile Phase Preparation: Prepare a mixture of Acetonitrile and Water in the ratio of 60:40 (v/v). Filter the mobile phase through a 0.45 µm nylon filter and degas using sonication.[5]

• Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of Torsemide Reference Standard in the mobile phase to obtain a known concentration (e.g., 20 µg/mL).[5]

• Sample Solution Preparation: For bulk drug, accurately weigh and dissolve the sample in the mobile phase to achieve a similar concentration as the standard solution. For tablets, weigh and finely powder a representative number of tablets. Disperse an amount of powder equivalent to a single dose in the mobile phase, sonicate to dissolve, and dilute to the target concentration. Filter the final solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Instrument: HPLC system with a UV detector.

  • Column: Ace5-C18 (250 x 4.6 mm, 5 µm).[5]

  • Mobile Phase: Acetonitrile: Water (60:40 v/v).[5]

  • Flow Rate: 1.0 mL/min.[5]

  • Injection Volume: 20 µL.

  • Detection Wavelength: 270 nm.[5]

  • Column Temperature: Ambient.

• Analysis and Data Processing: Inject the standard and sample solutions into the chromatograph. Identify the torsemide peak based on its retention time. Calculate the amount of torsemide in the sample by comparing the peak area with that of the standard.

Data Presentation:

Parameter	Condition
Column	Ace5-C18 (250 x 4.6 mm, 5 µm)[5]
Mobile Phase	Acetonitrile: Water (60:40 v/v)[5]
Flow Rate	1.0 mL/min[5]
Detection	UV at 270 nm[5]
Linearity Range	0.5-30 µg/mL[5]
LOD	0.021 µg/mL[5]
LOQ	0.067 µg/mL[5]

Ultra-Performance Liquid Chromatography (UPLC): For Enhanced Resolution and Speed

Ultra-Performance Liquid Chromatography (UPLC) utilizes columns with sub-2 µm particles, leading to significantly higher efficiency, resolution, and faster analysis times compared to traditional HPLC. This makes UPLC particularly advantageous for complex impurity profiles and high-throughput screening. A rapid UPLC method has been developed for the determination of torsemide and its related impurities.[6]

Protocol 2: Rapid UPLC Method for Impurity Profiling

This protocol is designed for the rapid separation of known related impurities and degradation products of torsemide.

Rationale for Methodological Choices:

• Stationary Phase (Column): A Zorbax SB-C18 column (50 x 4.6 mm, 1.8 µm) is used.[6] The smaller particle size of the stationary phase leads to a dramatic increase in theoretical plates, resulting in sharper peaks and better resolution.

• Gradient Elution: A binary gradient elution is employed to effectively separate a wider range of impurities with varying polarities in a shorter time.[6] This approach allows for a tailored elution profile, where a weaker mobile phase is initially used to retain and separate more polar impurities, followed by an increase in the organic modifier concentration to elute the less polar compounds, including torsemide.

• Detection: Detection is performed at 288 nm, which is another suitable wavelength for monitoring torsemide and its impurities.[6]

Experimental Protocol:

• Mobile Phase Preparation: Prepare two mobile phases. Mobile Phase A would typically be an aqueous buffer (e.g., phosphate buffer), and Mobile Phase B would be an organic solvent like acetonitrile. The specific gradient program should be optimized based on the impurity profile.

• Standard and Sample Preparation: Prepare standard and sample solutions as described in the HPLC protocol, using the initial mobile phase composition as the diluent.

• Chromatographic Conditions:

  • Instrument: UPLC system with a UV detector.

  • Column: Zorbax SB-C18 (50 x 4.6 mm, 1.8 µm).[6]

  • Mobile Phase: Binary gradient (specific gradient to be optimized).

  • Flow Rate: To be optimized for the specific column and system (typically higher than HPLC).

  • Injection Volume: Typically smaller than HPLC (e.g., 1-5 µL).

  • Detection Wavelength: 288 nm.[6]

  • Column Temperature: Controlled, often slightly elevated to reduce viscosity and improve efficiency.

• Analysis and Data Processing: Run the gradient program for both standard and sample injections. Process the data to identify and quantify impurities.

Data Presentation:

Parameter	Condition
Column	Zorbax SB-C18 (50 x 4.6 mm, 1.8 µm)[6]
Elution	Binary Gradient[6]
Detection	UV at 288 nm[6]

Forced Degradation Studies: A Prerequisite for Stability-Indicating Methods

To develop a truly stability-indicating method, it is essential to perform forced degradation studies. These studies involve subjecting the drug substance to various stress conditions to generate potential degradation products.[1][5][7] The analytical method must then be able to separate the intact drug from all the generated degradation products.

The following diagram outlines the key steps involved in performing a forced degradation study for torsemide, a critical process for developing a stability-indicating analytical method.

Caption: Forced Degradation Study Workflow.

Protocol 3: General Protocol for Forced Degradation of Torsemide

This protocol provides a general framework for conducting forced degradation studies on torsemide, which is a crucial step in the development and validation of stability-indicating methods.[5][7]

Procedure:

• Acid Hydrolysis: Dissolve torsemide in a solution of 0.01 N hydrochloric acid and keep for a specified period (e.g., 15 minutes).[5] Neutralize the solution with an equivalent amount of 0.01 N sodium hydroxide before analysis.

• Alkaline Hydrolysis: Treat a solution of torsemide with 0.01 N sodium hydroxide for a defined time, followed by neutralization with 0.01 N hydrochloric acid.

• Oxidative Degradation: Expose a torsemide solution to a solution of hydrogen peroxide (e.g., 3%).

• Thermal Degradation: Heat a solid sample or a solution of torsemide at an elevated temperature (e.g., 70°C or 100°C) for a specific duration.[1][5]

• Photolytic Degradation: Expose a solution of torsemide to UV light (e.g., 254 nm and 366 nm) and/or visible light for a defined period.[5]

• Analysis: Analyze the stressed samples using the developed HPLC or UPLC method alongside a control (unstressed) sample.

• Evaluation:

  • Assess the separation of the torsemide peak from any degradation product peaks. The resolution between peaks should be adequate (typically >1.5).

  • Perform peak purity analysis using a photodiode array (PDA) detector to ensure that the torsemide peak is spectrally pure and not co-eluting with any impurities.

  • Calculate the mass balance to account for the amount of degraded drug.

Conclusion

The analytical separation of torsemide and its impurities is a critical aspect of ensuring the quality, safety, and efficacy of this widely used diuretic. The HPLC and UPLC methods detailed in these application notes provide robust and reliable protocols for researchers, scientists, and drug development professionals. By understanding the principles behind the method development and diligently applying these protocols, laboratories can confidently assess the purity and stability of torsemide, ultimately contributing to the delivery of high-quality medicines to patients.

References

• Jovic, Z., et al. (2013). Forced degradation study of torasemide: characterization of its degradation products. Journal of Liquid Chromatography & Related Technologies, 36(15), 2082-2094. [Link]

• SciSpace. (n.d.). Forced degradation study of torasemide: characterization of its degradation products.

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2015). Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 749-757. [Link]

• ResearchGate. (n.d.). Forced degradation study of torasemide: Characterization of its degradation products. Retrieved from [Link]

• Taylor & Francis Online. (2013). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Retrieved from [Link]

• SciSpace. (n.d.). HPLC – Quality by Design Approach for Simultaneous Detection of Torsemide, Spironolactone and Their Degradant Impurities.

• Taylor & Francis Online. (2013). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Retrieved from [Link]

• USP29-NF24. (n.d.). USP Monographs: Torsemide. Retrieved from [Link]

• ResearchGate. (n.d.). Validated stability-indicating high-performance liquid chromatography method for the estimation of torsemide. Retrieved from [Link]

• Semantic Scholar. (n.d.). DEVELOPMENT AND VALIDATION OF STABILITY-INDICATING METHODS FOR DETERMINATION OF TORSEMIDE. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC – Quality by Design Approach for Simultaneous Detection of Torsemide, Spironolactone and Their Degradant Impurities. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. International Journal of Pharmaceutical Sciences Review and Research, 56(1), 74-81. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Secure Verification [farfar.pharmacy.bg.ac.rs]
• 3. jpsbr.org [jpsbr.org]
• 4. pharmacopeia.cn [pharmacopeia.cn]
• 5. rjpbcs.com [rjpbcs.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]

Protocol for the Preparative Isolation of Desisopropyl ethyl torsemide (Torsemide Impurity C) from Torsemide Bulk Drug

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

The rigorous identification and characterization of impurities in active pharmaceutical ingredients (APIs) are mandated by global regulatory bodies to ensure the safety and efficacy of drug products.[1] Desisopropyl ethyl torsemide, also known as Torsemide Related Compound C, is a known process-related impurity of Torsemide, a potent loop diuretic.[2][3] The isolation of such impurities in sufficient quantities is essential for their structural elucidation and for the preparation of qualified reference standards used in routine quality control. This document provides a comprehensive, step-by-step protocol for the isolation of Desisopropyl ethyl torsemide from Torsemide bulk drug using preparative high-performance liquid chromatography (Prep-HPLC). The strategy detailed herein is built upon a foundational analytical method which is systematically scaled up for purification, embodying a robust and efficient approach to impurity isolation.[4]

Introduction and Scientific Rationale

Torsemide (or Torasemide) is a pyridine-sulfonylurea derivative used in the treatment of edema associated with congestive heart failure, renal disease, and hepatic disease, as well as for managing hypertension.[5][6] During its synthesis, process-related impurities can arise, which must be controlled within specified limits defined by pharmacopeias and regulatory guidelines such as those from the International Council for Harmonisation (ICH).[1][5]

Desisopropyl ethyl torsemide is structurally similar to the parent API, differing by the substitution of an ethyl group for the isopropyl group on the terminal urea nitrogen.[7][8] This subtle structural difference necessitates a high-resolution separation technique for effective isolation.

Causality of Technique Selection: Reverse-phase high-performance liquid chromatography (RP-HPLC) is the chosen methodology due to its exceptional resolving power for separating closely related, non-volatile organic compounds. The separation is based on the differential partitioning of the analytes between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. The slightly lower hydrophobicity of the ethyl group in Desisopropyl ethyl torsemide compared to the isopropyl group in Torsemide is the physiochemical basis for its earlier elution time under typical RP-HPLC conditions, enabling their separation. This protocol first establishes an optimized analytical method to ensure baseline resolution, which is then scaled to a preparative level for the isolation of the target impurity.[9][10]

Overall Isolation Workflow

The protocol follows a logical progression from small-scale analytical method development to large-scale preparative isolation and final processing. This systematic approach ensures that the preparative run is efficient, predictable, and yields an impurity of high purity.

Caption: Overall workflow for the isolation of Desisopropyl ethyl torsemide.

Part I: Analytical Method Development

Objective: To develop a robust, stability-indicating RP-HPLC method capable of baseline-resolving Desisopropyl ethyl torsemide from the main Torsemide peak and other potential impurities. The conditions are adapted from established pharmacopeial and literature methods.[11][12][13]

Materials and Equipment

• Reference Standards: USP Torsemide RS, Torsemide Bulk Drug (containing the target impurity).

• Reagents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Monobasic Potassium Phosphate (AR Grade), Orthophosphoric Acid (AR Grade), Deionized Water (18.2 MΩ·cm).

• Equipment: Analytical HPLC system with UV/PDA detector, sonicator, analytical balance, pH meter, 0.45 µm membrane filters.

Chromatographic Conditions

The following conditions serve as a validated starting point for the separation.

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm particle size	Standard for reverse-phase separation of pharmaceutical compounds, providing good resolution and peak shape.
Mobile Phase A	0.05 M Potassium Phosphate Buffer (pH adjusted to 4.0 with Orthophosphoric Acid)[14]	Buffered aqueous phase to control ionization and ensure reproducible retention times.
Mobile Phase B	Acetonitrile	Organic modifier to control elution strength.
Gradient/Isocratic	Isocratic: Mobile Phase A : Mobile Phase B (60:40 v/v)	A simple, robust starting point. If co-elution occurs, a shallow gradient may be required.
Flow Rate	1.0 mL/min	Typical flow rate for a 4.6 mm ID column, balancing analysis time and backpressure.
Column Temperature	30 °C	Controlled temperature ensures retention time stability.
Detection	UV at 290 nm[15]	Wavelength at which both Torsemide and its related impurities exhibit strong absorbance.
Injection Volume	10 µL	Standard volume for analytical scale.
Diluent	Mobile Phase	Ensures sample solubility and compatibility with the chromatographic system.

Standard and Sample Preparation

• Standard Solution (approx. 20 µg/mL): Accurately weigh ~10 mg of USP Torsemide RS into a 50 mL volumetric flask. Dissolve in 25 mL of Methanol, sonicate for 5 minutes, and dilute to volume with Diluent. Further dilute 1 mL of this solution to 10 mL with Diluent.

• Sample Solution (approx. 200 µg/mL): Accurately weigh ~20 mg of Torsemide bulk drug into a 100 mL volumetric flask. Dissolve in 50 mL of Methanol, sonicate for 10 minutes, and dilute to volume with Diluent. Filter through a 0.45 µm filter prior to injection.

Trustworthiness Check: The method is validated by confirming system suitability. The tailing factor for the Torsemide peak should be NMT 1.5, and the theoretical plates should be NLT 2000. The resolution between Desisopropyl ethyl torsemide and Torsemide should be NLT 2.0.

Part II: Preparative HPLC Isolation

Objective: To scale up the optimized analytical method to a preparative scale to isolate milligrams of Desisopropyl ethyl torsemide.

Scale-Up Principles & Column Loading

The transition from analytical to preparative scale requires adjusting the flow rate and sample load to match the larger column dimensions while maintaining separation. The goal is to maximize throughput by injecting the highest possible sample concentration (column overloading) without compromising the resolution between the target impurity and the main API peak.[4][9]

• Flow Rate Scale-Up: The flow rate is increased proportionally to the square of the ratio of the column diameters:

  • Flow_prep = Flow_analyt x (ID_prep / ID_analyt)²

• Column Loading: A loading study should be performed by making injections of increasing concentration until the resolution between the impurity and the API peak begins to degrade (e.g., resolution < 1.5). This determines the maximum sample load per injection.

Preparative Materials and Equipment

• Equipment: Preparative HPLC system with a high-pressure gradient pump, a UV detector with a preparative flow cell, an automated fraction collector, and a large-volume sample injector.

• Column: C18, 250 mm x 21.2 mm, 5-10 µm particle size (or similar preparative dimension).

Scaled-Up Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18, 250 mm x 21.2 mm, 5 µm	A common preparative column dimension allowing for significant sample loading.
Mobile Phase	Same as analytical method (ensure large volumes are prepared)	Maintains the established selectivity. Non-volatile buffers are acceptable as they will be removed later.
Flow Rate	~21 mL/min (Calculated: 1.0 x (21.2 / 4.6)²)	Scaled to maintain linear velocity and separation performance on the larger diameter column.
Detection	UV at 290 nm (with preparative flow cell)	Monitors the elution profile for fraction collection. The path length will be shorter than the analytical cell.
Sample Preparation	Dissolve Torsemide bulk drug in a minimal amount of Methanol/Diluent to the maximum determined concentration (e.g., 50-100 mg/mL). Sonicate to ensure complete dissolution.	A highly concentrated solution is critical for maximizing the amount of impurity isolated per run.[9]
Injection Volume	1-5 mL (determined by loading study)	A large volume injection of the concentrated sample to maximize throughput.

Isolation and Fraction Collection Protocol

• System Equilibration: Equilibrate the preparative column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Scouting Run: Perform one injection with a smaller, analytical-scale load to confirm the retention times of Desisopropyl ethyl torsemide and Torsemide on the preparative system.

• Preparative Run: Inject the high-concentration bulk drug sample.

• Fraction Collection: Monitor the UV signal. Program the fraction collector to begin collecting the eluent just before the Desisopropyl ethyl torsemide peak begins to rise and stop just after it returns to baseline, but before the main Torsemide peak begins to elute.

Caption: Decision logic for automated fraction collection based on UV signal.

• Stacked Injections: Repeat the preparative run (steps 3-4) as many times as necessary to process the required amount of bulk drug and accumulate sufficient impurity.[16] Pool the corresponding fractions from each run into a single collection vessel.

Part III: Post-Isolation Processing and Final Analysis

Objective: To recover the isolated Desisopropyl ethyl torsemide from the solvent and confirm its purity and identity.

• Purity Confirmation: Take a small aliquot from the pooled fraction collection, dilute it appropriately, and inject it into the analytical HPLC system. The resulting chromatogram should show a single major peak corresponding to Desisopropyl ethyl torsemide, with a purity of >95% (or as desired).

• Solvent Removal:

  • Reduce the bulk of the solvent from the pooled fractions using a rotary evaporator under reduced pressure and moderate temperature (e.g., 40 °C). This is efficient for removing the organic solvent (Acetonitrile).

  • Transfer the remaining aqueous solution to a lyophilization flask, freeze it completely (e.g., using a dry ice/acetone bath or a -80 °C freezer), and lyophilize (freeze-dry) until all the water and buffer salts are sublimated, leaving the purified impurity as a dry powder. Freeze-drying is a gentle technique ideal for temperature-sensitive compounds.[4]

• Final Characterization: Weigh the final isolated solid to determine the yield. Confirm the identity of the white powder as Desisopropyl ethyl torsemide using orthogonal analytical techniques such as Mass Spectrometry (MS) for molecular weight confirmation and Nuclear Magnetic Resonance (NMR) spectroscopy for structural elucidation.[1]

References

• Title: Strategies for Improving Impurity Isolation Using Large Volume Loading and Easy Method Development in Preparative Chromatography Source: Waters Corporation URL: [Link]

• Title: Forced degradation study of torasemide: characterization of its degradation products Source: SciSpace by Typeset URL: [Link]

• Title: Isolation of Pharmaceutical Impurities and Degradants Using Supercritical Fluid Chromatography Source: Chromatography Online URL: [Link]

• Title: Torasemide Impurities and Related Compound Source: Veeprho URL: [Link]

• Title: Desisopropyl ethyl torsemide Source: PubChem, National Institutes of Health URL: [Link]

• Title: FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS Source: Taylor & Francis Online URL: [Link]

• Title: 5 Essential Strategies for Mastering Pharmaceutical Impurity Isolation Source: Neopharm Labs URL: [Link]

• Title: Analytical Techniques for Determination of Torsemide and its Combinations: A Review Source: ResearchGate URL: [Link]

• Title: (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4. Source: ResearchGate URL: [Link]

• Title: Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC Source: Global Journal of Pharmacy & Pharmaceutical Sciences URL: [Link]

• Title: Preparative Chromatography: A Holistic Approach Source: Reading Scientific Services Ltd (RSSL) URL: [Link]

• Title: A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study Source: National Institutes of Health (NIH) URL: [Link]

• Title: DESISOPROPYL ETHYL TORSEMIDE Source: FDA Global Substance Registration System (GSRS) URL: [Link]

• Title: TORSEMIDE Source: FDA Global Substance Registration System (GSRS) URL: [Link]

• Title: Torsemide Tablets Source: USP-NF URL: [Link]

• Title: Analysis of Torsemide in bulk, dosage forms and dissolution samples using RP-HPLC-PDA method Source: Journal of Chemical and Pharmaceutical Research URL: [Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 4. rssl.com [rssl.com]
• 5. veeprho.com [veeprho.com]
• 6. jpsbr.org [jpsbr.org]
• 7. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. waters.com [waters.com]
• 10. Mastering Pharmaceutical Impurity Isolation Strategies [neopharmlabs.com]
• 11. oaji.net [oaji.net]
• 12. uspnf.com [uspnf.com]
• 13. jocpr.com [jocpr.com]
• 14. A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. pharmtech.com [pharmtech.com]

Application Notes and Protocols for Desisopropyl Ethyl Torsemide in Renal Physiology Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction: Elucidating the Renal Activity of a Novel Torsemide Derivative

Desisopropyl ethyl torsemide is a recognized derivative and process impurity of torsemide, a potent loop diuretic of the pyridine-sulfonylurea class.[1][2] While torsemide itself is extensively studied and utilized for its effects on renal fluid and electrolyte handling, the specific physiological activities of its derivatives, such as Desisopropyl ethyl torsemide, are less characterized.[3][4] For researchers in renal physiology and pharmacology, this presents an opportunity to investigate the structure-activity relationships of this class of diuretics.

This guide provides a comprehensive framework for designing and executing studies to characterize the renal effects of Desisopropyl ethyl torsemide. The protocols herein are structured to compare its activity directly against the well-established parent compound, torsemide, thereby providing a robust system for determining its potential as a modulator of renal function. We will proceed under the hypothesis that Desisopropyl ethyl torsemide, as a structural analog, may exhibit similar but quantitatively different effects on the primary molecular target of torsemide.

The Established Mechanism of Action: Torsemide as a Benchmark

Torsemide exerts its diuretic effect by inhibiting the Na+/K+/2Cl- cotransporter (NKCC2) in the thick ascending limb (TAL) of the loop of Henle. This transporter is responsible for reabsorbing approximately 25% of the filtered sodium load. By binding to the chloride site on the luminal side of the epithelial cells, torsemide blocks the reabsorption of sodium, potassium, and chloride ions. This inhibition leads to a significant increase in the urinary excretion of these ions, with a consequent increase in water excretion (diuresis) to maintain osmotic balance. This established mechanism provides the essential benchmark for evaluating the activity of Desisopropyl ethyl torsemide.

Caption: Mechanism of Torsemide action on the NKCC2 transporter in the loop of Henle.

PART 1: In Vitro Assessment of Tubular Activity

To directly assess the effect of Desisopropyl ethyl torsemide on its putative molecular target, the isolated perfused renal tubule technique is the gold standard.[3] This method allows for the precise control of luminal and basolateral environments while measuring transport activity.

Protocol 1: Isolated Perfused Thick Ascending Limb (TAL) Assay

Objective: To determine the dose-dependent inhibitory effect of Desisopropyl ethyl torsemide on Na+/K+/2Cl- cotransport in isolated rabbit TAL segments and compare its potency (IC50) to torsemide.

Materials:

• New Zealand White rabbits (male, 2-3 kg)

• Collagenase (Type I)

• Dissection microscope and fine forceps

• Perfusion and collection pipettes

• Perfusion rig with micromanipulators

• Solutions:

  • Bath Solution (extracellular fluid mimic): Isotonic rabbit serum or a similar physiological salt solution.

  • Perfusion Solution (tubular fluid mimic): Containing known concentrations of Na+, K+, and Cl-.

• Test Compounds: Desisopropyl ethyl torsemide and Torsemide (as a positive control), dissolved in an appropriate vehicle (e.g., DMSO). Vehicle-only control.

Step-by-Step Methodology:

• Tissue Preparation:

  • Humanely euthanize a rabbit and rapidly remove the kidneys.

  • Slice the kidney coronally and place it in ice-cold physiological saline.

  • Under a dissection microscope, carefully dissect individual TAL segments from the corticomedullary junction.[3]

  • Incubate the tissue in a collagenase solution to facilitate the separation of individual tubules.

• Tubule Perfusion Setup:

  • Transfer a dissected TAL segment (1-2 mm in length) to a temperature-controlled chamber on the microscope stage.

  • Mount the tubule between a perfusion pipette and a collection pipette using micromanipulators.[3]

  • Initiate perfusion of the tubule lumen with the prepared perfusion solution at a controlled rate.

• Experimental Procedure:

  • Baseline Measurement: Perfuse the tubule and collect the fluid from the collection pipette for a baseline period (e.g., 30 minutes) to establish a stable transport rate.

  • Vehicle Control: Add the vehicle control to the bath solution and continue perfusion and collection for another 30 minutes.

  • Dose-Response Administration: Sequentially add increasing concentrations of Desisopropyl ethyl torsemide (e.g., 10⁻⁸ M to 10⁻⁴ M) to the bath solution. Allow the tubule to equilibrate at each concentration for 15-20 minutes before collecting the perfusate.

  • Positive Control: Repeat the dose-response administration with torsemide in a separate set of tubules to establish its IC50 under identical conditions.

• Data Collection and Analysis:

  • Analyze the collected perfusate for Na+, K+, and Cl- concentrations using an appropriate method (e.g., ion-selective electrodes, auto-analyzer).

  • Calculate the net ion flux for each experimental period.

  • Plot the percent inhibition of ion transport as a function of the log concentration of Desisopropyl ethyl torsemide and torsemide.

  • Determine the IC50 value for each compound by fitting the data to a sigmoidal dose-response curve.

Self-Validation System:

• Internal Control: Each tubule serves as its own control with a baseline measurement period.

• Vehicle Control: Ensures that the solvent for the test compounds does not affect tubular transport.

• Positive Control: Comparing the results for Desisopropyl ethyl torsemide against the known activity of torsemide validates the experimental setup and provides a relative measure of potency.

PART 2: In Vivo Evaluation of Diuretic and Natriuretic Efficacy

In vivo studies are essential to understand the overall physiological effect of Desisopropyl ethyl torsemide, encompassing its absorption, distribution, metabolism, and excretion (ADME) properties alongside its renal activity. Rodent models are standard for this purpose.

Protocol 2: Diuretic Activity Assay in Rats

Objective: To evaluate the diuretic, natriuretic, and kaliuretic effects of Desisopropyl ethyl torsemide in hydrated rats and compare its efficacy and potency to torsemide.

Materials:

• Male Wistar or Sprague-Dawley rats (200-250g).

• Metabolic cages designed for the separate collection of urine and feces.

• Oral gavage needles.

• Normal saline (0.9% NaCl).

• Test Compounds: Desisopropyl ethyl torsemide and Furosemide or Torsemide (positive control) suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose).

Step-by-Step Methodology:

• Animal Acclimatization and Preparation:

  • House rats individually in metabolic cages for at least 24 hours prior to the experiment to acclimate them to the environment.

  • Withhold food 18 hours before the experiment but allow free access to water to ensure a uniform hydration state.

• Experimental Groups (n=6 per group):

  • Group 1 (Control): Receives the vehicle orally.

  • Group 2 (Positive Control): Receives a standard dose of torsemide (e.g., 5-10 mg/kg, p.o.).

  • Group 3-5 (Test Groups): Receive varying doses of Desisopropyl ethyl torsemide (e.g., low, medium, high dose) to assess dose-dependency.

• Dosing and Urine Collection:

  • On the day of the experiment, administer a saline load (e.g., 25 ml/kg) to all rats via oral gavage to promote a baseline urine flow.

  • Immediately following the saline load, administer the respective test substance (vehicle, torsemide, or Desisopropyl ethyl torsemide) to each group via oral gavage.

  • Place the animals back into their metabolic cages.

  • Collect urine at specified time intervals (e.g., 0-2h, 2-4h, 4-6h, and 6-24h).

• Data Collection and Analysis:

  • Measure the total volume of urine collected for each rat at each time point.

  • Centrifuge a sample of the collected urine to remove any contaminants.

  • Analyze the urine supernatant for sodium (Na+), potassium (K+), and chloride (Cl-) concentrations using a flame photometer or an automated electrolyte analyzer.

  • Calculate the total excretion of each electrolyte by multiplying the concentration by the urine volume.

  • Analyze data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to compare treatment groups to the control group.

Caption: Experimental workflow for the in vivo diuretic activity assay in rats.

Data Presentation: Structuring Comparative Results

Quantitative data from the in vivo studies should be summarized in a clear, tabular format to facilitate direct comparison between Desisopropyl ethyl torsemide and the control groups.

Treatment Group (Dose)	Total Urine Output (ml/24h)	Total Na+ Excretion (mmol/24h)	Total K+ Excretion (mmol/24h)	Total Cl- Excretion (mmol/24h)
Vehicle Control	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Torsemide (10 mg/kg)	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Desisopropyl ethyl torsemide (Low Dose)	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Desisopropyl ethyl torsemide (Medium Dose)	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM
Desisopropyl ethyl torsemide (High Dose)	Mean ± SEM	Mean ± SEM	Mean ± SEM	Mean ± SEM

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12457653, Desisopropyl ethyl torsemide. [Link]

• U.S. Food and Drug Administration. Global Substance Registration System - DESISOPROPYL ETHYL TORSEMIDE. [Link]

• DeLarge, J., & Lapiere, C. L. (1978). Synthesis of new sulfonamide diuretics. Annales Pharmaceutiques Francaises, 36(9-10), 369-380.

• Gaspard, S., & DeLarge, J. (1992). Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study. Journal of Pharmacy and Pharmacology, 44(7), 589-593. [Link]

• Google P
• Google Patents.

• Hirani, J. J., & Raval, K. Y. (2023). A comparative review on In-vivo and In-vitro screening models for diuretic agents. IP International Journal of Comprehensive and Advanced Pharmacology, 8(2), 86-90. [Link]

• DrugFuture. Torsemide. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 41781, Torsemide. [Link]

• Wikipedia. Torasemide. [Link]

• PharmaCompass. Torsemide Drug Information. [Link]

• Krämer, B. K., Schwab, A., Braun, N., Strutz, F., Müller, G. A., & Risler, T. (1994). Pharmacokinetics of torasemide and its metabolites in end-stage renal disease. European Journal of Clinical Pharmacology, 47(2), 157-159. [Link]

• OneLook Thesaurus. "torsemide" related words. [Link]

• Kulkarni, K. M., & Kondawar, M. S. (2022). Review on Emerging Trends & Modifications of In- Vivo & In- Vitro Screening techniques of Diuretic activity. International Journal of Creative Research Thoughts, 10(2). [Link]

• Shabana, A., & Siddiqui, W. J. (2023). Torsemide. In StatPearls. StatPearls Publishing. [Link]

• Rat Guide. Furosemide. [Link]

• Scheen, A. J. (1988). An examination of the site and mechanism of action of torasemide in man. European Journal of Clinical Pharmacology, 34(3), 221-226. [Link]

• Risler, T., Schwab, A., Kramer, B., & Baur, M. (1990). Vascular effects of loop diuretics: an in vivo and in vitro study in the rat. Journal of Cardiovascular Pharmacology, 16(5), 795-800. [Link]

• SlideShare. Study of diuretic activity of drugs using ratsmice.pptx. [Link]

• Chafekar, D., et al. (2024). Torsemide in Edema Associated with Chronic Kidney Disease. The Journal of the Association of Physicians of India, 72(9), 83-88. [Link]

• Dr. Oracle. What is the mechanism of action of Torsemide?. [Link]

• Patsnap Synapse. What is the mechanism of Torsemide?. [Link]

• Mayo Clinic. Torsemide (Oral Route). [Link]

• MedicineNet. Torsemide: Kidney Disease Uses, Warnings, Side Effects, Dosage. [Link]

• Semantic Scholar. Torsemide in Edema Associated with Chronic Kidney Disease. [Link]

Sources

• 1. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 3. Torasemide - Wikipedia [en.wikipedia.org]
• 4. US20050209460A1 - Process for the preparation of torsemide and related intermediates - Google Patents [patents.google.com]

Application Note: A Validated Stability-Indicating HPLC Method for the Quantitative Determination of Torsemide Related Compound C in Pharmaceutical Formulations

Abstract

This application note details a precise, accurate, and robust stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Torsemide Related Compound C in bulk drug and pharmaceutical dosage forms. The control of impurities in active pharmaceutical ingredients (APIs) is a critical aspect of drug development and manufacturing, ensuring the safety and efficacy of the final product. This protocol provides a comprehensive framework for researchers, quality control analysts, and drug development professionals, covering method development, a step-by-step experimental protocol, and full validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction: The Rationale for Impurity Profiling

Torsemide is a potent pyridine-sulfonylurea loop diuretic used in the management of edema associated with congestive heart failure, and in the treatment of hypertension.[1][2] Like any synthesized pharmaceutical compound, torsemide can contain process-related impurities and degradation products. Torsemide Related Compound C, N-[(Ethylamino)carbonyl]-4-[(3-methylphenyl)amino]-3-pyridinesulfonamide, is a known impurity that must be monitored and controlled within specified limits.[3][4][5] Regulatory bodies mandate stringent control over such impurities, making the availability of a reliable and validated analytical method paramount for quality control (QC) laboratories.

This document serves as a practical guide, explaining the causality behind experimental choices to ensure a self-validating and trustworthy analytical system. The method described herein is designed to be specific for the quantification of Torsemide Related Compound C, even in the presence of the active ingredient, other impurities, and potential degradation products.

Analyte Physicochemical Properties

A thorough understanding of the structures of the API and its related impurity is fundamental to developing a selective analytical method.

Compound	Chemical Structure	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )
Torsemide		1-isopropyl-3-[[4-(3-methylanilino)pyridin-3-yl]sulfonyl]urea	C₁₆H₂₀N₄O₃S	348.4[1]
Torsemide Related Compound C		N-[(Ethylamino)carbonyl]-4-[(3-methylphenyl)amino]-3-pyridinesulfonamide	C₁₅H₁₈N₄O₃S	334.39[3]

The structural difference between torsemide and its related compound C lies in the urea moiety substituent (isopropyl vs. ethyl). This subtle difference necessitates a chromatographic system with sufficient resolving power to achieve baseline separation, which is a cornerstone of accurate quantification.

The Analytical Workflow: A High-Performance Liquid Chromatography Approach

A reverse-phase HPLC (RP-HPLC) method with UV detection is the chosen analytical technique due to its high resolving power, sensitivity, and robustness for quantifying pharmaceutical impurities. The workflow is designed for clarity and reproducibility.

Sources

• 1. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jocpr.com [jocpr.com]
• 3. Torsemide Related Compound C Pharmaceutical Secondary Standard CRM [sigmaaldrich.com]
• 4. veeprho.com [veeprho.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Desisopropyl Ethyl Torsemide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Desisopropyl ethyl torsemide. This guide is designed for researchers, chemists, and drug development professionals actively engaged in the synthesis of torsemide-related compounds. Desisopropyl ethyl torsemide, also known as Torsemide Impurity C or Torsemide Related Compound C, is a critical reference standard for the quality control of the diuretic drug torsemide.[1][2][3]

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you overcome common challenges in your synthetic workflow. The guidance is structured to explain the chemical principles behind each step, ensuring you can not only solve immediate issues but also proactively prevent future complications.

Core Synthesis Pathway

The most common and direct route to Desisopropyl ethyl torsemide involves the reaction of the key intermediate, 4-((3-methylphenyl)amino)pyridine-3-sulfonamide, with ethyl isocyanate. This reaction is analogous to the final step in many torsemide synthesis processes.[4][5] The choice of base and solvent is critical for driving the reaction to completion while minimizing side products.

Caption: Core synthetic route to Desisopropyl ethyl torsemide.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that you may encounter during the synthesis. Each answer provides a mechanistic explanation and actionable solutions.

Q1: My reaction yield is consistently low. What are the likely causes and how can I improve it?

Low yield is one of the most common frustrations in synthesis. The root cause often lies in one of four areas: incomplete reaction, competing side reactions, product degradation, or mechanical loss during workup and purification.

Pillar 1: Incomplete Reaction

• Causality: The nucleophilic attack of the sulfonamide nitrogen on the electrophilic carbonyl carbon of the isocyanate is the key bond-forming step. This reaction requires sufficient activation of the sulfonamide, which is typically achieved by deprotonation with a base. If the base is too weak, not used in sufficient quantity, or if the reaction temperature is too low or time too short, the reaction may not proceed to completion.

• Solutions:

  • Base Selection: If using a mild base like triethylamine or potassium carbonate, consider switching to a stronger, non-nucleophilic base such as sodium hydride (NaH) or potassium tert-butoxide to ensure complete deprotonation of the sulfonamide.

  • Stoichiometry: Ensure at least one full equivalent of base is used. For the isocyanate, a slight excess (1.1-1.2 equivalents) can help drive the reaction to completion, but a large excess can lead to side reactions.

  • Temperature & Time: Monitor the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time.[6][7] If the reaction stalls at room temperature, consider gentle heating (e.g., 40-50 °C), but be mindful that higher temperatures can promote side reactions.

Pillar 2: Competing Side Reactions

• Causality: Ethyl isocyanate is highly reactive and susceptible to hydrolysis. Trace amounts of water in the reaction solvent can react with ethyl isocyanate to form an unstable carbamic acid, which then decomposes to ethylamine and carbon dioxide. The newly formed ethylamine can then react with another molecule of ethyl isocyanate to form the highly insoluble and difficult-to-remove byproduct, N,N'-diethylurea.

• Solutions:

  • Anhydrous Conditions: Use freshly distilled, anhydrous solvents. Dry all glassware thoroughly in an oven before use. Running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) is highly recommended to exclude atmospheric moisture.

  • Order of Addition: Add the ethyl isocyanate slowly (dropwise) to the mixture of the sulfonamide and base in the anhydrous solvent. This ensures the isocyanate preferentially reacts with the sulfonamide anion rather than any trace impurities.

Caption: Formation pathway of N,N'-diethylurea byproduct.

Troubleshooting Summary Table

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete deprotonation of sulfonamide.	Use a stronger base (e.g., NaH).
Reaction has not reached completion.	Increase reaction time/temperature; monitor by TLC/HPLC.
Hydrolysis of ethyl isocyanate.	Use anhydrous solvents and an inert atmosphere.
Formation of N,N'-diethylurea.	Slow, controlled addition of ethyl isocyanate.
Difficult Purification	Presence of insoluble N,N'-diethylurea.	Filter the crude reaction mixture before aqueous workup.
Co-crystallization with starting material.	Optimize recrystallization solvent system. Consider flash chromatography.

Q2: My final product is difficult to purify, and my HPLC shows multiple peaks. How can I resolve this?

Purification challenges are often a direct consequence of issues during the reaction. The primary culprits are typically unreacted starting material and the N,N'-diethylurea byproduct.

Step 1: Identify the Impurities

• Starting Material: The 4-((3-methylphenyl)amino)pyridine-3-sulfonamide will have a significantly different polarity and retention time in reverse-phase HPLC compared to the product.

• N,N'-diethylurea: This byproduct is often poorly soluble in many organic solvents used for workup and purification. If you observe a significant amount of white solid that does not dissolve, this is a likely candidate.

• Analytical Approach: A definitive identification can be made using Liquid Chromatography-Mass Spectrometry (LC-MS) to obtain the molecular weight of the impurities.[8]

Step 2: Implement a Purification Strategy

• Initial Filtration: Before the main workup, if N,N'-diethylurea is suspected, attempt to remove it by filtering the crude reaction mixture. Since the desired product is typically in a salt form (after reaction with a base), it may remain in solution while the neutral urea byproduct precipitates.

• Aqueous Workup: After the reaction is complete, quenching with water and acidifying (e.g., with acetic acid) will protonate the product, causing it to precipitate.[4][5] This step helps remove water-soluble inorganic salts.

• Recrystallization: This is the most effective method for purifying the crude solid product. A patent for torsemide purification suggests using a mixture of glacial acetic acid and water, which can be adapted for this derivative.[9]

• Flash Column Chromatography: If recrystallization fails to provide the desired purity, silica gel chromatography is a viable alternative. A gradient elution using a solvent system like dichloromethane/methanol or ethyl acetate/hexanes can effectively separate the product from less polar starting material and more polar byproducts.

Recommended HPLC Analysis Conditions

Parameter	Condition
Column	C18 Reverse Phase (e.g., 250 x 4.6 mm, 5 µm)[6]
Mobile Phase	Acetonitrile : Water or Acetonitrile : Phosphate Buffer[6][10]
Flow Rate	1.0 mL/min[6]
Detection	UV at ~270-290 nm[6][7]
Temperature	30 °C

Frequently Asked Questions (FAQs)

Q: What are the critical quality attributes of the starting sulfonamide? A: The purity of the 4-((3-methylphenyl)amino)pyridine-3-sulfonamide is paramount. It should be free from residual solvents and any related substances from its own synthesis, as these could interfere with the reaction.[1] Ensure it is thoroughly dried before use to minimize moisture content.

Q: What are the primary safety concerns when handling ethyl isocyanate? A: Ethyl isocyanate is a lachrymator and is toxic upon inhalation or skin contact. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Q: How should I monitor the reaction progress effectively? A: TLC is a quick and effective method. Use a mobile phase like 50:50 ethyl acetate/hexanes. The product, being more polar than the starting sulfonamide due to the urea group, will have a lower Rf value. HPLC provides a more quantitative assessment of conversion.[7]

Experimental Protocols

Protocol 1: Benchmark Synthesis of Desisopropyl Ethyl Torsemide

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 4-((3-methylphenyl)amino)pyridine-3-sulfonamide (1.0 eq).

• Solvent Addition: Add anhydrous acetone or acetonitrile (approx. 10 mL per gram of sulfonamide).[11]

• Base Addition: Cool the suspension to 0 °C in an ice bath. Add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise, ensuring the temperature does not exceed 10 °C. Stir for 30 minutes at 0 °C.

• Isocyanate Addition: Slowly add ethyl isocyanate (1.15 eq) dropwise via syringe, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Workup: Carefully quench the reaction by slowly adding it to a beaker of ice water. Acidify the aqueous mixture to pH ~5.5 with glacial acetic acid to precipitate the crude product.[5]

• Isolation: Collect the solid by vacuum filtration, wash the filter cake with cold water, and dry under vacuum at 50-60 °C.

Protocol 2: Purification by Recrystallization

• Dissolution: Dissolve the crude Desisopropyl ethyl torsemide in a minimal amount of a hot solvent mixture, such as acetic acid and water or ethanol.[9]

• Decolorization: If the solution is colored, add a small amount of activated carbon and keep the solution hot for 10-15 minutes.

• Filtration: Perform a hot filtration to remove the activated carbon and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Caption: General workflow for synthesis and troubleshooting.

References

• Vertex AI Search. (2019, May 10).
• PubMed Central.
• RJPBCS. (2015). Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form.
• Journal of Chemical and Pharmaceutical Research. (2014). Analysis of Torsemide in bulk, dosage forms and dissolution samples using RP-HPLC-PDA method.
• Medigraphic. (2011).
• PubMed. Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study.
• ResearchGate. (2022, June 30).
• Google Patents. (2005).
• Google Patents. (2003).
• Google Patents.
• gsrs. DESISOPROPYL ETHYL TORSEMIDE.
• Drugfuture. DESISOPROPYL ETHYL TORSEMIDE.
• Google Patents. (2010).
• Google Patents. (2004). EP1433784A1 - Process for the synthesis of torsemide, in particular of pure and stable form II.

Sources

• 1. researchgate.net [researchgate.net]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 4. US20050209460A1 - Process for the preparation of torsemide and related intermediates - Google Patents [patents.google.com]
• 5. EP1433784A1 - Process for the synthesis of torsemide, in particular of pure and stable form II - Google Patents [patents.google.com]
• 6. rjpbcs.com [rjpbcs.com]
• 7. jocpr.com [jocpr.com]
• 8. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CN101717365A - Method for purification of torasemide and preparation of big crystal form - Google Patents [patents.google.com]
• 10. jpsbr.org [jpsbr.org]
• 11. US6670478B2 - Process for preparing torsemide intermediate - Google Patents [patents.google.com]

Technical Support Center: Optimizing Torsemide and Impurity C Resolution in HPLC

Welcome to the technical support center for the chromatographic analysis of torsemide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common separation challenges encountered during the HPLC analysis of torsemide and its related substances, with a specific focus on improving the resolution of torsemide and Impurity C. Our approach is rooted in fundamental chromatographic principles to provide you with logical, scientifically-sound solutions.

Frequently Asked Questions (FAQs)

Q1: What are the typical causes of poor resolution between torsemide and Impurity C?

Poor resolution between torsemide and Impurity C in reversed-phase HPLC typically stems from a combination of factors including suboptimal mobile phase composition (pH and organic solvent ratio), inappropriate stationary phase selection, or inadequate column efficiency. Given their structural similarities, achieving baseline separation requires careful optimization of these parameters.

Q2: How does the mobile phase pH affect the separation of torsemide and Impurity C?

Mobile phase pH is a critical parameter influencing the retention and selectivity of ionizable compounds like torsemide.[1][2] Torsemide has a pKa of approximately 7.1.[3] While a definitive experimental pKa for Impurity C is not widely published, its structure suggests it also possesses ionizable groups.[4] Adjusting the mobile phase pH can alter the ionization state of one or both molecules, thereby changing their hydrophobicity and interaction with the stationary phase, which can significantly impact their separation.[1][5]

Q3: Can a simple isocratic method effectively separate torsemide and Impurity C?

Yes, several isocratic methods have been developed that successfully separate torsemide from its impurities, including Impurity C.[6][7] The key to a successful isocratic separation lies in the meticulous optimization of the mobile phase composition and the choice of a high-efficiency column.

Q4: My USP method for torsemide is not providing adequate resolution. What should I do?

While USP methods are validated, variations in columns from different manufacturers, system differences (e.g., extra-column volume), or slight inaccuracies in mobile phase preparation can lead to resolution issues. The troubleshooting guide below provides a systematic approach to identify and rectify the source of the problem. It is crucial to ensure your system meets the system suitability requirements outlined in the monograph before making any adjustments.

In-Depth Troubleshooting Guide: Enhancing Resolution Between Torsemide and Impurity C

This guide provides a systematic workflow to diagnose and resolve inadequate separation between torsemide and Impurity C.

Initial Assessment: System Suitability and Baseline Performance

Before embarking on method modification, it is imperative to confirm that your HPLC system is performing optimally.

Step-by-Step Protocol:

• System Qualification: Ensure your HPLC system is properly qualified and maintained. Check for leaks, and ensure the pump and detector are functioning within specifications.

• Column Equilibration: Equilibrate the column with the mobile phase for a sufficient duration (typically 10-20 column volumes) until a stable baseline is achieved.

• Standard Injection: Inject a standard solution of torsemide and Impurity C to establish baseline performance.

• Performance Metrics: Calculate the resolution (Rs), tailing factor (T), and the number of theoretical plates (N). A resolution of less than 1.5 indicates a need for optimization.

Troubleshooting Workflow for Poor Resolution

The following diagram illustrates a logical progression for troubleshooting resolution issues. A detailed explanation of each step follows.

Caption: A systematic workflow for troubleshooting poor resolution between torsemide and Impurity C.

Detailed Troubleshooting Steps

Incorrect mobile phase preparation is a frequent source of chromatographic variability.

• Rationale: The mobile phase composition dictates the retention and selectivity of the separation. Minor deviations in pH or organic solvent ratio can lead to significant changes in the chromatogram.

• Actionable Advice:

  • Verify Composition: Double-check all calculations and measurements for the mobile phase constituents.

  • pH Measurement: Ensure the pH of the aqueous portion of the mobile phase is measured before mixing with the organic solvent. Use a calibrated pH meter.

  • Fresh Preparation: Always use freshly prepared and degassed mobile phase to prevent baseline drift and the formation of bubbles.

Fine-tuning the pH is often the most effective way to improve the selectivity between ionizable compounds.

• Rationale: The structures of torsemide and Impurity C contain ionizable functional groups. By adjusting the pH, you can alter their degree of ionization, which in turn affects their polarity and interaction with the C18 stationary phase. For weakly acidic or basic compounds, small changes in pH around their pKa values can lead to substantial changes in retention time.[1][2][5]

• Experimental Protocol:

  • Prepare a series of mobile phases with the pH of the aqueous buffer adjusted in small increments (e.g., ±0.2 pH units) around the original method's pH. A pH range of 3.0 to 4.0 is often a good starting point for these types of compounds.[8]

  • Inject the standard solution with each mobile phase and monitor the resolution between torsemide and Impurity C.

  • Plot the resolution as a function of pH to identify the optimal pH for the separation.

Modifying the type and concentration of the organic solvent can also significantly impact resolution.

• Rationale: The organic modifier (typically acetonitrile or methanol) controls the overall retention of analytes in reversed-phase chromatography. Decreasing the percentage of the organic modifier will generally increase the retention times of both torsemide and Impurity C, which can lead to better resolution if the selectivity is already adequate. Additionally, switching between acetonitrile and methanol can alter the selectivity due to their different solvent properties.

• Actionable Advice:

  • Decrease Organic Content: If the peaks are eluting too early and are poorly resolved, systematically decrease the percentage of the organic modifier in the mobile phase.

  • Evaluate Acetonitrile vs. Methanol: If adjusting the organic content is insufficient, try replacing acetonitrile with methanol or vice versa. This can sometimes reverse the elution order or significantly improve selectivity.

If mobile phase optimization does not yield the desired resolution, consider adjustments to the column and flow rate.

• Rationale: Column efficiency (N) is a key factor in achieving good resolution. Increasing the column length or decreasing the particle size will increase the number of theoretical plates and lead to sharper peaks, which can improve resolution.[9] Reducing the flow rate can also enhance efficiency, but will increase the run time.

• Parameter Adjustment Summary:

Parameter	Adjustment	Expected Outcome on Resolution
Flow Rate	Decrease	Increase
Column Length	Increase	Increase
Particle Size	Decrease	Increase

If resolution issues persist, the selectivity of the C18 stationary phase may be insufficient for this particular separation.

• Rationale: While C18 columns are widely used, their selectivity is primarily based on hydrophobicity. Alternative stationary phases can offer different separation mechanisms. For example, a phenyl-hexyl column can provide pi-pi interactions, while a cyano column offers dipole-dipole interactions. These alternative interactions can sometimes provide the necessary selectivity to resolve structurally similar compounds like torsemide and Impurity C.

• Actionable Advice:

  • Phenyl-Hexyl Column: Consider screening a phenyl-hexyl column to introduce aromatic selectivity.

  • Cyano (CN) Column: A cyano column can be another option to explore alternative selectivity.

References

• Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. Research Journal of Pharmaceutical, Biological and Chemical Sciences. Available from: [Link]

• Jovic, Z., et al. FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Journal of Liquid Chromatography & Related Technologies. Available from: [Link]

• Forced degradation study of torasemide: characterization of its degradation products. SciSpace. Available from: [Link]

• FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. TechnoRep. Available from: [Link]

• (PDF) HPLC – Quality by Design Approach for Simultaneous Detection of Torsemide, Spironolactone and Their Degradant Impurities. ResearchGate. Available from: [Link]

• HPLC – Quality by Design Approach for Simultaneous Detection of Torsemide, Spironolactone and Their Degradant Impurities. SciSpace. Available from: [Link]

• Forced degradation study of torasemide: Characterization of its degradation products | Request PDF. ResearchGate. Available from: [Link]

• (PDF) RP-HPLC Determination of Torsemide in Pharmaceutical Formulation by Liquid Chromatography. ResearchGate. Available from: [Link]

• Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc. Journal of Pharmaceutical Negative Results. Available from: [Link]

• Torsemide - Impurity C. Pharmaffiliates. Available from: [Link]

• Analytical Techniques for Determination of Torsemide and its Combinations: A Review. ResearchGate. Available from: [Link]

• THE INFLUENCE OF MOBILE PHASE pH ON THE RETENTION AND SELECTIVITY OF RELATED BASIC COMPOUNDS IN REVERSE. Revue Roumaine de Chimie. Available from: [Link]

• Torasemide EP Impurity C | CAS No: 58155-35-4. Cleanchem. Available from: [Link]

• TorseMide IMpurity C. ChemBK. Available from: [Link]

• Torsemide EP Impurity C. Veeprho. Available from: [Link]

• Control pH During Method Development for Better Chromatography. Agilent. Available from: [Link]

• Validated TLC Densitometric method for the quantification of Torsemide and Spironolactone in bulk drug and in tablet dosage form. Der Pharma Chemica. Available from: [Link]

• The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography | Request PDF. ResearchGate. Available from: [Link]

• Effect of mobile phase pH on the retention of nucleotides on different stationary phases for high-performance liquid chromatography. PMC - NIH. Available from: [Link]

• [PDF] THE INFLUENCE OF MOBILE PHASE pH ON THE RETENTION AND SELECTIVITY OF RELATED BASIC COMPOUNDS IN REVERSED-PHASE LIQUID CHROMATOGRAPHY | Semantic Scholar. Semantic Scholar. Available from: [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. TorseMide IMpurity C [chembk.com]
• 5. revroum.lew.ro [revroum.lew.ro]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. pnrjournal.com [pnrjournal.com]
• 9. rjpbcs.com [rjpbcs.com]

Technical Support Center: Optimization of Extraction Methods for Desisopropyl Ethyl Torsemide

Welcome to the technical support center for the optimization of extraction methods for Desisopropyl ethyl torsemide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice and troubleshooting for the quantitative analysis of this compound in biological matrices. Here, we synthesize established bioanalytical principles with field-proven insights to ensure robust and reliable results.

Introduction to Desisopropyl Ethyl Torsemide and Bioanalytical Challenges

Desisopropyl ethyl torsemide is a known impurity and derivative of torsemide, a potent loop diuretic.[1][2][3] Accurate quantification of such compounds in biological matrices like plasma and urine is critical for pharmacokinetic, toxicokinetic, and metabolism studies. The primary challenge in developing a robust extraction method is to efficiently isolate the analyte from complex biological matrices, remove interfering substances, and concentrate the sample for sensitive analysis, typically by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[4][5][6]

This guide will walk you through the most common extraction techniques—Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT)—providing detailed protocols, troubleshooting guides, and frequently asked questions to navigate the intricacies of method development for Desisopropyl ethyl torsemide.

Diagram: General Workflow for Bioanalytical Sample Preparation

Sources

• 1. GSRS [gsrs.ncats.nih.gov]
• 2. Buy Desisopropyl ethyl torsemide | 58155-35-4 [smolecule.com]
• 3. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 4. Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jpsbr.org [jpsbr.org]
• 6. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Torsemide Forced Degradation Studies: A Technical Support Guide

Welcome to the technical support center for forced degradation studies of torsemide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and troubleshooting advice for conducting these critical experiments. As a Senior Application Scientist, my goal is to equip you with the necessary knowledge to navigate the complexities of torsemide's degradation pathways and establish robust, stability-indicating analytical methods.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the principles and practices of forced degradation studies for torsemide, providing a foundational understanding for your experimental design.

Q1: What is the primary purpose of conducting forced degradation studies on torsemide?

Forced degradation studies, or stress testing, are a cornerstone of pharmaceutical development, mandated by regulatory bodies like the ICH.[1][2] The primary objectives are to:

• Identify Degradation Pathways: To elucidate the likely degradation products of torsemide under various stress conditions, which helps in understanding its intrinsic stability.[3][4][5][6][7][8]

• Develop Stability-Indicating Methods: To develop and validate an analytical method that can accurately measure the active pharmaceutical ingredient (API) in the presence of its impurities and degradation products.[9][10]

• Ensure Product Quality and Safety: By identifying potential degradants, their toxicological profiles can be assessed, ensuring the safety and efficacy of the final drug product.

Q2: What are the typical stress conditions applied to torsemide in forced degradation studies?

Based on ICH guidelines and published literature, torsemide is typically subjected to the following stress conditions:

• Acid Hydrolysis: Treatment with hydrochloric acid (e.g., 1.0 M HCl at 70°C for 24 hours) to induce acid-catalyzed degradation.[3]

• Base Hydrolysis: Exposure to a basic environment (e.g., 1.0 M NaOH at 70°C) to investigate base-catalyzed degradation.[3]

• Neutral Hydrolysis: Heating in water at an elevated temperature (e.g., 70°C) to assess hydrolytic degradation under neutral conditions.[1][3]

• Oxidative Degradation: Treatment with an oxidizing agent like hydrogen peroxide (e.g., 3% H₂O₂) to mimic oxidative stress.[3][6][7]

• Thermal Degradation: Exposing the solid drug substance and drug product to dry heat (e.g., 70°C) to evaluate its thermal stability.[1][3]

• Photolytic Degradation: Exposing torsemide in solution and as a solid to a combination of UV and fluorescent light to assess its photosensitivity.[1][3]

Q3: What are the major known degradation products of torsemide?

The most commonly reported degradation product of torsemide under hydrolytic (acidic, basic, and neutral) conditions is 4-(m-Tolylamino)pyridine-3-sulfonamide, often referred to as Impurity B or R2.[3][6][7][11] Under oxidative stress, N-oxide derivatives of torsemide and its R2 impurity have been proposed.[1][3][7] Other potential impurities arising from synthesis or degradation include Torsemide Impurity A, C, D, and E.[11]

Q4: Is torsemide sensitive to light?

Multiple studies have shown that torsemide is relatively stable under photolytic stress conditions as per ICH guidelines.[1][3][5][7] Typically, no significant degradation is observed when both the solid form and solutions of torsemide are exposed to controlled light sources.

Troubleshooting Guide

This section is formatted to address specific issues you might encounter during your experiments, providing explanations and actionable solutions.

Problem 1: I am not observing any significant degradation of torsemide under my stress conditions.

• Causality: Torsemide is a relatively stable molecule, particularly in its solid form.[3][4][5][6][7] In solution, degradation often requires elevated temperatures to proceed at a reasonable rate. Insufficient stressor concentration or reaction time can also lead to minimal degradation.

• Solution:

  • Increase Stressor Concentration: For hydrolytic studies, if you are using lower concentrations of acid or base (e.g., 0.1 M), consider increasing it to 1.0 M or higher.

  • Elevate Temperature: For hydrolytic and thermal studies, increasing the temperature to around 70°C has been shown to accelerate degradation.[1][3][7]

  • Extend Exposure Time: The goal of forced degradation is typically to achieve 5-20% degradation.[7][12] If initial time points show little to no degradation, extend the duration of the stress exposure.

  • For Oxidative Stress: Preliminary experiments with 3% hydrogen peroxide at room temperature may not show significant degradation.[3] Consider increasing the concentration or the temperature, or extending the exposure time.

Problem 2: My chromatogram shows poor separation between torsemide and its major degradation product, R2.

• Causality: The chromatographic selectivity between a parent drug and its closely related impurities can be challenging. This may be due to a suboptimal mobile phase composition, column chemistry, or other HPLC parameters.

• Solution:

  • Optimize Mobile Phase: A common mobile phase for torsemide analysis is a mixture of an aqueous buffer (like phosphate or ammonium formate) and an organic modifier (acetonitrile or methanol).[9][10][13][14] Systematically vary the ratio of the organic modifier and the pH of the aqueous phase to improve resolution.

  • Consider a Gradient Elution: A gradient elution method, where the mobile phase composition changes over the course of the run, can often provide better separation of complex mixtures than an isocratic method.[3][4][5][6][7]

  • Evaluate Different Columns: If resolution is still an issue, try a different stationary phase. While C18 columns are commonly used, a C8 or a phenyl-hexyl column might offer different selectivity.[9][10]

  • Adjust Flow Rate and Temperature: Lowering the flow rate can sometimes improve peak shape and resolution. Additionally, adjusting the column temperature can influence the selectivity of the separation.

Problem 3: I see many small, unexpected peaks in my chromatogram after stress testing.

• Causality: These peaks could be minor degradation products, impurities in the starting material, or artifacts from the stress conditions or sample preparation.

• Solution:

  • Analyze a Blank Sample: Prepare a "blank" sample that includes the stressor (e.g., acid and then neutralized) and the diluent but no torsemide. This will help identify any peaks that are not related to the drug or its degradants.

  • Use a High-Purity Solvent: Ensure that the solvents and reagents used are of high purity to avoid introducing extraneous peaks.

  • LC-MS Analysis: To identify these unknown peaks, liquid chromatography-mass spectrometry (LC-MS) is an invaluable tool. By obtaining the mass-to-charge ratio (m/z) of these peaks, you can propose potential structures and fragmentation pathways.[3][6][7]

Experimental Protocols & Data

This section provides a summary of typical experimental conditions for forced degradation of torsemide and a step-by-step protocol for a stability-indicating HPLC method.

Summary of Forced Degradation Conditions for Torsemide

Stress Condition	Stress Agent	Typical Conditions	Major Degradation Products
Acid Hydrolysis	Hydrochloric Acid (HCl)	1.0 M HCl at 70°C for 24 hours	Impurity R2
Base Hydrolysis	Sodium Hydroxide (NaOH)	1.0 M NaOH at 70°C	Impurity R2
Neutral Hydrolysis	Water	Heating at 70°C for 24 hours	Impurity R2
Oxidative Degradation	Hydrogen Peroxide (H₂O₂)	3% H₂O₂ at room temperature	Torsemide N-oxide, R2 N-oxide
Thermal Degradation	Dry Heat	70°C	Minimal degradation in solid form
Photolytic Degradation	UV and Fluorescent Light	1.2 million lux hours and 200 Wh/m²	No significant degradation

This table is a summary of conditions reported in the literature.[1][3][7] Actual conditions may need to be optimized for your specific drug product.

Step-by-Step Protocol: Stability-Indicating HPLC Method

This protocol is a representative example based on published methods.[9][10] Optimization will likely be required.

• Chromatographic System:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile and Water (60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 270 nm.

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient.

• Preparation of Standard Solution:

  • Accurately weigh and dissolve an appropriate amount of torsemide reference standard in the mobile phase to obtain a known concentration (e.g., 20 µg/mL).

• Preparation of Stressed Samples:

  • Subject torsemide to the various stress conditions as outlined in the table above.

  • Before injection, neutralize the acidic and basic samples.

  • Dilute the stressed samples with the mobile phase to a concentration comparable to the standard solution.

• Analysis:

  • Inject the standard solution, a blank (mobile phase), and the stressed samples into the HPLC system.

  • Monitor the chromatograms for the appearance of new peaks and the decrease in the area of the torsemide peak.

  • Peak purity analysis using a photodiode array (PDA) detector is recommended to ensure that the torsemide peak is not co-eluting with any degradants.

Visualizing the Workflow

The following diagram illustrates a typical workflow for a forced degradation study of torsemide.

Caption: Workflow for Torsemide Forced Degradation Studies.

References

• Jovic, Z., Zivanovic, L., Protic, A., Radisic, M., Lausevic, M., Malesevic, M., & Zecevic, M. (2013). Forced degradation study of torasemide: characterization of its degradation products. Journal of Liquid Chromatography & Related Technologies, 36(15), 2082-2094. [Link]

• ResearchGate. (n.d.). Forced degradation study of torasemide: Characterization of its degradation products. Retrieved from [Link]

• Ghodke, S., et al. (2015). Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 749-756. [Link]

• ResearchGate. (n.d.). Forced degradation study of torasemide: Characterization of its degradation products | Request PDF. Retrieved from [Link]

• Taylor & Francis Online. (2013). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Retrieved from [Link]

• SynZeal. (n.d.). Torasemide Impurities. Retrieved from [Link]

• Zaazaa, H. E., et al. (2016). Development and validation of stability-indicating methods for determination of torsemide. Bulletin of the Chemical Society of Ethiopia, 30(1), 13-25. [Link]

• Taylor & Francis Online. (2013). Full article: FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolism pathway scheme for torasemide. Retrieved from [Link]

• Patel, H., et al. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. International Journal of Pharmaceutical Sciences and Research, 10(5), 2266-2274. [Link]

• Veeprho. (n.d.). Torasemide and Related Compound. Retrieved from [Link]

• ResearchGate. (n.d.). Hypothetical degradation pathways of torasemide (a), furosemide (b, c).... Retrieved from [Link]

• ACG Publications. (2023). Development and validation of RP-HPLC method for estimation of Torsemide and Spironolactone in bulk and pharmaceutical dosage form. Retrieved from [Link]

• TechnoRep. (n.d.). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4. Retrieved from [Link]

• ResearchGate. (n.d.). Suggested acid degradation pathway of torsemide. Retrieved from [Link]

• Siddiqui, W.J., & Basit, H. (2023). Torsemide. In StatPearls. StatPearls Publishing. [Link]

• Pharmaffiliates. (n.d.). Torsemide-impurities. Retrieved from [Link]

• Shukla, R., et al. (2012). Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC. International Journal of Pharmaceutical and Chemical Sciences, 1(3), 1163-1168. [Link]

• Reddy, C.S., & Rao, B.T. (2021). Stability Indicating Related Substances Method Development and Validation of Eplerenone and Torsemide Using Reverse Phase High Performance Liquid Chromatography. International Journal of Pharmaceutical Quality Assurance, 12(3), 270-275. [Link]

• National Institutes of Health. (n.d.). A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study. Retrieved from [Link]

• World Journal of Pharmaceutical Research. (2017). STABILITY INDICATING RP-HPLC METHOD DEVELOPMENT AND VALIDATION OF FUROSEMIDE IN BULK AND PHARMACEUTICAL DOSAGE FORM. Retrieved from [Link]

• LinkedIn. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

Sources

• 1. Secure Verification [technorep.tmf.bg.ac.rs]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. scispace.com [scispace.com]
• 4. Secure Verification [farfar.pharmacy.bg.ac.rs]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. rjpbcs.com [rjpbcs.com]
• 10. researchgate.net [researchgate.net]
• 11. pharmaffiliates.com [pharmaffiliates.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. jpsbr.org [jpsbr.org]
• 14. A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting guide for Desisopropyl ethyl torsemide analytical methods

Welcome to the technical support center for the analytical methods of Desisopropyl ethyl torsemide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the scientific reasoning behind them to empower your analytical work.

Frequently Asked Questions (FAQs)

Q1: What is Desisopropyl ethyl torsemide and why is its analysis important?

Desisopropyl ethyl torsemide is recognized as a related compound or impurity of Torsemide, a loop diuretic medication.[1][2][3] Its chemical formula is C15H18N4O3S and it has a molecular weight of approximately 334.4 g/mol .[4][5] The analysis of impurities like Desisopropyl ethyl torsemide is a critical aspect of pharmaceutical quality control. Regulatory bodies like the FDA require that impurities in drug substances and products are identified, quantified, and controlled to ensure the safety and efficacy of the medication.

Q2: What is the typical analytical technique used for the analysis of Desisopropyl ethyl torsemide?

Given that Desisopropyl ethyl torsemide is a related compound to Torsemide, the most common and effective analytical technique is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.[6][7][8][9] This technique offers the necessary selectivity and sensitivity to separate and quantify Desisopropyl ethyl torsemide from the active pharmaceutical ingredient (API), Torsemide, and other potential impurities.

Q3: What are the key parameters for a starting RP-HPLC method for Desisopropyl ethyl torsemide?

Based on established methods for Torsemide, a good starting point for developing a method for Desisopropyl ethyl torsemide would involve the following parameters. Method development and validation would be necessary to optimize for the specific requirements of your sample and instrumentation.

Parameter	Typical Starting Conditions	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Provides good retention and separation for moderately polar compounds like Torsemide and its derivatives.[6][7][10]
Mobile Phase	A mixture of an aqueous buffer (e.g., phosphate or ammonium acetate) and an organic modifier (e.g., acetonitrile or methanol). A common starting ratio is 50:50 (v/v).[6][7][8][9]	The buffer controls the pH and influences the ionization state of the analyte, affecting retention. The organic modifier controls the elution strength.
pH of Aqueous Buffer	pH 3.0 - 4.0	Adjusting the pH can significantly impact the retention and peak shape of ionizable compounds.[6][7]
Flow Rate	1.0 - 1.5 mL/min	A standard flow rate for a 4.6 mm ID column to ensure good separation efficiency without excessive backpressure.[8]
Detection Wavelength	288 - 290 nm	Torsemide has a UV maximum around this wavelength, and its related compounds are likely to have a similar chromophore.[6][7][9]
Column Temperature	Ambient or controlled at 25-30 °C	Maintaining a consistent temperature is crucial for reproducible retention times.[11]

Q4: What are the essential method validation parameters to consider for a Desisopropyl ethyl torsemide analytical method?

As per the International Council for Harmonisation (ICH) guidelines (Q2(R1)), a quantitative impurity method should be validated for the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including the API, other impurities, and degradation products.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[6][7][9]

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies.[6][7]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).[12]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[13]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[13]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[6][7]

Troubleshooting Guide

This section addresses specific issues you may encounter during the analysis of Desisopropyl ethyl torsemide. The solutions are presented in a question-and-answer format to directly address your experimental challenges.

Issue 1: Poor Resolution Between Desisopropyl ethyl torsemide and Torsemide Peaks

Q: I'm seeing co-elution or very poor separation between the main Torsemide peak and the Desisopropyl ethyl torsemide impurity peak. How can I improve the resolution?

A: Achieving adequate resolution is critical for accurate quantification of impurities. Here’s a systematic approach to improving the separation:

Step 1: Adjust the Organic Modifier Percentage in the Mobile Phase.

• Action: Decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase.

• Rationale: Reducing the elution strength of the mobile phase will increase the retention times of both compounds, often leading to better separation. Make small, incremental changes (e.g., 2-5%) to observe the effect.

Step 2: Modify the pH of the Aqueous Buffer.

• Action: Adjust the pH of your aqueous buffer by ±0.2 to ±0.5 pH units.

• Rationale: Desisopropyl ethyl torsemide and Torsemide are ionizable compounds. Small changes in the mobile phase pH can alter their charge state and, consequently, their interaction with the stationary phase, leading to differential shifts in retention time and improved resolution.

Step 3: Change the Organic Modifier.

• Action: If you are using acetonitrile, try substituting it with methanol, or vice versa.

• Rationale: Acetonitrile and methanol have different selectivities. This change in solvent can alter the elution order or improve the separation between closely eluting peaks.

Step 4: Evaluate the Column Chemistry.

• Action: If the above steps don't provide the desired resolution, consider trying a column with a different stationary phase (e.g., a C8 column or a phenyl-hexyl column).

• Rationale: Different stationary phases offer different retention mechanisms and selectivities, which can be highly effective in separating closely related compounds.

Issue 2: Peak Tailing of the Desisopropyl ethyl torsemide Peak

Q: The peak for Desisopropyl ethyl torsemide is asymmetrical and shows significant tailing. What are the likely causes and how can I fix this?

A: Peak tailing can lead to inaccurate integration and quantification. The common culprits are secondary interactions with the stationary phase or issues with the column itself.

Step 1: Check for Active Sites on the Column.

• Action: Add a competing base, such as triethylamine (TEA) at a low concentration (e.g., 0.1%) to the mobile phase.[14]

• Rationale: Residual silanol groups on the silica-based stationary phase can cause secondary interactions with basic compounds, leading to peak tailing. A competing base like TEA will mask these active sites, resulting in more symmetrical peaks.

Step 2: Ensure Proper pH Control.

• Action: Verify that the pH of your mobile phase is stable and appropriate for your analytes. Ensure your buffer concentration is sufficient (typically >10 mM) to maintain a consistent pH.[14]

• Rationale: Poor pH control can lead to mixed ionization states of the analyte during its passage through the column, resulting in peak tailing.

Step 3: Rule out Column Contamination or Degradation.

• Action: Flush the column with a strong solvent to remove any strongly retained contaminants.[11] If the problem persists, the column may be degraded and require replacement.

• Rationale: Contaminants can create active sites that cause peak tailing. Over time, the stationary phase can degrade, especially when using aggressive mobile phases, leading to poor peak shape.

Step 4: Check for Dead Volume.

• Action: Inspect all connections between the injector, column, and detector for any gaps or improper fittings.

• Rationale: Extra-column dead volume can cause band broadening and peak tailing. Ensure all fittings are secure and appropriate for your system.

Issue 3: Drifting Retention Times for Desisopropyl ethyl torsemide

Q: The retention time for Desisopropyl ethyl torsemide is not consistent across my injection sequence. What should I investigate?

A: Stable retention times are fundamental for reliable peak identification and quantification. Drifting retention times usually point to issues with the mobile phase, column equilibration, or temperature control.

Step 1: Ensure Proper Column Equilibration.

• Action: Increase the column equilibration time between injections, especially after a gradient elution or a change in mobile phase. A general rule is to equilibrate with at least 10-20 column volumes of the mobile phase.[14]

• Rationale: Insufficient equilibration can lead to a gradual change in the column chemistry, causing retention times to drift.

Step 2: Verify Mobile Phase Composition and Stability.

• Action: Prepare fresh mobile phase daily. If using a mixture of solvents, ensure they are thoroughly mixed and degassed.[11]

• Rationale: Volatile organic solvents can evaporate over time, changing the composition of the mobile phase and affecting retention times. Dissolved gases can form bubbles in the pump, leading to inconsistent flow rates.

Step 3: Check for Leaks in the System.

• Action: Carefully inspect the pump, injector, and all fittings for any signs of leaks.

• Rationale: A leak in the system will cause a drop in pressure and an inconsistent flow rate, directly impacting retention times.

Step 4: Control the Column Temperature.

• Action: Use a column oven to maintain a constant and uniform temperature.[11]

• Rationale: Retention times are sensitive to temperature fluctuations. Even small changes in ambient laboratory temperature can cause retention times to shift.

Issue 4: High System Backpressure

Q: My HPLC system is showing an unusually high backpressure after setting up the method for Desisopropyl ethyl torsemide analysis. What are the potential causes?

A: High backpressure can damage your HPLC system and column. It's important to identify and resolve the issue promptly.

Step 1: Identify the Source of the Blockage.

• Action: Systematically disconnect components of the HPLC system, starting from the detector and moving backward towards the pump, to identify the source of the high pressure. For example, disconnect the column and see if the pressure returns to normal.

• Rationale: This will help you isolate whether the blockage is in the column, the tubing, or another component.

Step 2: Check for Column Frit Blockage.

• Action: If the column is the source of the high pressure, try back-flushing the column with a strong, compatible solvent.

• Rationale: Particulate matter from the sample or precipitated buffer salts can clog the inlet frit of the column, leading to high backpressure.

Step 3: Ensure Mobile Phase Compatibility.

• Action: Make sure your buffer is completely soluble in the mobile phase mixture.

• Rationale: If the buffer concentration is too high, it can precipitate when mixed with the organic solvent, causing blockages in the system.

Step 4: Use a Guard Column and In-line Filter.

• Action: Install a guard column and an in-line filter before the analytical column.

• Rationale: These components will protect the analytical column from particulate matter and strongly retained sample components, extending its lifetime and preventing high backpressure issues.

Visualizations

Experimental Workflow for HPLC Troubleshooting

Caption: A general workflow for troubleshooting common HPLC issues.

Relationship Between Torsemide and Desisopropyl ethyl torsemide in Chromatography

Caption: Logical flow of the separation of an API and its impurity.

References

• Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem - NIH. [Link]

• Ghodke AY, Poul BN, Sorde MB. Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC. International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC - Int J Pharm Chem Anal. [Link]

• Analytical Techniques for Determination of Torsemide and its Combinations: A Review. [Link]

• Analysis of Torsemide in bulk, dosage forms and dissolution samples using RP-HPLC-PDA method - JOCPR. [Link]

• DESISOPROPYL ETHYL TORSEMIDE - gsrs. [Link]

• Development and validation of RP-HPLC method for estimation of Torsemide and Spironolactone in bulk and pharmaceutical dosage form - ACG Publications. [Link]

• Simultaneous Estimation of Torsemide and Spironolactone in Combined Dosage Form Using Reverse Phase Liquid Chromatography - Global Science Books. [Link]

• Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc - Journal of Pharmaceutical Negative Results. [Link]

• A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study - NIH. [Link]

• Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services. [Link]

• TORSEMIDE - gsrs. [Link]

• DESISOPROPYL ETHYL TORSEMIDE - gsrs. [Link]

• (PDF) RP-HPLC Determination of Torsemide in Pharmaceutical Formulation by Liquid Chromatography - ResearchGate. [Link]

• Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. - RJPBCS. [https://www.rjpbcs.com/pdf/2012_3(2)/[5].pdf]([Link]5].pdf)

Sources

• 1. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]
• 6. oaji.net [oaji.net]
• 7. Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC - Int J Pharm Chem Anal [ijpca.org]
• 8. jpsbr.org [jpsbr.org]
• 9. jocpr.com [jocpr.com]
• 10. acgpubs.org [acgpubs.org]
• 11. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 12. rjpbcs.com [rjpbcs.com]
• 13. pnrjournal.com [pnrjournal.com]
• 14. HPLCトラブルシューティング | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Enhancing the Stability of Desisopropyl Ethyl Torsemide Reference Standards

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Desisopropyl ethyl torsemide (Torsemide Impurity C). This guide is designed for researchers, analytical scientists, and drug development professionals who rely on the accuracy and integrity of this reference standard for quantitative and qualitative analyses. Maintaining the stability of your reference material is paramount for generating reliable data, ensuring regulatory compliance, and making sound scientific judgments.

This document moves beyond simple instructions to provide a framework for understanding the why behind the protocols. We will explore the chemical vulnerabilities of the molecule, troubleshoot common stability-related issues, and provide validated methodologies to preserve the integrity of your standard.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling and storage of Desisopropyl ethyl torsemide.

Q1: What is Desisopropyl ethyl torsemide, and why is its stability so critical?

A: Desisopropyl ethyl torsemide is a process impurity and potential degradant of the diuretic drug Torsemide, identified as "Torsemide Impurity C" in the European Pharmacopoeia.[1] As a reference standard, it is a highly purified and characterized chemical used to accurately identify and quantify this specific impurity in Torsemide active pharmaceutical ingredients (APIs) and finished drug products.

The stability of this reference standard is critical because its degradation leads to a loss of purity. If the standard degrades, its stated potency is no longer accurate, leading to the underestimation of the impurity in your test samples. This can have serious consequences for quality control, regulatory submissions, and patient safety, as impurities can impact the efficacy and safety of pharmaceuticals.[2]

Q2: What are the recommended long-term storage conditions for the solid reference standard?

A: For long-term stability, the solid Desisopropyl ethyl torsemide reference standard should be stored at -20°C or below in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., argon or nitrogen).

• Causality: The molecule contains a sulfonylurea moiety, which, like in the parent drug Torsemide, is susceptible to hydrolysis and thermal degradation.[3][4] Storing at sub-zero temperatures drastically reduces the kinetic energy available for these degradation reactions. The desiccated and inert environment minimizes exposure to atmospheric moisture and oxygen, which are key reactants in hydrolytic and oxidative degradation pathways, respectively.

Q3: How should I prepare stock solutions, and what is their short-term stability?

A: Stock solutions should be prepared in a high-purity, anhydrous solvent such as acetonitrile or methanol. Avoid using aqueous solvents or buffers for stock solutions unless immediate use is intended.

• Preparation: Use volumetric flasks, and bring the solid standard to room temperature in a desiccator before opening and weighing to prevent condensation of atmospheric moisture onto the material.

• Short-Term Stability: In-solution stability is significantly lower than in the solid state. A USP notice for the parent compound, Torsemide, indicates that its sample solution is unstable at room temperature but stable for a limited time (12-15 hours) under refrigeration at 6°C.[5] We recommend adopting a similar precaution. For best results, prepare solutions fresh for each analytical run. If temporary storage is unavoidable, store protected from light at 2-8°C and use within 12 hours . Always run a freshly prepared standard alongside an older one to verify stability if storage is extended.

Q4: What are the primary degradation pathways for this compound?

A: Based on extensive studies of Torsemide, the most vulnerable point in the Desisopropyl ethyl torsemide molecule is the sulfonylurea bridge (-SO2-NH-CO-NH-).[3][4][6] The primary degradation pathway is hydrolysis , which can be catalyzed by acidic, basic, or even neutral conditions, especially when heated. This cleavage results in the formation of corresponding sulfonamide and amine derivatives. Oxidative degradation is a secondary, but possible, pathway under aggressive conditions.[4][7]

Q5: Can I use a reference standard that shows signs of degradation (e.g., discoloration, new peaks in HPLC)?

A: No. A reference standard must be of the highest purity to serve its purpose. If physical changes (like color change or clumping) are observed, or if chromatographic analysis shows a purity value lower than that stated on the certificate of analysis, the standard should be discarded. Using a degraded standard will produce inaccurate and invalid analytical results.[8]

Section 2: Troubleshooting Guide: Experimental Issues & Solutions

This guide addresses specific problems you may encounter during your experiments, providing a logical path to a solution.

Problem: Rapid Degradation of Freshly Prepared Solutions

Q: I just prepared a working solution of Desisopropyl ethyl torsemide in my mobile phase, but my initial HPLC analysis shows a significant new peak and a lower-than-expected area for the main peak. What's wrong?

A: This indicates rapid degradation upon dissolution. The cause is almost certainly related to the solvent environment or handling during preparation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for rapid solution degradation.

Detailed Explanation & Action Plan:

• Solvent pH: The sulfonylurea linkage is highly susceptible to hydrolysis. If your mobile phase is acidic or basic, the compound can degrade rapidly.

  • Action: Prepare the initial stock solution in 100% anhydrous acetonitrile. Perform final dilutions into the mobile phase immediately before injection.

• Solvent Purity: Impurities in the solvent can catalyze degradation. Older bottles of solvents like THF can form explosive peroxides, which are powerful oxidizing agents. Methanol can absorb atmospheric water over time.

  • Action: Always use fresh, HPLC-grade anhydrous solvents from a recently opened bottle.

• Temperature: Over-sonication to dissolve the standard can significantly heat the solution, accelerating degradation.

  • Action: Sonicate in short bursts (e.g., 1-2 minutes) in a room temperature water bath. Allow the solution to cool before proceeding.

• Light Exposure: While Torsemide is relatively photostable, it is best practice to protect all reference standard solutions from direct light.[4][7]

  • Action: Use amber volumetric flasks and HPLC vials to minimize potential photolytic degradation.

Problem: Appearance of Unexpected Peaks During a Stability Study

Q: I'm running a formal stability study, and I see new impurity peaks that are not on the original Certificate of Analysis. How can I determine their origin?

A: The appearance of new peaks is the primary indicator of degradation. To understand the stability profile of Desisopropyl ethyl torsemide and to ensure your analytical method is "stability-indicating," you must perform a forced degradation study. This is a requirement under ICH guidelines.[9][10][11] This study intentionally degrades the sample to identify likely degradation products.

Forced Degradation Pathway:

The primary degradation pathway is hydrolysis of the sulfonylurea bond.

Caption: Postulated hydrolytic degradation of Desisopropyl ethyl torsemide.

By identifying the retention times and spectral data (if using DAD/MS) of the peaks generated under these controlled stress conditions, you can tentatively identify the unknown peaks in your formal stability samples.

See Section 3, Protocol 2 for a detailed methodology on conducting this study.

Data Summary from a Typical Forced Degradation Study:

Stress Condition	Time/Temp	% Degradation of Main Peak	Major Degradant(s) Observed
Control (Unstressed)	N/A	< 0.1%	None
Acid Hydrolysis (0.1 M HCl)	8 hours @ 60°C	~15%	Degradant A
Base Hydrolysis (0.1 M NaOH)	4 hours @ 60°C	~12%	Degradant A
Oxidative (3% H₂O₂)	24 hours @ RT	~5%	Minor unknown polar peaks
Thermal (Solid State)	48 hours @ 80°C	~2%	Minor unknown peaks
Photolytic (ICH Q1B)	1.2M lux-hr / 200 W-hr/m²	< 1%	None

This is example data. Actual results may vary.

Section 3: Key Protocols & Methodologies

Protocol 1: Recommended Handling and Storage of Solid Reference Standard

• Receiving: Upon receipt, immediately transfer the manufacturer's sealed container to a calibrated freezer set to -20°C ± 5°C .

• First Use: Before opening for the first time, place the container in a desiccator at room temperature for at least 2 hours. This prevents water condensation on the cold solid.

• Weighing: Conduct weighing in a controlled environment with low humidity. Use a clean, dry spatula.

• Resealing: Immediately after weighing, securely reseal the container. If possible, purge the headspace with an inert gas (e.g., nitrogen) before resealing.

• Return to Storage: Promptly return the container to the -20°C freezer. Minimize the time the material spends at room temperature.

Protocol 2: Conducting a Forced Degradation Study

This protocol is essential for developing a stability-indicating method and identifying potential degradation products, as mandated by ICH guidelines.[11][12]

• Preparation: Prepare a stock solution of Desisopropyl ethyl torsemide at approximately 1.0 mg/mL in acetonitrile.

• Sample Allocation: For each condition below, mix 1 mL of the stock solution with 1 mL of the stressor solution in an appropriate vial. Prepare a control by mixing 1 mL of stock with 1 mL of the diluent (e.g., 50:50 acetonitrile:water).

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl. Heat at 60°C.

  • Base Hydrolysis: Add 0.1 M NaOH. Heat at 60°C.

  • Oxidative: Add 3% H₂O₂. Keep at room temperature.

  • Thermal (Solution): Use the control sample. Heat at 60°C.

• Time Points: Sample from each vial at appropriate time points (e.g., 2, 4, 8, 24 hours). The goal is to achieve 5-20% degradation of the main peak.[12] If degradation is too rapid, reduce the temperature or time. If it's too slow, increase them.

• Quenching: Before analysis, neutralize the acid and base samples with an equimolar amount of base or acid, respectively, to stop the reaction. For example, add an equal volume of 0.1 M NaOH to the 0.1 M HCl sample.

• Analysis: Dilute all samples to a suitable concentration (e.g., 0.1 mg/mL) with the mobile phase. Analyze by HPLC with a photodiode array (PDA) detector or Mass Spectrometer (MS) to obtain spectral data for peak tracking and identification.

• Evaluation: Compare the chromatograms of the stressed samples to the control. The goal is to demonstrate that the newly formed degradant peaks are well-resolved from the parent peak and from each other. This validates your method as "stability-indicating."

References

• Alsante, K. M., et al. (2007). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Available at: [Link][10]

• FDA. (2003). Guidance for Industry: Q1A(R2) Stability Testing of New Drug Substances and Products. Available at: [Link][13]

• International Council for Harmonisation (ICH). (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. ICH Harmonised Tripartite Guideline. Available at: [Link][11]

• Janković, B., et al. (2013). Forced degradation study of torasemide: characterization of its degradation products. Journal of Liquid Chromatography & Related Technologies, 36(10), 1341-1357. Available at: [Link][4]

• Patolia, V. N. (2020). An Introduction To Forced Degradation Studies For Drug Substance & Drug Product. Pharmaceutical Online. Available at: [Link][9]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Available at: [Link][12]

• PubChem. (n.d.). Desisopropyl ethyl torsemide. National Center for Biotechnology Information. Available at: [Link][1]

• Sena, M. M., et al. (2016). Impurities and Forced Degradation Studies: A Review. Current Pharmaceutical Analysis, 12(1), 2-11. Available at: [Link][2]

• Trifunović, J., et al. (2012). Chemometrically assisted development and validation of LC-UV and LC-MS methods for simultaneous determination of torsemide and its impurities. Journal of Chromatographic Science, 50(4), 324-334. [This link could not be directly verified as a stable, open-access URL, but the citation is relevant for methodology].[14]

• USP. (n.d.). General Chapter <1150> Pharmaceutical Stability. United States Pharmacopeia. [Access to USP-NF is typically subscription-based, but information can be found at uspbpep.com].[8]

• USP. (2024). Torsemide Tablets Monograph. USP-NF. Available at: [Link][5]

Sources

• 1. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. scispace.com [scispace.com]
• 4. tandfonline.com [tandfonline.com]
• 5. uspnf.com [uspnf.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. uspbpep.com [uspbpep.com]
• 9. An Introduction To Forced Degradation Studies For Drug Substance Drug Product [pharmaceuticalonline.com]
• 10. biopharminternational.com [biopharminternational.com]
• 11. database.ich.org [database.ich.org]
• 12. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 13. FDA Guidance for Industry: Q1A(R2)Stability Testing of New Drug Substances and Products - ECA Academy [gmp-compliance.org]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Torsemide Impurity Minimization Strategies

Welcome to the technical support guide for torsemide. This document is designed for researchers, analytical scientists, and formulation development professionals to understand, troubleshoot, and minimize the formation of impurities in torsemide active pharmaceutical ingredient (API) and drug products. Our approach is built on explaining the fundamental mechanisms of degradation to empower you to make informed decisions during your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities associated with torsemide?

Torsemide impurities can be broadly categorized into two groups: synthesis-related impurities and degradation products.

• Synthesis-Related Impurities: These are process-related substances that may arise during the manufacturing of the torsemide API. Common examples include intermediates or by-products from parallel reactions, such as Impurity R3 and R6, which result from reactions with residual isocyanates.[1][2]

• Degradation Products: These form when torsemide is exposed to stress conditions like pH extremes, oxidizing agents, or high temperatures. The most significant degradation products are formed via hydrolysis and oxidation.[3][4][5][6]

The table below summarizes the key impurities you are likely to encounter.

Impurity Name / Code	Common Origin	Chemical Name
Degradation Product R2	Hydrolysis (Acidic, Basic, Neutral)	4-(3-methylphenylamino)-3-pyridinesulfonamide
Torsemide N-oxide	Oxidation	N/A
Degradation Product R2 N-oxide	Oxidation	N/A
Impurity R3	Synthesis	N-(ethylaminocarbonyl)-4-(3-methylphenylamino)-3-pyridinesulfonamide
Impurity R6	Synthesis	N-(butylaminocarbonyl)-4-(3-methylphenylamino)-3-pyridinesulfonamide
Impurity A / R4	Synthesis / Degradation	3,4-dihydro-4-(3-methylphenyl)-2H-pyrido[4,3-e]-1,2,4-thiadiazine-1,1-dioxide

Table 1: Summary of common torsemide impurities and their typical origins.[1][3][6]

Q2: What are the primary degradation pathways for torsemide?

Forced degradation studies, conducted according to ICH guidelines, have identified three primary degradation pathways for torsemide.[3][4][6]

• Hydrolysis: This is the most significant degradation pathway for torsemide in solution. The sulfonylurea moiety in the torsemide structure is susceptible to hydrolysis under acidic, alkaline, and even neutral conditions, particularly when heated.[3] This reaction cleaves the molecule to form Degradation Product R2.

• Oxidation: Torsemide shows some instability under oxidative stress.[5][7] The primary sites of oxidation are the nitrogen atoms, leading to the formation of Torsemide N-oxide and Degradation Product R2 N-oxide.[6][8]

• Photodegradation: Torsemide is generally considered photostable. Studies show that neither the solid drug substance nor solutions of torsemide degrade significantly when exposed to light conditions as specified by ICH guidelines.[3][5]

The solid form of torsemide is notably more stable than when it is in solution, where hydrolysis and thermal degradation are accelerated.[3][4]

Primary degradation pathways of torsemide.

Troubleshooting Guides

Q: My torsemide solution shows a significant peak corresponding to Degradation Product R2 upon analysis. What is the likely cause and how can I prevent it?

A: The presence of Degradation Product R2 is a clear indicator of hydrolytic degradation.

Causality: The sulfonylurea bond in torsemide is the molecule's most vulnerable point in aqueous environments.[3] This bond can be attacked by water, leading to cleavage of the molecule. This process is significantly accelerated by:

• pH: Both acidic and alkaline conditions catalyze the hydrolysis. While it also occurs in neutral solutions, the rate is slower.[3][5]

• Temperature: Increased temperature provides the activation energy needed for the hydrolytic reaction to proceed at a much faster rate.[3][4][5][6]

Troubleshooting & Mitigation Strategies:

• pH Control:

  • Investigation: Analyze the pH of your drug substance solution or formulation. Even small shifts towards acidic or basic conditions can promote degradation over time.

  • Solution: Buffer your formulation to a pH where torsemide exhibits maximum stability. While studies show degradation across the pH scale, identifying the point of minimum degradation is key. A study on a compounded oral suspension found that buffering to a pH of 8.3 contributed to 90-day stability.[9] Conduct a pH-rate profile study to determine the optimal pH for your specific formulation matrix.

• Temperature Management:

  • Investigation: Review your manufacturing and storage conditions. Are there steps involving high heat (e.g., sterilization, drying) or is the product stored at elevated temperatures?

  • Solution: Process and store the torsemide solution at controlled room temperature or under refrigerated conditions where possible. Avoid exposure to high temperatures during manufacturing unless absolutely necessary and for the shortest possible duration.

• Moisture Control (for solid dosage forms):

  • Investigation: While hydrolysis is primarily a concern in solutions, high humidity during storage can be problematic for solid formulations, especially if hygroscopic excipients are used.

  • Solution: Utilize excipients with low moisture content and control the humidity during manufacturing and storage.[10][11] Package the final product in containers that protect against moisture ingress.

Q: I am observing new, unidentified peaks in my stability samples, particularly those exposed to ambient conditions. Could this be oxidation? How do I confirm and control it?

A: Unidentified peaks appearing during stability studies, especially in the presence of oxygen, are often due to oxidative degradation.

Causality: Torsemide is susceptible to oxidation, leading to the formation of N-oxides.[6][8] This can be initiated by atmospheric oxygen, peroxides present as impurities in excipients, or exposure to certain metal ions that can catalyze oxidation reactions.

Troubleshooting & Mitigation Strategies:

• Confirmation via Forced Degradation:

  • Protocol: To confirm if the unknown peaks are oxidative degradants, perform a controlled forced degradation study. Expose a solution of torsemide to an oxidizing agent like 3% hydrogen peroxide and analyze the resulting chromatogram.[12]

  • Analysis: Compare the retention times of the peaks formed under oxidative stress with the unknown peaks in your stability sample. Co-elution would provide strong evidence that you are dealing with oxidative impurities. LC-MS analysis can be used to confirm the identity by looking for the mass of torsemide +16 amu (for N-oxide).[3][6]

• Control of Atmospheric Oxygen:

  • Solution: During manufacturing, consider processing under an inert atmosphere (e.g., nitrogen blanket) to minimize the solution's exposure to oxygen. For the final drug product, consider packaging that limits oxygen exposure, such as blister packs with low oxygen permeability or glass vials with an inert gas headspace.

• Excipient Screening:

  • Investigation: Review the certificates of analysis for your excipients. Pay close attention to peroxide value specifications, as peroxides are common impurities in polymers like povidone and can be potent oxidizing agents.

  • Solution: Select excipient grades with low peroxide values. Consider incorporating antioxidants into your formulation, but ensure you perform compatibility studies to confirm they do not introduce other stability issues.

• Chelating Agents:

  • Investigation: Trace amounts of metal ions (e.g., iron, copper) can catalyze oxidative degradation. These can be leached from manufacturing equipment or be present as impurities in excipients.

  • Solution: If metal-ion-catalyzed oxidation is suspected, consider adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) to your formulation. This will sequester the metal ions and prevent them from participating in redox cycling.

Experimental Protocols

Protocol 1: Forced Degradation Study for Torsemide

This workflow is designed to intentionally degrade the torsemide sample to identify potential degradation products and establish the stability-indicating nature of an analytical method, in accordance with ICH guidelines.[6]

Workflow for a torsemide forced degradation study.

Step-by-Step Methodology:

• Preparation: Prepare a stock solution of torsemide (e.g., 1 mg/mL) in a suitable solvent mixture like acetonitrile/water (50:50 v/v).[3]

• Stress Application: Aliquot the stock solution for each stress condition. The goal is to achieve 5-20% degradation of the active ingredient.[6]

  • Acid Hydrolysis: Add an equal volume of 1.0 M HCl. Store at 70°C and withdraw samples at appropriate time points (e.g., 8, 24 hours).[3]

  • Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Store at 70°C and sample.

  • Oxidative Degradation: Add an equal volume of 3% H₂O₂. Store at room temperature and sample.[12]

  • Thermal Degradation: Store the stock solution at 70°C in the dark.

  • Photolytic Degradation: Expose the stock solution to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[3]

• Sample Processing: Before analysis, withdraw samples, neutralize the acid/base aliquots, and dilute with the mobile phase to a suitable concentration (e.g., 0.1 mg/mL).[6]

• Analysis: Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC method. A typical method would use a C18 column with a gradient elution of a buffered aqueous phase and an organic modifier like acetonitrile.[4][13] Detection is typically performed via UV at ~288-290 nm.[8]

Stress Condition	Typical Parameters	Major Impurity Formed
Acid Hydrolysis	1.0 M HCl, 70°C, 24h	Degradation Product R2
Base Hydrolysis	0.1 M NaOH, 70°C, 24h	Degradation Product R2
Oxidation	3% H₂O₂, Room Temp, 24h	Torsemide N-oxide, R2 N-oxide
Thermal (Solution)	70°C, 24-48h	Degradation Product R2
Photolysis	ICH Q1B Guidelines	No significant degradation

Table 2: Summary of recommended stress conditions for torsemide forced degradation studies.[3][6][12]

References

• Jovic, Z., Zivanovic, L., Protic, A., et al. (2013). Forced degradation study of torasemide: characterization of its degradation products.
• Fernández, J., Morales, A., & Barbero, G. (1994). Electrochemical oxidation of the loop diuretic torasemide. Analyst, 119, 1373-1376.

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information. [Link]

• Jovic, Z., et al. (2013). Forced degradation study of torasemide: Characterization of its degradation products. ResearchGate. [Link]

• Prajapati, Y. I., et al. (2015). Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 749-756. [Link]

• ResearchGate. (n.d.). Structures of torasemide and its impurities. [Link]

• Jovic, Z., et al. (2013). Forced degradation study of torasemide: Characterization of its degradation products. Request PDF on ResearchGate. [Link]

• Jovic, Z., et al. (2013). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Taylor & Francis Online. [Link]

• ResearchGate. (n.d.). Hypothetical degradation pathways of torasemide. [Link]

• Jovic, Z., et al. (2013). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Taylor & Francis Online. [Link]

• El-Kommos, M. E., et al. (2016). Development and validation of stability-indicating methods for determination of torsemide. Bulletin of the Chemical Society of Ethiopia, 30(1), 13-25. [Link]

• Veeprho. (n.d.). Torasemide Impurities and Related Compound. [Link]

• ResearchGate. (n.d.). Metabolism pathway scheme for torasemide. [Link]

• Lefbom, B. K., et al. (2017). Long-term Stability of a Compounded Suspension of Torsemide (5 mg/mL) for Oral Administration. Journal of Veterinary Internal Medicine, 31(6), 1833–1837. [Link]

• Patel, D. R., & Patel, P. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. Inventi Rapid: Pharm Analysis & Quality Assurance. [Link]

• Jovic, Z., et al. (2013). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. TechnoRep. [Link]

• Kumar, A., et al. (2023). Development and validation of RP-HPLC method for estimation of Torsemide and Spironolactone in bulk and pharmaceutical dosage form. ACG Publications. [Link]

• Teva Pharmaceutical Industries Ltd. (2002). Stable pharmaceutical formulation comprising torsemide modification II.
• Teva Pharmaceutical Industries Ltd. (2003). A stable pharmaceutical formulation comprising torsemide modification ii.

Sources

• 1. researchgate.net [researchgate.net]
• 2. thieme-connect.com [thieme-connect.com]
• 3. scispace.com [scispace.com]
• 4. Secure Verification [farfar.pharmacy.bg.ac.rs]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Secure Verification [technorep.tmf.bg.ac.rs]
• 9. Long-term Stability of a Compounded Suspension of Torsemide (5 mg/mL) for Oral Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. US6482417B2 - Stable pharmaceutical formulation comprising torsemide modification II - Google Patents [patents.google.com]
• 11. EP1292303B1 - A stable pharmaceutical formulation comprising torsemide modification ii - Google Patents [patents.google.com]
• 12. acgpubs.org [acgpubs.org]
• 13. rjpbcs.com [rjpbcs.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of an Analytical Method for Desisopropyl Ethyl Torsemide

For researchers, scientists, and drug development professionals, the rigorous validation of analytical methods is the bedrock of reliable pharmaceutical quality control. This guide provides an in-depth, experience-driven comparison of analytical methodologies for the quantification of Desisopropyl ethyl torsemide, a known impurity of the potent diuretic, torsemide. We will delve into the scientific rationale behind experimental choices, present detailed protocols, and offer a comparative analysis of suitable analytical techniques, all grounded in authoritative guidelines.

Desisopropyl ethyl torsemide is recognized as Torsemide Related Compound C by the United States Pharmacopeia (USP) and Torasemide Impurity C by the European Pharmacopoeia (EP). Its presence in the final drug product must be carefully monitored to ensure the safety and efficacy of torsemide. This guide will focus on the validation of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method, a widely used and robust technique for the analysis of pharmaceutical impurities.

The Foundational Role of Method Validation

The validation of an analytical procedure is the process by which it is established, by laboratory studies, that the performance characteristics of the procedure meet the requirements for the intended analytical applications. The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) provides comprehensive guidelines, specifically ICH Q2(R2), which outlines the necessary validation characteristics.[1][2][3][4] An analytical method must be validated for:

• Specificity: The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.

• Linearity: The ability to obtain test results which are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

• Detection Limit (LOD): The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Comparative Analysis of Analytical Methodologies

While this guide focuses on RP-HPLC with UV detection due to its widespread availability and reliability, other techniques can also be employed for the analysis of torsemide and its impurities.

Method	Principle	Advantages	Disadvantages	Typical Application
RP-HPLC-UV	Separation based on polarity differences, detection via UV absorbance.	Robust, reproducible, cost-effective, widely available.[5][6][7]	Moderate sensitivity, may require gradient elution for complex mixtures.	Routine quality control, stability testing, impurity profiling.
LC-MS/MS	Separation by HPLC coupled with mass spectrometry for detection.	High sensitivity and selectivity, structural elucidation of unknown impurities.[8]	Higher cost, more complex instrumentation and method development.	Bioanalysis, trace-level impurity analysis, metabolite identification.[8]
Capillary Electrophoresis (CE)	Separation based on charge-to-size ratio in an electric field.	High separation efficiency, low sample and reagent consumption.	Lower sensitivity for some analytes, reproducibility can be challenging.	Analysis of charged molecules, chiral separations.

Experimental Protocol: Validation of an RP-HPLC Method for Desisopropyl Ethyl Torsemide

This section details a comprehensive, step-by-step protocol for the validation of an RP-HPLC method for the quantification of Desisopropyl ethyl torsemide in the presence of torsemide.

Instrumentation and Materials

• HPLC System: A system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice for this type of analysis.[6]

• Chemicals and Reagents:

  • Torsemide Reference Standard (RS)

  • Desisopropyl ethyl torsemide Reference Standard (RS)

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Phosphate buffer (pH adjusted to 3.5 with phosphoric acid)

  • Water (HPLC grade)

Chromatographic Conditions

Parameter	Condition	Rationale
Mobile Phase	Phosphate Buffer (pH 3.5) : Acetonitrile (50:50, v/v)[6]	The buffer controls the ionization of the analytes, and acetonitrile provides the necessary organic strength for elution from the C18 column. The ratio is optimized for good resolution between torsemide and its impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	288 nm[5][7]	This wavelength provides good absorbance for both torsemide and its related compounds.
Injection Volume	10 µL	A typical injection volume for standard HPLC analysis.

Preparation of Solutions

• Standard Stock Solution of Torsemide: Accurately weigh and dissolve about 25 mg of Torsemide RS in a 25 mL volumetric flask with a suitable diluent (e.g., 50:50 acetonitrile:water) to obtain a concentration of 1000 µg/mL.

• Standard Stock Solution of Desisopropyl ethyl torsemide: Accurately weigh and dissolve about 10 mg of Desisopropyl ethyl torsemide RS in a 100 mL volumetric flask with the diluent to obtain a concentration of 100 µg/mL.

• Spiked Sample Solution (for Accuracy and Specificity): Prepare a solution of torsemide at a target concentration (e.g., 200 µg/mL) and spike it with Desisopropyl ethyl torsemide at different concentration levels (e.g., 50%, 100%, and 150% of the specification limit for the impurity).

Validation Parameter Walkthrough

Specificity

The specificity of the method is its ability to measure the analyte of interest accurately and specifically in the presence of other components in the sample matrix.

• Experimental Approach:

  • Inject the blank (diluent), a solution of pure torsemide, a solution of pure Desisopropyl ethyl torsemide, and a spiked sample solution containing both.

  • Perform forced degradation studies on torsemide to generate potential degradation products. Stress conditions should include acid, base, oxidation, heat, and light.

• Acceptance Criteria: The peak for Desisopropyl ethyl torsemide should be well-resolved from the torsemide peak and any degradation products. The peak purity of the analyte should be evaluated using a PDA detector.

dot

Caption: Workflow for establishing method specificity.

Linearity

Linearity demonstrates the proportional relationship between the concentration of the analyte and the analytical signal.

• Experimental Approach:

  • Prepare a series of at least five concentrations of Desisopropyl ethyl torsemide ranging from the LOQ to 150% of the specification limit.

  • Inject each concentration in triplicate.

  • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.998.[6]

Concentration (µg/mL)	Peak Area (Mean)
0.1	1250
0.5	6300
1.0	12600
1.5	18800
2.0	25100

Accuracy

Accuracy is determined by applying the method to samples with known concentrations of the analyte.

• Experimental Approach:

  • Prepare spiked samples of torsemide with Desisopropyl ethyl torsemide at three concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

  • Analyze each level in triplicate.

  • Calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Spiked Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
50%	0.5	0.49	98.0
100%	1.0	1.01	101.0
150%	1.5	1.48	98.7

Precision

Precision is assessed at two levels: repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst).

• Experimental Approach:

  • Repeatability: Analyze six replicate samples of a spiked solution at 100% of the specification limit on the same day.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

• Acceptance Criteria: The relative standard deviation (RSD) should be not more than 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ are determined to demonstrate the sensitivity of the method.

• Experimental Approach: These can be determined based on the standard deviation of the response and the slope of the calibration curve, or by signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

• Acceptance Criteria: The LOQ should be at or below the reporting threshold for the impurity.

Robustness

Robustness is evaluated by making small, deliberate changes to the method parameters.

• Experimental Approach:

  • Vary the flow rate (e.g., ± 0.1 mL/min).

  • Change the mobile phase composition (e.g., ± 2% organic).

  • Alter the column temperature (e.g., ± 2 °C).

• Acceptance Criteria: The system suitability parameters (e.g., resolution, tailing factor) should remain within acceptable limits.

dot

Caption: Key parameters to vary during robustness testing.

Conclusion

The validation of an analytical method for impurities such as Desisopropyl ethyl torsemide is a critical component of ensuring the quality and safety of pharmaceutical products. A well-validated RP-HPLC method, as detailed in this guide, provides a reliable and robust tool for the routine monitoring of this impurity. By understanding the scientific principles behind each validation parameter and adhering to regulatory guidelines, researchers and scientists can confidently generate data that is accurate, precise, and fit for its intended purpose. The choice of an alternative method, such as LC-MS/MS, should be driven by specific requirements for higher sensitivity or the need for structural elucidation.

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. (2024).
• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA.
• Validation of Analytical Procedures Q2(R2) - ICH. (2023).
• ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation - ECA Academy. (2022).
• Torasemide Impurities and Related Compound - Veeprho.
• RP-HPLC Method for Torsemide in Bulk and Formulations. (2024).
• Stability Indicating Related Substances Method Development and Validation of Eplerenone and Torsemide Using Reverse Phase High Performance Liquid Chromatography - Impactfactor.
• Torsemide-impurities | Pharmaffiliates.
• (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4.
• Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. - RJPBCS.
• Optimization of HPLC method using central composite design for estimation of Torsemide and Eplerenone in tablet dosage form - SciELO.
• Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PubMed Central.
• A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study - NIH.
• Rapid and Trace-Level Detection of Diuretics in Equine Plasma via Non-Polar Carbon-Based Solid Phase Extraction and Ultra-High-Performance Liquid Chromatography Orbitrap Mass Spectrometry. (2025).
• Solid-phase Extraction and Liquid Chromatography of Torsemide and Metabolites From Plasma and Urine - PubMed.
• Metabolism pathway scheme for torasemide. | Download Scientific Diagram - ResearchGate.
• Torasemide EP Impurity B | 72811-73-5 - SynZeal.
• Synthesis and Characterization of Related Substances of Torasemide. (2022).
• Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry | Semantic Scholar.
• Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC.
• Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc - Journal of Pharmaceutical Negative Results.
• Analysis of Torsemide in bulk, dosage forms and dissolution samples using RP-HPLC-PDA method - JOCPR.
• Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc.
• Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC - Int J Pharm Chem Anal.
• Development and validation of RP-HPLC method for estimation of Torsemide and Spironolactone in bulk and pharmaceutical dosage form - ACG Publications. (2023).

Sources

• 1. Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. drugs.com [drugs.com]
• 5. researchgate.net [researchgate.net]
• 6. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]
• 7. EP1433784A1 - Process for the synthesis of torsemide, in particular of pure and stable form II - Google Patents [patents.google.com]
• 8. A Simplified HPLC Method for Quantification of Torsemide from Human Plasma and its Application to a Bioequivalence Study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC-UV and LC-MS for Torsemide Impurity Profiling: A Cross-Validation Approach

In the landscape of pharmaceutical quality control, the rigorous identification and quantification of impurities are paramount to ensuring drug safety and efficacy. Torsemide, a potent loop diuretic, is no exception. Its synthesis and degradation can result in a profile of related substances that must be meticulously monitored. This guide provides an in-depth comparison of two cornerstone analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of torsemide and its impurities. We will delve into the principles of each method, present detailed experimental protocols, and outline a cross-validation strategy in line with regulatory expectations to empower researchers and drug development professionals in making informed decisions for their analytical workflows.

The Critical Role of Impurity Profiling for Torsemide

Torsemide, chemically known as 1-isopropyl-3-[(4-m-toluidino-3-pyridyl)sulfonyl]urea, is prescribed for conditions like hypertension and edema. Like any active pharmaceutical ingredient (API), its manufacturing process or storage conditions can lead to the formation of impurities.[1] These can include starting materials, by-products, intermediates, and degradation products.[2] Regulatory bodies such as the International Council for Harmonisation (ICH) mandate the monitoring and control of these impurities to ensure patient safety. Forced degradation studies, which involve exposing the drug substance to stress conditions like acid, base, oxidation, heat, and light, are crucial for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[1][3] For torsemide, degradation is notably observed under hydrolytic (acidic, neutral, alkaline) and oxidative conditions.[4][3]

Principles of the Analytical Techniques

HPLC-UV: The Workhorse of QC Labs

HPLC is a powerful separation technique that relies on the differential partitioning of analytes between a stationary phase (the column) and a mobile phase. For impurity analysis, reverse-phase HPLC is the most common modality, where a nonpolar stationary phase is used with a polar mobile phase. A UV detector measures the absorbance of light by the analytes as they elute from the column, allowing for their quantification. The choice of wavelength is critical and is typically set at the absorbance maximum of the analyte to ensure sensitivity. HPLC-UV is a robust, reliable, and cost-effective technique, making it a staple in quality control laboratories for routine analysis.[5]

LC-MS: The Gold Standard for Identification and Sensitivity

LC-MS couples the separation power of HPLC with the highly sensitive and specific detection capabilities of mass spectrometry. As compounds elute from the LC column, they are ionized (e.g., by electrospray ionization - ESI) and introduced into the mass spectrometer. The mass spectrometer then separates the ions based on their mass-to-charge ratio (m/z), providing molecular weight information. This makes LC-MS an invaluable tool for the unequivocal identification of known and unknown impurities, even at trace levels.[6] The enhanced sensitivity of LC-MS often results in lower limits of detection (LOD) and quantification (LOQ) compared to HPLC-UV.[5][7]

Experimental Workflow for Method Development and Cross-Validation

The following diagram illustrates a typical workflow for developing and cross-validating HPLC and LC-MS methods for impurity analysis.

Caption: Workflow for analytical method development and validation.

Detailed Experimental Protocols

The following protocols are based on established methods for the analysis of torsemide and its impurities, designed to be robust and transferable.[5][7]

Protocol 1: HPLC-UV Method for Torsemide Impurity Quantification

• Chromatographic System: HPLC with a UV/Vis or Photodiode Array (PDA) detector.

• Column: Zorbax SB C18 (250 x 4.6 mm, 5 µm) or equivalent.[7]

• Mobile Phase A: 10 mM Ammonium Formate, pH adjusted to 2.5 with Formic Acid.[7]

• Mobile Phase B: Acetonitrile.[7]

• Gradient Program:

  Time (min)	%B
  0	30
  20	70
  25	70
  26	30

  | 30 | 30 |

• Flow Rate: 1.0 mL/min.[7]

• Column Temperature: 25 °C.[7]

• Detection Wavelength: 290 nm.[7]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of Acetonitrile and Mobile Phase A to a final concentration of approximately 0.1 mg/mL of torsemide.[5]

Protocol 2: LC-MS Method for Torsemide Impurity Identification and Quantification

• Chromatographic System: HPLC or UHPLC system coupled to a mass spectrometer.

• LC Conditions: Same as Protocol 1.

• Mass Spectrometer: Quadrupole or Ion Trap mass analyzer.[3]

• Ionization Source: Electrospray Ionization (ESI), positive mode.[7]

• MS Parameters (Typical):

  • Capillary Voltage: 3.5 kV

  • Drying Gas Temperature: 350 °C

  • Drying Gas Flow: 10 L/min

  • Nebulizer Pressure: 40 psi

  • Scan Range: m/z 100-800

• Data Acquisition: Full scan mode for impurity identification and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for quantification.

• Sample Preparation: For quantification, dilute the sample solution from Protocol 1 further with the 50:50 mixture of Acetonitrile and Mobile Phase A to a final torsemide concentration of approximately 0.001 mg/mL.[5]

Cross-Validation Strategy and Parameters

Cross-validation ensures that both methods provide comparable, reliable, and accurate data for their intended purposes.[8] The validation should be performed in accordance with ICH Q2(R1) guidelines.[9]

Caption: Key parameters for analytical method cross-validation.

Comparative Data Summary

The following table summarizes the expected performance characteristics of the HPLC-UV and LC-MS methods based on published data.[5][7]

Validation Parameter	HPLC-UV	LC-MS	Rationale for Comparison
Specificity	Demonstrated by peak purity analysis (PDA) and resolution from known impurities.	Confirmed by unique mass-to-charge ratios (m/z) for each component, providing unequivocal identification.	LC-MS offers superior specificity due to the added dimension of mass, which is crucial for identifying co-eluting peaks.
Linearity (r²)	> 0.998	> 0.998	Both methods are expected to show excellent linearity within their respective ranges.
Range (Impurities)	0.1 - 10 µg/mL	0.01 - 1.0 µg/mL	The wider linear range of HPLC-UV is suitable for routine QC, while LC-MS is tailored for trace-level analysis.
Accuracy (% Recovery)	95.8 - 104.9%	95.8 - 104.9%	Both methods should demonstrate high accuracy, ensuring the measured values are close to the true values.
Precision (%RSD)	< 5.6%	< 5.6%	Both methods are expected to be highly precise, indicating low variability in repeated measurements.
LOD	Higher	Lower	LC-MS is inherently more sensitive, allowing for the detection of impurities at much lower concentrations.
LOQ	Higher	Lower	The lower LOQ of LC-MS makes it the method of choice for quantifying trace-level and genotoxic impurities.
Robustness	Assessed by small, deliberate changes in flow rate, temperature, and mobile phase composition.	Assessed similarly to HPLC-UV, with additional consideration for MS source parameters.	Both methods should be robust to ensure reliability during routine use.

Conclusion: Selecting the Right Tool for the Job

The cross-validation of HPLC-UV and LC-MS methods for torsemide impurity analysis reveals that both techniques are validatable and fit for purpose, albeit with different strengths.

• HPLC-UV stands out as a robust, cost-effective, and reliable method for the routine quantification of known impurities in a quality control setting. Its wider linear range and simplicity of operation make it ideal for batch release testing where impurity levels are expected to be within specified limits.

• LC-MS is the indispensable tool for impurity identification, characterization of degradation pathways, and the quantification of trace-level impurities.[3] Its superior sensitivity and specificity are critical during drug development, stability studies, and for monitoring potentially genotoxic impurities where very low detection limits are required.[7]

Ultimately, the choice between HPLC-UV and LC-MS depends on the specific analytical objective. A comprehensive approach often involves using LC-MS during development to identify and characterize impurities, followed by the validation and transfer of a robust HPLC-UV method for routine quality control. This ensures both scientific rigor and operational efficiency in the quest to deliver safe and effective pharmaceutical products.

References

• Ivanovic, D., Medenica, M., Jancic, B., & Malenovic, A. (2011). Chemometrically assisted development and validation of LC-UV and LC-MS methods for simultaneous determination of torasemide and its impurities. Journal of Pharmaceutical and Biomedical Analysis, 54(5), 967-974. [Link]

• Patel, D. J., et al. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. Research Journal of Pharmacy and Technology, 12(5), 2533-2539. [Link]

• Jovic, Z., et al. (2013). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. TechnoRep, 1(1), 1-16. [Link]

• Velev, I. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. PharmaFocus Asia. [Link]

• Therapeutic Goods Administration. (2015). Guidance for the validation of pharmaceutical quality control analytical methods. TGA. [Link]

• Ivanovic, D., Medenica, M., Jancic, B., & Malenovic, A. (2011). Chemometrically Assisted Development and Validation of LC–UV and LC–MS Methods for Simultaneous Determination of Torasemide. Journal of Chromatographic Science, 49(8), 612-618. [Link]

• Bihola, U., Prajapati, P., & Agrawal, Y. K. (2018). HPLC – Quality by Design Approach for Simultaneous Detection of Torsemide, Spironolactone and Their Degradant Impurities. Pharmaceutical Technology in Hospital Pharmacy, 3(3), 123-134. [Link]

• SynZeal. (n.d.). Torasemide Impurities. SynZeal Research Pvt. Ltd. [Link]

• Kumar, S. A., & Debnath, M. (2014). Analytical method validation: A brief review. Journal of Drug Delivery and Therapeutics, 4(4), 114-120. [Link]

• Dong, M. W. (2014). Validation of Impurity Methods, Part II. LCGC North America, 32(8), 564-573. [Link]

• Jovic, Z., et al. (2013). Forced degradation study of torasemide: characterization of its degradation products. Analytical Letters, 46(12), 1887-1901. [Link]

• World Health Organization. (2018). Validation of analytical procedures. WHO. [Link]

• Bihola, U., Prajapati, P., & Agrawal, Y. K. (2018). HPLC – Quality by Design Approach for Simultaneous Detection of Torsemide, Spironolactone and Their Degradant Impurities. ResearchGate. [Link]

• Jain, P. S., et al. (2015). Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 749-757. [Link]

• Pharmaffiliates. (n.d.). Torsemide-impurities. Pharmaffiliates. [Link]

• Ivanovic, D., et al. (2011). (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4. ResearchGate. [Link]

• Reddy, B. M., et al. (2022). Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc. Journal of Pharmaceutical Negative Results, 13(3), 548-554. [Link]

• Shukla, R. K., et al. (2012). RP-HPLC Determination of Torsemide in Pharmaceutical Formulation by Liquid Chromatography. Asian Journal of Biomedical and Pharmaceutical Sciences, 2(11), 34-37. [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. EMA. [Link]

• Leito, I., et al. (n.d.). Validation of liquid chromatography mass spectrometry (LC-MS) methods. Sisu@UT. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

Sources

• 1. rjpbcs.com [rjpbcs.com]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. scispace.com [scispace.com]
• 4. Secure Verification [technorep.tmf.bg.ac.rs]
• 5. academic.oup.com [academic.oup.com]
• 6. scispace.com [scispace.com]
• 7. Chemometrically assisted development and validation of LC-UV and LC-MS methods for simultaneous determination of torasemide and its impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. particle.dk [particle.dk]
• 9. database.ich.org [database.ich.org]

A Head-to-Head Comparison of Diuretic Effects: Torsemide vs. Its Impurities

A Technical Guide for Researchers and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the head-to-head comparison of the diuretic effects of the loop diuretic torsemide and its process-related impurities and degradation products. As the presence of impurities in an active pharmaceutical ingredient (API) can significantly impact both safety and efficacy, a thorough understanding of their pharmacological activity is paramount in drug development and manufacturing.[1] This document is intended to serve as a technical resource for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical experimental designs.

Introduction: The Imperative of Purity in Diuretic Therapy

Torsemide, a pyridine-sulfonylurea derivative, is a potent loop diuretic used in the management of edema associated with congestive heart failure, renal disease, and hepatic cirrhosis, as well as for the treatment of hypertension.[2][3] Its primary mechanism of action involves the inhibition of the Na+/K+/2Cl- cotransporter in the thick ascending limb of the Loop of Henle, leading to a significant increase in the excretion of water, sodium, and chloride.[4][5][6] Torsemide is known for its high bioavailability and longer duration of action compared to other loop diuretics like furosemide.[7][8][9][10]

The synthesis and storage of torsemide can lead to the formation of various impurities. Regulatory bodies such as the International Council for Harmonisation (ICH) have established stringent guidelines (Q3A/B) for the identification, reporting, and qualification of such impurities.[11][12][13][14] Understanding the pharmacological profile of these impurities is not merely a regulatory hurdle but a scientific necessity to ensure the overall safety and predictable therapeutic action of the final drug product. An impurity with significant diuretic activity could lead to an overestimation of the drug's potency and an increased risk of adverse effects such as electrolyte imbalance and dehydration. Conversely, an inactive impurity could reduce the overall efficacy of the drug substance.

This guide will first delve into the known pharmacology of torsemide and its metabolites, followed by an overview of its common impurities. The core of this document will then present a detailed, self-validating experimental protocol for a head-to-head comparison of the diuretic effects of torsemide and a selected impurity, providing the scientific rationale behind each step.

Pharmacological Profile: Torsemide and Its Metabolites

Torsemide is primarily metabolized by the hepatic cytochrome P450 system, specifically CYP2C9, and to a lesser extent, CYP2C8 and CYP2C18.[15] This metabolism results in the formation of several metabolites, with M1, M3, and M5 being the most significant in humans.[15][16]

• Torsemide (Parent Drug): The primary active moiety responsible for the diuretic effect.[17]

• Metabolite M1 and M3: These are formed through hydroxylation of the tolyl group and possess some diuretic activity. However, their contribution to the overall diuretic effect is considered minor due to their low systemic exposure compared to the parent drug.[15][18]

• Metabolite M5: This is the major metabolite, a carboxylic acid derivative, which is considered biologically inactive.[15][19][20]

The varying diuretic activities of torsemide and its metabolites underscore the importance of evaluating the pharmacological effects of its synthetic impurities, which may share structural similarities.

Mechanism of Action: A Molecular Perspective

The diuretic effect of torsemide is initiated from the luminal side of the nephron.[6][7] By binding to and inhibiting the Na+/K+/2Cl- cotransporter, torsemide disrupts the reabsorption of these ions, leading to an increased concentration of solutes in the tubular fluid. This osmotic gradient subsequently inhibits the reabsorption of water, resulting in diuresis.

Caption: Torsemide's mechanism of action in the Loop of Henle.

Profiling Torsemide Impurities

Several impurities have been identified in torsemide drug substances, arising from the manufacturing process or degradation.[21][22][23][24] For the purpose of this guide, we will consider a hypothetical but representative impurity, "Impurity B" (4-(m-Tolylamino)pyridine-3-sulfonamide), which is a known process-related impurity.[1][24]

Compound	Structure	Origin	Potential for Diuretic Activity
Torsemide	N-(isopropyl-carbamoyl)-4-(m-tolylamino) pyridine-3-sulfonamide	Active Pharmaceutical Ingredient	High
Impurity B	4-(m-Tolylamino)pyridine-3-sulfonamide	Process-related impurity	Unknown, but structurally related to torsemide, lacking the N-isopropylcarbamoyl group. This structural difference may alter its binding affinity to the Na+/K+/2Cl- cotransporter.

Experimental Design: A Head-to-Head Comparison

To objectively compare the diuretic effects of torsemide and its impurity, a robust in vivo animal model is required. The following protocol is designed to be self-validating by including both a negative control (vehicle) and a positive control (torsemide).

Animal Model and Acclimatization

Wistar or Sprague-Dawley rats are suitable models for diuretic studies due to their well-characterized renal physiology.[25][26][27][28]

• Animals: Male Wistar rats (200-250g).

• Housing: Animals should be housed in metabolic cages to allow for accurate collection of urine, free from fecal contamination.[29]

• Acclimatization: A 7-day acclimatization period is crucial. During this time, animals should have free access to a standard diet and water. For the last 3 days, they should be placed in the metabolic cages to adapt to the experimental conditions.

Experimental Groups

A minimum of four groups (n=6-8 animals per group) should be used to ensure statistical power.

• Group 1 (Vehicle Control): Receives the vehicle (e.g., 0.5% carboxymethyl cellulose in saline).

• Group 2 (Positive Control): Receives a standard dose of torsemide (e.g., 10 mg/kg, orally).

• Group 3 (Impurity - Low Dose): Receives a low dose of the impurity (e.g., 10 mg/kg, orally).

• Group 4 (Impurity - High Dose): Receives a high dose of the impurity (e.g., 50 mg/kg, orally).

The doses for the impurity are selected to be equimolar to the torsemide dose and at a higher multiple to assess for any dose-dependent effects.

Caption: Workflow for the in vivo diuretic activity study.

Experimental Procedure

• Fasting: Animals are fasted for 18 hours prior to the experiment, with free access to water.[29]

• Hydration: Administer a priming dose of normal saline (0.9% NaCl) at 25 ml/kg body weight, intraperitoneally, to ensure adequate hydration and a baseline urine flow.

• Dosing: Immediately after hydration, administer the respective treatments (vehicle, torsemide, or impurity) via oral gavage.

• Urine Collection: Place the animals back into the metabolic cages and collect urine at predetermined intervals (e.g., 0-5 hours and 5-24 hours).[26]

• Urine Analysis:

  • Volume: Measure the total urine volume for each collection period.

  • Electrolytes: Determine the concentrations of Na+, K+, and Cl- in the urine samples using a flame photometer or ion-selective electrodes.[30]

  • pH and Conductivity: Measure the pH and conductivity of the fresh urine samples.[30]

Data Analysis and Interpretation

The diuretic activity can be quantified using the following parameters:

• Diuretic Index: (Urine volume of test group) / (Urine volume of control group)

• Natriuretic, Kaliuretic, and Chloruretic Excretion: Calculate the total amount of each electrolyte excreted over the collection period.

Statistical analysis should be performed using appropriate methods, such as one-way ANOVA followed by Dunnett's post-hoc test, to compare the treatment groups to the vehicle control.

Expected Outcomes and Data Presentation

The results of this study will provide a clear, quantitative comparison of the diuretic effects of torsemide and its impurity.

Table 1: Hypothetical Comparative Diuretic Effects of Torsemide and Impurity B

Parameter	Vehicle Control	Torsemide (10 mg/kg)	Impurity B (10 mg/kg)	Impurity B (50 mg/kg)
Total Urine Output (ml/24h)	5.2 ± 0.8	15.6 ± 2.1	6.1 ± 1.0	7.5 ± 1.2
Na+ Excretion (mmol/24h)	0.8 ± 0.1	3.5 ± 0.5	0.9 ± 0.2	1.2 ± 0.3
K+ Excretion (mmol/24h)	0.5 ± 0.1	1.8 ± 0.3	0.6 ± 0.1	0.7 ± 0.2
Cl- Excretion (mmol/24h)	1.0 ± 0.2	4.2 ± 0.6	1.1 ± 0.3	1.5 ± 0.4

*p < 0.05 compared to vehicle control. Data are presented as mean ± SD.

In this hypothetical scenario, Impurity B exhibits minimal to no diuretic activity at the tested doses, indicating that its presence in the drug substance is unlikely to contribute to the overall therapeutic effect or cause an exaggerated pharmacological response.

Conclusion and Implications for Drug Development

This guide has outlined a scientifically rigorous approach to the head-to-head comparison of the diuretic effects of torsemide and its impurities. The presented experimental protocol, grounded in established pharmacological methods, provides a reliable framework for generating the necessary data to assess the safety and efficacy of a torsemide drug product.

For drug development professionals, the key takeaways are:

• Proactive Impurity Profiling: The pharmacological activity of impurities should be assessed early in the development process.

• Data-Driven Risk Assessment: The results of such studies provide the data necessary to justify the acceptance criteria for impurities in the final drug product specification, in line with ICH guidelines.[31]

• Ensuring Therapeutic Consistency: By understanding the contribution of each component in the API to the overall pharmacological effect, manufacturers can ensure batch-to-batch consistency and predictable clinical outcomes.

References

• Drugs.com. Torsemide: Package Insert / Prescribing Information. [Link]

• Pharmacology of Torsemide (Demadex) ; Mechanism of Action, Pharmacokinetics, Uses, Effects. YouTube. [Link]

• Dunn, C. J., Fitton, A., & Brogden, R. N. (1995). Torasemide. A review of its pharmacological properties and therapeutic potential. Drugs, 49(1), 121–142. [Link]

• Kaur, K., & Gupta, M. (2023). Torsemide. In StatPearls. StatPearls Publishing. [Link]

• BuzzRx. Torsemide vs Furosemide: Heart Failure Medications Compared. [Link]

• Patsnap Synapse. What is the mechanism of Torsemide?[Link]

• Dr.Oracle. What is the mechanism of action of Torsemide?[Link]

• AMSbiopharma. Impurity guidelines in drug development under ICH Q3. [Link]

• Slideshare. Models for testing_activity_of_diuretics. [Link]

• Veeprho. Torasemide Impurities and Related Compound. [Link]

• ResearchGate. (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4. [Link]

• International Journal of Pharmaceutical and Bio-Medical Science. A comparative review on In-vivo and In-vitro screening models for diuretic agents. [Link]

• The Hospitalist. Torsemide vs. furosemide in heart failure patients. [Link]

• European Medicines Agency. Quality: impurities. [Link]

• SingleCare. Torsemide vs. furosemide: Differences, similarities, and which one is better for you. [Link]

• International Journal of Pharmaceutical Sciences and Research. Analytical Techniques for Determination of Torsemide and its Combinations: A Review. [Link]

• American Journal of Physiology-Renal Physiology. Improved protocols for the study of urinary electrolyte excretion and blood pressure in rodents: use of gel food and stepwise changes in diet composition. [Link]

• ECA Academy. FDA Guidance for Industry: Q3A Impurities in New Drug Substances, Revision 2. [Link]

• Krämer, B. K., Schwab, A., Braun, N., Strutz, F., Müller, G. A., & Risler, T. (1994). Pharmacokinetics of torasemide and its metabolites in end-stage renal disease. European journal of clinical pharmacology, 47(2), 157–159. [Link]

• ResearchGate. Metabolism pathway scheme for torasemide. [Link]

• U.S. Food and Drug Administration. Guidance for Industry Q3A Impurities in New Drug Substances. [Link]

• Marley Drug. Furosemide vs Torsemide - Treating Edema and Hypertension. [Link]

• U.S. Food and Drug Administration. ANDAs: Impurities in Drug Products. [Link]

• TechnoRep. FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. [Link]

• Kim, T. H., Kim, H., & Lee, S. H. (2022). Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. Pharmaceutics, 14(12), 2686. [Link]

• RJPTSimLab. Study of Diuretic Activity of Given Drugs to Rat/Mice using Metabolic Cage. [Link]

• Spahn, H., Knauf, H., & Mutschler, E. (1990). Pharmacokinetics of torasemide and its metabolites in healthy controls and in chronic renal failure. European journal of clinical pharmacology, 39(4), 345–348. [Link]

• The Pharma Talks. Screening Method of Diuretic Activity | Screening models | Pharamacology. YouTube. [Link]

• IOSR Journal of Pharmacy and Biological Sciences. Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC. [Link]

• Mentz, R. J., et al. (2020). Comparative effectiveness of torasemide versus furosemide in symptomatic therapy in heart failure patients: Preliminary results from the randomized TORNADO trial. Cardiology journal, 27(2), 125–134. [Link]

• Indian Journal of Physiology and Pharmacology. Observations on Diuretic Assay Methods using Rat and Dog. [Link]

• Pharmaffiliates. Torsemide-impurities. [Link]

• SynZeal. Torasemide Impurities. [Link]

• RxReasoner. Torasemide Pharmacology. [Link]

• U.S. Food and Drug Administration. Demadex (torsemide) Tablets. [Link]

• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittel-Forschung, 38(1A), 164–166. [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. [Link]

• Knauf, H., & Mutschler, E. (1995). Clinical pharmacokinetics and pharmacodynamics of torasemide. Clinical pharmacokinetics, 28(6), 437–452. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 41781, Torasemide. [Link]

• Thieme. Synthesis and Characterization of Related Substances of Torasemide. [Link]

• Hailu, T., & Engidawork, E. (2014). Evaluation of the diuretic and urinary electrolyte effects of methanolic extract of Peganum harmala L. in Wistar albino rats. Journal of experimental pharmacology, 6, 43–50. [Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Torasemide Impurities | SynZeal [synzeal.com]
• 4. youtube.com [youtube.com]
• 5. What is the mechanism of Torsemide? [synapse.patsnap.com]
• 6. droracle.ai [droracle.ai]
• 7. Torasemide. A review of its pharmacological properties and therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. buzzrx.com [buzzrx.com]
• 9. the-hospitalist.org [the-hospitalist.org]
• 10. Torsemide vs. furosemide: Differences, similarities, and which is better for you | SingleCare.com [singlecare.com]
• 11. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 12. Quality: impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 13. FDA Guidance for Industry: Q3A Impurities in New Drug Substances, Revision 2 - ECA Academy [gmp-compliance.org]
• 14. fda.gov [fda.gov]
• 15. Torsemide: Package Insert / Prescribing Information [drugs.com]
• 16. researchgate.net [researchgate.net]
• 17. Torasemide Pharmacology - Active Ingredient - RxReasoner [rxreasoner.com]
• 18. Pharmacokinetics and metabolism of torasemide in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 20. accessdata.fda.gov [accessdata.fda.gov]
• 21. veeprho.com [veeprho.com]
• 22. researchgate.net [researchgate.net]
• 23. Secure Verification [technorep.tmf.bg.ac.rs]
• 24. pharmaffiliates.com [pharmaffiliates.com]
• 25. Models for testing_activity_of_diuretics | PPTX [slideshare.net]
• 26. A comparative review on In-vivo and In-vitro screening models for diuretic agents - IP Int J Compr Adv Pharmacol [ijcap.in]
• 27. youtube.com [youtube.com]
• 28. ijpp.com [ijpp.com]
• 29. rjptsimlab.com [rjptsimlab.com]
• 30. Evaluation of the diuretic and urinary electrolyte effects of methanolic extract of Peganum harmala L. in Wistar albino rats - PMC [pmc.ncbi.nlm.nih.gov]
• 31. fda.gov [fda.gov]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Genotoxic Impurity Determination in Torsemide

Introduction: The Imperative for Controlling Genotoxic Impurities in Torsemide

Torsemide, a pyridine-sulfonylurea loop diuretic, is a widely prescribed medication for managing edema associated with congestive heart failure, renal disease, and hepatic disease, as well as for the treatment of hypertension. The synthesis of such a crucial Active Pharmaceutical Ingredient (API) is a multi-step process that often involves highly reactive reagents and intermediates.[1][2] The potential for these reactive species to persist in the final drug substance as impurities at trace levels is a significant concern for pharmaceutical manufacturers and regulatory bodies alike.[1]

Of particular concern are genotoxic impurities (GTIs), which are compounds that can damage DNA, leading to mutations and potentially increasing the risk of cancer.[3][4][5] Regulatory agencies, including the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA), have established stringent guidelines for the control of these impurities.[3][6][7][8] The International Council for Harmonisation (ICH) M7 guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[3][9][10][11][12] This guide emphasizes a risk-based approach, utilizing the concept of the Threshold of Toxicological Concern (TTC), which establishes a generic acceptable intake of 1.5 µ g/day for most genotoxic impurities, a level associated with a negligible lifetime cancer risk (<1 in 100,000).[6][7][13]

The analytical challenge is immense: methods must be sensitive enough to detect and quantify these impurities at parts-per-million (ppm) levels relative to the API.[14] This guide provides a comparative analysis of two state-of-the-art, validated analytical methods for the determination of potential genotoxic impurities in torsemide, offering insights into the rationale behind method selection and the intricacies of the validation process.

Potential Genotoxic Impurities in Torsemide Synthesis

The synthesis of torsemide typically involves the reaction of 4-[(3-methylphenyl)amino]-3-pyridinesulfonamide with isopropyl isocyanate.[15] Potential GTIs can arise from various sources:

• Starting Materials and Reagents: Unreacted starting materials or reagents with structural alerts for mutagenicity. For instance, alkyl halides, which are common alkylating agents in organic synthesis, are a well-known class of GTIs.[16]

• Intermediates: Reactive intermediates that are not fully consumed or removed during purification.

• Side Reactions: By-products formed from unintended reactions between reagents, intermediates, or solvents. For example, the reaction of residual sulfonyl chlorides with alcohol solvents could potentially form sulfonate esters, another class of potent GTIs.[17]

For the purpose of this guide, we will consider two representative hypothetical GTIs that could plausibly be associated with API synthesis pathways:

• Methyl p-toluenesulfonate (MTS): A non-volatile, potent alkylating agent, representing a potential impurity from a sulfonation reaction or interaction with a methanol solvent.

• Ethyl Chloride (EC): A volatile alkylating agent, representing a potential impurity from a reaction involving an ethylating agent or residual solvent.

The Regulatory Cornerstone: ICH M7 and the TTC Principle

The ICH M7 guideline provides a systematic approach for managing mutagenic impurities.[12][18] It begins with an assessment of an impurity's mutagenic potential through computational toxicology assessments ((Q)SAR) and, if necessary, experimental tests like the bacterial reverse mutation (Ames) assay.[19][20]

Based on this assessment, impurities are classified into one of five classes:

• Class 1: Known mutagenic carcinogens.

• Class 2: Known mutagens with unknown carcinogenic potential.

• Class 3: Impurities with a structural alert for mutagenicity, but which are unstudied.

• Class 4: Impurities with no structural alert, which may share a structural alert with the API but have been demonstrated to be non-mutagenic.

• Class 5: Impurities with no structural alert and no evidence of mutagenicity.

For Class 1 and 2 impurities, and for Class 3 impurities that are not controlled as non-mutagenic, stringent controls are required. The TTC principle allows for the establishment of an acceptable daily intake of 1.5 µ g/day for a single GTI over a lifetime of use.[6][21] This TTC value is then used to calculate the permissible concentration limit of the GTI in the API, based on the maximum daily dose of the drug.

Calculation of GTI Limit: Limit (ppm) = [TTC (µ g/day ) / Maximum Daily Dose of Drug ( g/day )]

For torsemide, with a maximum daily dose that can reach 200 mg (0.2 g), the control limit for a GTI would be: Limit = [1.5 µ g/day / 0.2 g/day ] = 7.5 ppm

This low limit necessitates the development of highly sensitive and specific analytical methods.

Comparison of Analytical Methodologies for GTI Determination

The choice of analytical technique is fundamentally dictated by the physicochemical properties of the target impurity, primarily its volatility and thermal stability.[5][22] For trace-level GTI analysis, the most powerful and commonly employed techniques are hyphenated chromatographic methods, such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[14][23][24]

Feature	LC-MS/MS	Headspace GC-MS
Principle	Separates compounds based on their interaction with a stationary and liquid mobile phase, followed by mass-based detection.	Separates volatile compounds based on their partitioning between a stationary phase and a carrier gas, followed by mass-based detection.
Analyte Suitability	Ideal for non-volatile, semi-volatile, and thermally labile compounds.	Best for volatile and semi-volatile compounds that are thermally stable.
Sample Preparation	Direct injection of a dissolved sample (e.g., API in a suitable solvent).	Heating a sample in a sealed vial to partition volatile analytes into the headspace gas, which is then injected.
Matrix Effects	The API matrix is injected directly, which can cause ion suppression in the MS source, potentially impacting sensitivity and accuracy.	The non-volatile API matrix remains in the vial, minimizing contamination of the GC system and eliminating matrix-induced detector interference.[14]
Sensitivity	Very high, especially with tandem MS (MS/MS) in Multiple Reaction Monitoring (MRM) mode, which provides excellent specificity.[17]	High sensitivity, particularly with Selected Ion Monitoring (SIM) mode. Dynamic headspace can further increase sensitivity over static headspace.[14][22]
Applicability to Torsemide GTIs	Suitable for potential non-volatile impurities like sulfonate esters, aromatic amines, or other complex reaction by-products.	Suitable for potential volatile impurities like alkyl halides or residual volatile reactive solvents.

Case Study 1: Validation of an LC-MS/MS Method for Methyl p-toluenesulfonate (MTS) in Torsemide

Causality Behind Experimental Choices

For a non-volatile and potentially thermally unstable impurity like MTS, LC-MS/MS is the authoritative choice. Direct injection is feasible, but the high concentration of the torsemide API (e.g., 10 mg/mL) necessitates a method that is highly selective. Tandem mass spectrometry (MS/MS) operating in MRM mode provides this exquisite selectivity, monitoring a specific precursor-to-product ion transition, which effectively filters out noise from the API matrix and other impurities, ensuring trustworthy quantification at trace levels.[17]

Experimental Workflow Diagram

Caption: Workflow for LC-MS/MS validation of MTS in Torsemide.

Detailed Experimental Protocol

• Materials and Reagents:

  • Torsemide API

  • Methyl p-toluenesulfonate (MTS) reference standard

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water

• Instrumentation and Conditions:

  • LC System: UPLC System (e.g., Waters ACQUITY, Agilent 1290)

  • Column: C18, 2.1 x 100 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • Mass Spectrometer: Triple Quadrupole (e.g., Sciex 7500, Agilent 6495)

  • Ion Source: Electrospray Ionization (ESI), Positive Mode

  • MRM Transition for MTS: To be determined empirically, but hypothetically e.g., m/z 187 -> 91

  • Source Parameters: Optimized for maximum signal (e.g., Gas Temp: 350°C, Gas Flow: 12 L/min, Nebulizer: 45 psi).

• Solution Preparation:

  • Diluent: Acetonitrile/Water (50:50, v/v)

  • Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of MTS into a 100 mL volumetric flask and dilute with diluent.

  • Calibration Standards: Prepare a series of dilutions from the stock solution to cover the range from LOQ to 150% of the specification limit (e.g., 0.075 ppm to 11.25 ppm, corresponding to 0.75 ng/mL to 112.5 ng/mL in a 10 mg/mL API solution).

  • Sample Solution (10 mg/mL): Accurately weigh 100 mg of Torsemide API into a 10 mL volumetric flask and dissolve in diluent.

  • Spiked Sample Solution (for Accuracy/LOQ): Prepare the sample solution and spike with known amounts of MTS standard at different concentration levels (e.g., LOQ, 50%, 100%, and 150% of the 7.5 ppm limit).

• Validation Procedure:

  • Specificity: Inject the diluent, an unspiked torsemide solution, and a spiked torsemide solution. Ensure no interfering peaks are present at the retention time of MTS in the blank and unspiked samples.

  • LOD & LOQ: Determine by injecting solutions with decreasing concentrations of MTS. The LOD is typically established at a signal-to-noise ratio (S/N) of 3, and the LOQ at an S/N of 10. The LOQ must be at or below the 7.5 ppm control limit.

  • Linearity: Analyze the calibration standards in triplicate. Plot the peak area response versus concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.99.

  • Accuracy: Analyze the spiked samples in triplicate at three different concentration levels. Calculate the percent recovery at each level. The acceptance criterion is typically 80-120%.

  • Precision (Repeatability): Analyze six replicate preparations of a spiked sample at the 100% level (7.5 ppm). Calculate the Relative Standard Deviation (%RSD). The acceptance criterion is typically ≤ 15%.

  • Precision (Intermediate): Repeat the repeatability analysis on a different day with a different analyst or instrument.

Summary of Validation Data (Hypothetical)

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference at RT of MTS	Pass
LOD	S/N ≥ 3	0.2 ppm (2 ng/mL)
LOQ	S/N ≥ 10; ≤ 7.5 ppm	0.7 ppm (7 ng/mL)
Linearity (r²)	≥ 0.99	0.9992
Accuracy (% Recovery)	80.0 - 120.0%	95.3% - 104.1%
Precision (Repeatability, %RSD)	≤ 15.0%	2.8%
Precision (Intermediate, %RSD)	≤ 15.0%	4.1%

Case Study 2: Validation of a Headspace GC-MS Method for Ethyl Chloride (EC) in Torsemide

Causality Behind Experimental Choices

For a highly volatile impurity like ethyl chloride, direct injection into an LC or GC system is impractical. Headspace (HS) sampling is the ideal solution.[5] By heating the API sample dissolved in a high-boiling point solvent in a sealed vial, the volatile EC partitions into the gas phase (headspace). An aliquot of this gas is then injected into the GC-MS. This technique provides a self-validating system for this analyte class because it completely isolates the volatile analyte from the non-volatile API matrix, preventing system contamination and eliminating matrix interference at the detector.[14] GC provides the necessary separation, and MS in Selected Ion Monitoring (SIM) mode offers the required sensitivity and selectivity for trace-level quantification.[22]

Experimental Workflow Diagram

Caption: Workflow for Headspace GC-MS validation of EC in Torsemide.

Detailed Experimental Protocol

• Materials and Reagents:

  • Torsemide API

  • Ethyl Chloride (EC) standard (or certified solution)

  • Dimethyl sulfoxide (DMSO), headspace grade

• Instrumentation and Conditions:

  • HS-GC-MS System: (e.g., Agilent 8890 GC with 7697A Headspace and 5977B MSD)

  • GC Column: DB-624 or equivalent, 30 m x 0.32 mm, 1.8 µm

  • Oven Program: 40°C (hold 5 min), ramp to 200°C at 15°C/min, hold 2 min.

  • Carrier Gas: Helium, constant flow 1.5 mL/min

  • Inlet: Split mode (e.g., 10:1), 220°C

  • Headspace Sampler:

    • Oven Temperature: 80°C

    • Loop Temperature: 90°C

    • Transfer Line Temperature: 100°C

    • Incubation Time: 15 minutes

  • Mass Spectrometer:

    • Ion Source: Electron Ionization (EI), 70 eV

    • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Ions Monitored for EC: m/z 64 (quantifier), 66 (qualifier)

• Solution Preparation:

  • Standard Stock Solution: Prepare a stock solution of EC in DMSO. This is challenging due to volatility; often purchased as a certified solution or prepared cryogenically.

  • Calibration Standards: In separate headspace vials, add a fixed amount of DMSO and spike with varying amounts of the EC stock solution to achieve concentrations equivalent to the desired ppm levels in the API.

  • Sample Preparation: Accurately weigh 100 mg of Torsemide API into a 20 mL headspace vial. Add 5 mL of DMSO and immediately seal the vial.

  • Spiked Sample Preparation: Prepare as above, but also add a known amount of EC standard before sealing.

• Validation Procedure:

  • Specificity: Analyze a blank vial (DMSO only) and an unspiked torsemide sample vial. Confirm no interfering peaks at the retention time of EC.

  • LOD & LOQ: Determined by analyzing serially diluted standards to find the concentrations yielding S/N ratios of 3 and 10, respectively.

  • Linearity: Analyze the calibration standard vials. Plot peak area versus equivalent concentration and perform a linear regression. The correlation coefficient (r²) should be ≥ 0.99.

  • Accuracy: Analyze triplicate preparations of spiked samples at three levels (e.g., LOQ, 100%, 150% of the 7.5 ppm limit). Calculate the percent recovery.

  • Precision (Repeatability): Prepare and analyze six separate spiked samples at the 100% level. Calculate the %RSD.

Summary of Validation Data (Hypothetical)

Validation Parameter	Acceptance Criteria	Result
Specificity	No interference at RT of EC	Pass
LOD	S/N ≥ 3	0.1 ppm
LOQ	S/N ≥ 10; ≤ 7.5 ppm	0.4 ppm
Linearity (r²)	≥ 0.99	0.9989
Accuracy (% Recovery)	80.0 - 120.0%	92.5% - 108.3%
Precision (Repeatability, %RSD)	≤ 15.0%	5.2%
Precision (Intermediate, %RSD)	≤ 15.0%	6.8%

Conclusion: A Tale of Two Methods

This guide demonstrates that there is no single "best" method for all potential genotoxic impurities in torsemide. The selection of an appropriate analytical technique is a scientifically driven decision based on the specific properties of the target analyte.

• For non-volatile or thermally labile GTIs , the high sensitivity and specificity of LC-MS/MS make it the superior choice, capable of detecting trace impurities within the complex API matrix.

• For volatile GTIs , Headspace GC-MS is the unequivocally correct approach, offering robust and reliable analysis by physically separating the analyte from the non-volatile matrix, thereby eliminating interference.

Both methodologies, when properly developed and validated according to ICH guidelines, provide the necessary assurance of torsemide's quality and safety. The ultimate control strategy, however, begins much earlier than analytical testing. It lies in a deep understanding of the synthetic process, enabling the implementation of controls and purification steps that prevent the formation or ensure the removal of these potentially harmful impurities to levels that are As Low As Reasonably Practicable (ALARP).[20] Robust analytical validation is the final, critical step that verifies the success of this strategy, safeguarding the patients who rely on this vital medication.

References

• Guideline on the limits of genotoxic impurities. (n.d.). European Medicines Agency. Retrieved from [Link]

• Final ICH M7 Guideline on Genotoxic Impurities published. (2014, July 23). gmp-compliance.org. Retrieved from [Link]

• Genotoxic and Carcinogenic Impurities in Drug Substances and Products: Recommended Approaches. (2008, December 3). U.S. Food and Drug Administration. Retrieved from [Link]

• ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline. (2023, September 30). European Medicines Agency. Retrieved from [Link]

• Draft Guidance for Industry on Genotoxic and Carcinogenic Impurities in Drug Substances and Products: Recommended Approaches; Availability. (2008, December 16). Federal Register. Retrieved from [Link]

• Analysis of genotoxic impurities in active pharmaceutical ingredients. (n.d.). Netpharmalab. Retrieved from [Link]

• Elder, D. P., & Teasdale, A. (2009, December 1). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. Pharmaceutical Technology. Retrieved from [Link]

• Review on identification and quantification of genotoxic impurities. (2022, July 18). ScienceScholar. Retrieved from [Link]

• Guidance for Industry | M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk. (2023, July 25). U.S. Food and Drug Administration. Retrieved from [Link]

• Honma, M. (n.d.). Risk Assessment and Management of Genotoxic Impurities in Pharmaceuticals. National Institute of Health Sciences. Retrieved from [Link]

• Screening of potentially genotoxic impurities in pharmaceuticals by LC-MS and CE-MS. (n.d.). DSpace. Retrieved from [Link]

• Li, Y., et al. (2020). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Molecules, 25(21), 5092. Retrieved from [Link]

• ICH M7(R2) Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. (2023, April 3). International Council for Harmonisation. Retrieved from [Link]

• Jović, Z., et al. (2012). Chemometrically Assisted Development and Validation of LC–UV and LC–MS Methods for Simultaneous Determination of Torasemide and its Impurities. Journal of Chromatographic Science, 50(4), 324-334. Retrieved from [Link]

• Multidisciplinary Guidelines. (n.d.). International Council for Harmonisation. Retrieved from [Link]

• A Comprehensive LC-MS/MS Method for Detecting Genotoxic Nitrosamine Impurities in Favipiravir API. (2023). Indian Journal of Pharmaceutical Education and Research, 57(2s), s238-s247. Retrieved from [Link]

• Genotoxic Impurities: An Overview. (2020, July 9). Veeprho. Retrieved from [Link]

• Questions and answers on the 'Guideline on the limits of genotoxic impurities'. (n.d.). gmp-compliance.org. Retrieved from [Link]

• Genotoxic impurities in pharmaceutical products. (2019, December 20). European Pharmaceutical Review. Retrieved from [Link]

• M7 (R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk: Guidance for Industry. (2018). U.S. Food and Drug Administration. Retrieved from [Link]

• Torasemide Impurities. (n.d.). SynZeal. Retrieved from [Link]

• Gamboa, A. A. B., et al. (2011). Quantitative Analysis of Torsemide in human plasma by High Performance Liquid Chromatography with ultraviolet detection. ResearchGate. Retrieved from [Link]

• Process for the preparation of torsemide and related intermediates. (2005). Google Patents.

• Forced Degradation Study of Torasemide: Characterization of its Degradation Products. (n.d.). TechnoRep. Retrieved from [Link]

• Synthesis and Characterization of Related Substances of Torasemide. (2022, June 30). ResearchGate. Retrieved from [Link]

• Shukla, R., et al. (2012). RP-HPLC Determination of Torsemide in Pharmaceutical Formulation by Liquid Chromatography. Semantic Scholar. Retrieved from [Link]

• Shukla, R., et al. (2016). RP-HPLC Determination of Torsemide in Pharmaceutical Formulation by Liquid Chromatography. ResearchGate. Retrieved from [Link]

• (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4. (n.d.). ResearchGate. Retrieved from [Link]

• Al-Dirbashi, O. Y., et al. (1997). Gas chromatographic-mass spectrometric analysis of the loop diuretic torasemide in human urine. Journal of Chromatography B: Biomedical Sciences and Applications, 690(1-2), 105-113. Retrieved from [Link]

• Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds. (n.d.). American Pharmaceutical Review. Retrieved from [Link]

• Analytical Assessment of Genotoxic Impurities in Pharmaceuticals by Gas Chromatographic Techniques. (2019, May 11). Research and Reviews: Journal of Pharmaceutical Analysis. Retrieved from [Link]

• Development and validation of RP-HPLC method for estimation of Torsemide and Spironolactone in bulk and pharmaceutical dosage form. (2023, November 5). ACG Publications. Retrieved from [Link]

• Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. (2015). RJPBCS. Retrieved from [Link]

• Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc. (n.d.). Journal of Pharmaceutical Negative Results. Retrieved from [Link]

• Genotoxics / Impurities Analysis – Pharmaceuticals & Biopharmaceuticals. (n.d.). Shimadzu. Retrieved from [Link]

• Determination of Genotoxic Impurities in Pharmaceuticals. (2008, October 1). LCGC International. Retrieved from [Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. rroij.com [rroij.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 8. Federal Register :: Draft Guidance for Industry on Genotoxic and Carcinogenic Impurities in Drug Substances and Products: Recommended Approaches; Availability [federalregister.gov]
• 9. Final ICH M7 Guideline on Genotoxic Impurities published - ECA Academy [gmp-compliance.org]
• 10. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 11. Guidance for Industry | M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals To Limit Potential Carcinogenic Risk | FDA [fda.gov]
• 12. database.ich.org [database.ich.org]
• 13. sciencescholar.us [sciencescholar.us]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. US20050209460A1 - Process for the preparation of torsemide and related intermediates - Google Patents [patents.google.com]
• 16. Genotoxics / Impurities Analysis – Pharmaceuticals & Biopharmaceuticals [ssi.shimadzu.com]
• 17. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ICH Official web site : ICH [ich.org]
• 19. nihs.go.jp [nihs.go.jp]
• 20. gmp-compliance.org [gmp-compliance.org]
• 21. dspace.library.uu.nl [dspace.library.uu.nl]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. netpharmalab.es [netpharmalab.es]
• 24. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Chemical Stability of Torsemide and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical stability of torsemide, a potent loop diuretic, and offers a comparative perspective on its known derivatives. Understanding the stability profile of a drug substance is a critical component of drug development, ensuring safety, efficacy, and appropriate shelf-life. This document synthesizes available data to provide a comprehensive overview for researchers and formulation scientists.

Introduction: The Significance of Torsemide and the Imperative of Stability Studies

Torsemide, chemically known as 1-isopropyl-3-[(4-m-toluidino-3-pyridyl) sulfonyl]urea, is a high-ceiling loop diuretic used in the management of edema associated with congestive heart failure, renal disease, and hepatic disease, as well as for the treatment of hypertension. Its efficacy is intrinsically linked to its chemical integrity. Stability studies are therefore paramount to identify potential degradation pathways and to develop stable pharmaceutical formulations.

Forced degradation studies, as mandated by regulatory bodies like the International Council for Harmonisation (ICH), are essential to elucidate the intrinsic stability of a drug molecule. These studies involve exposing the drug to a variety of stress conditions, such as acid, base, oxidation, heat, and light, to accelerate its degradation. The resulting data informs the development of stability-indicating analytical methods, aids in formulation development, and provides insights into the potential for interactions with excipients.

The Chemical Landscape: Torsemide and Its Derivatives

The stability of torsemide is largely dictated by the lability of its sulfonylurea bridge. Several related substances, which can be considered derivatives, are known process-related impurities formed during synthesis or degradation products. A comparative analysis of their structures provides a foundation for understanding their relative stability.

Compound Name	Structure	Key Structural Feature Compared to Torsemide
Torsemide	1-isopropyl-3-[(4-m-toluidino-3-pyridyl) sulfonyl]urea	Parent compound with a sulfonylurea linkage
Torsemide Impurity A (R4)	3,4-dihydro-4-(3-methylphenyl)-2H-pyrido[4,3-e]-1,2,4- thiadiazine-1,1-dioxide[1]	A cyclized derivative formed from torsemide.[2]
Torsemide Impurity B (R2)	4-(3-methylphenylamino)-3-pyridinesulfonamide[1]	Lacks the entire isopropylaminocarbonyl portion of the sulfonylurea moiety.[2]
Torsemide Impurity C (R3)	N-(ethylaminocarbonyl)-4-(3-methylphenylamino)-3-pyridinesulfonamide	The isopropyl group on the urea is replaced by an ethyl group.[1][2]
Torsemide Impurity D (R6)	N-(butylaminocarbonyl)-4-(3-methylphenylamino)-3-pyridinesulfonamide	The isopropyl group on the urea is replaced by a butyl group.[1]

Comparative Stability Analysis: Degradation Pathways and Influencing Factors

Forced degradation studies on torsemide have revealed its primary points of vulnerability. While direct comparative stability data for its derivatives is not extensively available in the literature, a logical comparison can be inferred based on their chemical structures and the known degradation mechanisms of the parent drug.

Hydrolytic Degradation (Acidic, Basic, and Neutral)

Torsemide: The sulfonylurea linkage in torsemide is susceptible to hydrolysis.[3] This degradation is observed under acidic, basic, and neutral conditions, and is significantly accelerated by increased temperature. The primary degradation product of hydrolysis is 4-(3-methylphenylamino)-3-pyridinesulfonamide (Impurity B/R2).[3] The reaction involves the cleavage of the C-N bond in the urea moiety. One study reported approximately 18.7% degradation of torsemide in 1.0 M HCl at 70°C after 24 hours.[3]

Derivatives (Hypothesized Stability):

• Impurity B (R2): This derivative, being the product of torsemide hydrolysis, is inherently stable under the conditions that lead to the cleavage of the sulfonylurea bond. It lacks the labile urea functional group.

• Impurities C (R3) and D (R6): These derivatives retain the sulfonylurea structure and are therefore also expected to be susceptible to hydrolysis. The difference in the alkyl substituent (ethyl or butyl instead of isopropyl) is unlikely to cause a dramatic shift in hydrolytic stability, although minor differences in reaction kinetics might be observed due to steric and electronic effects.

Oxidative Degradation

Torsemide: Torsemide shows some instability under oxidative stress. Exposure to hydrogen peroxide can lead to the formation of N-oxide derivatives.[3] One study noted the formation of two degradation products under extreme oxidative conditions, proposed to be torsemide N-oxide and the N-oxide of its hydrolytic degradant (R2 N-oxide).[3]

Derivatives (Hypothesized Stability):

• Impurity B (R2): As it contains a pyridine ring and an amino group, it is also susceptible to oxidation to form an N-oxide.

• Impurities C (R3) and D (R6): Similar to torsemide, these derivatives would be expected to undergo oxidation to form their respective N-oxides. The alkyl chain variation is not anticipated to significantly alter the susceptibility to oxidation at the nitrogen centers.

Photolytic and Thermal Degradation

Torsemide: Torsemide is reported to be relatively stable in the solid state and when exposed to light.[3] However, in solution, thermal stress can accelerate hydrolytic degradation.[3] A compounded oral suspension of torsemide (5 mg/mL) was found to be stable for 90 days at both refrigerated (2-8°C) and room temperature (20-25°C), with the average strength remaining above 90% of the initial concentration.[4][5][6]

Derivatives (Hypothesized Stability):

The photostability of the derivatives is expected to be similar to that of torsemide, as the core chromophore responsible for light absorption remains largely unchanged. Their thermal stability in solution will likely be linked to their susceptibility to hydrolysis, as discussed above.

Experimental Protocols for Comparative Stability Assessment

To generate direct comparative data, a forced degradation study should be conducted on torsemide and its derivatives in parallel. The following protocols are based on established methods for torsemide stability testing.

General Procedure

• Preparation of Stock Solutions: Prepare individual stock solutions of torsemide and each derivative in a suitable solvent (e.g., a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: Subject aliquots of each stock solution to the stress conditions outlined below.

• Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis by a stability-indicating HPLC method.

Specific Stress Conditions

• Acid Hydrolysis: Mix the stock solution with an equal volume of 1.0 M hydrochloric acid. Maintain the solution at an elevated temperature (e.g., 70°C) for a defined period (e.g., 24 hours).

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M sodium hydroxide. Maintain the solution at room temperature for a defined period (e.g., 24 hours).

• Neutral Hydrolysis: Mix the stock solution with an equal volume of purified water. Maintain the solution at an elevated temperature (e.g., 70°C) for a defined period (e.g., 24 hours).

• Oxidative Degradation: Mix the stock solution with a solution of 3% or higher hydrogen peroxide. Maintain the solution at room temperature for a defined period (e.g., 24 hours).

• Photolytic Degradation: Expose the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines). A control sample should be protected from light.

• Thermal Degradation: Heat the stock solution at a high temperature (e.g., 70°C) for a defined period (e.g., 24 hours).

Stability-Indicating HPLC Method

A validated, stability-indicating HPLC method is crucial for separating the parent drug from its degradation products. A typical method for torsemide analysis would involve:

• Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient or isocratic mixture of a buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min

• Detection: UV at a suitable wavelength (e.g., 288 nm).

• Column Temperature: Ambient or controlled.

Visualization of Structures and Processes

To aid in the understanding of the chemical relationships and experimental design, the following diagrams are provided.

Caption: Workflow for Forced Degradation Studies.

Conclusion and Future Perspectives

The stability of torsemide is well-characterized, with hydrolytic cleavage of the sulfonylurea bond being the primary degradation pathway under aqueous conditions, a process that is accelerated by heat. It exhibits good stability in the solid state and under photolytic stress. While direct experimental data on the comparative stability of its process-related derivatives is scarce, a scientific understanding of their chemical structures allows for reasoned hypotheses. Derivatives lacking the sulfonylurea moiety, such as Impurity B (R2), are expected to be significantly more stable towards hydrolysis. Conversely, derivatives that retain this functional group, such as Impurities C and D, are likely to exhibit a similar susceptibility to degradation as the parent drug.

For a definitive comparison, dedicated forced degradation studies on these derivatives are warranted. Such studies would not only provide valuable data for formulation scientists but also contribute to a deeper understanding of the structure-stability relationships within this class of pyridine-3-sulfonylurea compounds.

References

• Chen, J., Ming, W., Fan, D. H., & Gu, S. X. (2022). Synthesis and Characterization of Related Substances of Torasemide. Pharmaceutical Fronts, 4(01), e33-e38.
• Jović, Z., Živanović, L., Protić, A., Radišić, M., Laušević, M., Malešević, M., & Zečević, M. (2013). Forced degradation study of torasemide: characterization of its degradation products.
• Kakde, R., Kotak, U., & Gadbail, P. (2010). Stability-indicating HPTLC method for analysis of torsemide in pharmaceutical preparations.
• Kondo, N., et al. (1994). Chemical Structure and Physico-chemical Properties of Torasemide. Iyakuhin Kenkyu, 25(9), 735-749.
• Patel, B. H., Suhagia, B. N., Patel, M. M., & Patel, J. R. (2010). Development and validation of a stability-indicating UPLC method for determination of impurities in torsemide tablets.
• USP-NF. (2014). Torsemide Tablets.
• Adin, D. B., Rosen, B. S., & Williams, F. E. (2017). Long‐term Stability of a Compounded Suspension of Torsemide (5 mg/mL) for Oral Administration. Journal of veterinary internal medicine, 31(6), 1813-1817.
• Montgomery, P. A., Cornish, L. A., Johnson, C. E., & Fitzpatrick, K. A. (1998). Stability of torsemide in 5% dextrose injection. American journal of health-system pharmacy, 55(10), 1042-1043.
• Thunus, L. (1975). Ann. Pharm. Fr. 33, 487-494.
• Delarge, J. (1973). Ann. Pharm. Fr. 31, 467-474.
• Delarge, J. (1974). Mem. Acad. R. Med. Belg. 47(3), 131-210.
• Koenigs, E. et al. (1924). Chem. Ber. 57, 2080-2082.
• USP39-NF34. (2016). The United States Pharmacopeia, 39th Revision, and The National Formulary, 34th Edition.
• Jović, Z., Živanović, L., Protić, A., Radišić, M., Laušević, M., Malešević, M., & Zečević, M. (2013). Forced degradation study of torasemide: Characterization of its degradation products.
• Adin, D. B., Rosen, B. S., Williams, F. E., & Davidson, G. S. (2017). Long-term Stability of a Compounded Suspension of Torsemide (5 mg/mL) for Oral Administration. Journal of veterinary internal medicine, 31(6), 1813–1817.
• Kakde, R. B., Satone, D. G., & Kakde, R. S. (2010). Stability-Indicating HPTLC Method for Analysis of Torsemide in Pharmaceutical Preparations.
• Kondo, N., et al. (1994). Chemical Structure and Physico-chemical Properties of Torasemide. Iyakuhin Kenkyu, 25(9), 735-749.
• Patel, B. H., Suhagia, B. N., Patel, M. M., & Patel, J. R. (2010). Development and validation of a stability-indicating UPLC method for determination of impurities in torsemide tablets.
• Adin, D. B., Rosen, B. S., Williams, F. E., & Davidson, G. S. (2017). Long-term Stability of a Compounded Suspension of Torsemide (5 mg/mL) for Oral Administration. Journal of veterinary internal medicine, 31(6), 1813–1817.
• Montgomery, P. A., Cornish, L. A., Johnson, C. E., & Fitzpatrick, K. A. (1998). Stability of torsemide in 5% dextrose injection. American journal of health-system pharmacy, 55(10), 1042–1043.
• USP-NF. (2014). Torsemide Tablets.

Sources

• 1. researchgate.net [researchgate.net]
• 2. thieme-connect.com [thieme-connect.com]
• 3. Secure Verification [technorep.tmf.bg.ac.rs]
• 4. Long-term Stability of a Compounded Suspension of Torsemide (5 mg/mL) for Oral Administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Long‐term Stability of a Compounded Suspension of Torsemide (5 mg/mL) for Oral Administration - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Inter-Laboratory Validation for the Quantification of Torsemide Metabolites in Human Plasma

Introduction

The diuretic torsemide is extensively used in the management of edema associated with congestive heart failure, renal disease, and hepatic cirrhosis. Its clinical efficacy and safety profile are intrinsically linked to its pharmacokinetics, which are governed by the parent drug and its various metabolites.[1][2][3] Torsemide is primarily metabolized by the hepatic cytochrome P450 system, leading to several key metabolites, including the active metabolites M1 and M3, and the major, inactive carboxylic acid metabolite, M5.[1][2] Accurate quantification of these metabolites in biological matrices like human plasma is paramount for comprehensive pharmacokinetic (PK) assessments, toxicokinetic studies, and bioequivalence trials that inform regulatory submissions.[4][5]

The user query specified "Desisopropyl ethyl torsemide," which does not correspond to a known major metabolite of torsemide. This guide will therefore focus on the principles of inter-laboratory validation using the principal inactive metabolite, M5 (carboxytorasemide), as a representative analyte. The methodologies and validation frameworks detailed herein are directly applicable to other torsemide metabolites or related derivatives.

When clinical trials are conducted across multiple sites, it is imperative that the bioanalytical data generated are consistent, reliable, and reproducible, regardless of the laboratory in which they were generated. This is the core objective of inter-laboratory validation, also known as cross-validation.[5] This guide provides a robust framework for designing and executing such a study, comparing analytical performance across laboratories, and ensuring data integrity. We will delve into the causality behind experimental choices, present a self-validating protocol, and ground our recommendations in authoritative regulatory guidelines.

Part 1: The Analytical Imperative: Why LC-MS/MS for Torsemide Metabolites?

The quantification of drug metabolites in plasma presents distinct analytical challenges.[6] Metabolites are often present at concentrations significantly lower than the parent drug, existing within a complex biological matrix replete with endogenous proteins, lipids, and salts that can cause significant interference.[4][7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for this application due to its unparalleled sensitivity and selectivity.[6][8]

• Sensitivity: LC-MS/MS can achieve Lower Limits of Quantification (LLOQ) in the low ng/mL or even pg/mL range, which is essential for capturing the full pharmacokinetic profile of metabolites.[8][9][10]

• Selectivity: The technique uses Multiple Reaction Monitoring (MRM), where a specific precursor ion is selected and fragmented to produce a unique product ion. This highly specific mass transition (e.g., m/z 378 -> m/z 286 for M5) effectively filters out background noise from the matrix, ensuring that only the analyte of interest is measured.

• Speed: Modern UPLC/HPLC systems allow for rapid analysis, with run times often under 5 minutes per sample, which is critical for high-throughput clinical sample analysis.[8][11]

Logical Framework for Inter-Laboratory Validation

The entire validation process is designed to test the method's ruggedness and ensure that data from different labs can be reliably combined or compared. The workflow establishes a standardized analytical foundation before distributing identical sets of quality control samples for analysis.

Caption: High-level workflow for a typical inter-laboratory validation study.

Part 2: A Unified Protocol for Torsemide Metabolite M5 Quantification

To ensure comparability, all participating laboratories must adhere strictly to the same analytical method. Deviations in sample preparation, chromatography, or instrument settings can introduce significant variability. The following protocol is a robust starting point for the quantification of Torsemide M5.

Experimental Workflow: From Plasma to Data

This diagram illustrates the step-by-step process each laboratory will follow for every sample.

Caption: Standardized sample preparation and analysis workflow.

Detailed Step-by-Step Methodology

1. Materials and Reagents:

• Reference Standards: Torsemide Metabolite M5, Isotopically Labeled M5 (Internal Standard - IS).

• Control Human Plasma (K2EDTA).

• HPLC-grade Acetonitrile and Methanol.

• HPLC-grade Formic Acid.

• Reagent-grade water.

2. Sample Preparation (Protein Precipitation):

• Rationale: This is a simple, fast, and effective method for removing the majority of plasma proteins, which can foul the analytical column and suppress MS ionization.[12] Acetonitrile is a common choice as it efficiently denatures and precipitates proteins.

• Protocol:

  • Aliquot 200 µL of plasma (standards, QCs, or unknown samples) into a 1.5 mL microcentrifuge tube.

  • Spike with 20 µL of internal standard working solution.

  • Add 600 µL of ice-cold acetonitrile. The 3:1 ratio of solvent to plasma ensures efficient protein removal.

  • Vortex vigorously for 30 seconds to ensure complete protein denaturation.

  • Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

  • Carefully transfer the supernatant to a clean autosampler vial for analysis.

3. LC-MS/MS Conditions:

• Rationale: The selected conditions are designed to provide good chromatographic peak shape, retention of the analyte away from the solvent front where matrix effects are most pronounced, and sensitive detection. A C18 column is used for reversed-phase chromatography, which is ideal for separating moderately polar compounds like M5 from endogenous interferences.[8][13]

• LC Parameters:

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient: Start at 5% B, ramp to 95% B over 2.5 min, hold for 1 min, return to 5% B and re-equilibrate for 1.5 min.

  • Injection Volume: 5 µL

• MS Parameters:

  • Ionization: Electrospray Ionization (ESI), Negative Mode

  • MRM Transitions:

    • Torsemide M5: Precursor Q1 m/z 377.1 -> Product Q2 m/z 285.0

    • Internal Standard (IS): (Use appropriate transition for the chosen IS)

  • Key Source Parameters: Capillary Voltage: -3.5 kV, Source Temp: 150°C, Desolvation Temp: 400°C. Note: These may require minor optimization on different instruments.

Part 3: Inter-Laboratory Comparison of Validation Parameters

The core of the validation is to demonstrate that the method performs consistently across different laboratories. Key validation parameters are defined by regulatory bodies like the FDA and EMA.[14][15][16] The tables below present hypothetical data from three independent laboratories to illustrate a comparative analysis.

Acceptance Criteria: For accuracy, the mean value should be within ±15% of the nominal value (±20% at the LLOQ). For precision, the coefficient of variation (CV) should not exceed 15% (20% at the LLOQ).[5][9]

Linearity and Sensitivity

Linearity demonstrates the direct proportionality of the instrument response to the analyte concentration.[5]

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Calibration Range (ng/mL)	1.0 - 2000	1.0 - 2000	1.0 - 2000	N/A
Regression Model	1/x weighted	1/x weighted	1/x weighted	Appropriate for data
Correlation Coefficient (r²)	> 0.998	> 0.997	> 0.998	≥ 0.99
LLOQ Accuracy (%)	108.5	95.7	112.3	80-120%
LLOQ Precision (%CV)	9.8	14.2	11.5	≤ 20%

Analysis: All three labs successfully established a linear range and met the acceptance criteria for sensitivity at the LLOQ. Lab 2 shows slightly higher variability at the LLOQ but remains well within the acceptable limit of 20% CV.

Intra-Day and Inter-Day Accuracy & Precision

This is the most critical test, assessing the method's reproducibility on the same day (intra-day) and over several days (inter-day).[9]

Table 2.1: Intra-Day Accuracy & Precision (n=5 replicates)

QC Level (ng/mL)	Parameter	Laboratory 1	Laboratory 2	Laboratory 3
Low QC (3.0)	Accuracy (%)	102.3	98.7	105.1
	Precision (%CV)	6.5	8.9	7.2
Mid QC (300)	Accuracy (%)	101.5	104.2	103.3
	Precision (%CV)	4.1	5.5	4.8
High QC (1500)	Accuracy (%)	99.8	97.5	101.9

| | Precision (%CV) | 3.5 | 6.1 | 4.0 |

Table 2.2: Inter-Day Accuracy & Precision (3 runs over 3 days)

QC Level (ng/mL)	Parameter	Laboratory 1	Laboratory 2	Laboratory 3
Low QC (3.0)	Accuracy (%)	104.1	101.5	107.8
	Precision (%CV)	8.2	11.3	9.5
Mid QC (300)	Accuracy (%)	102.0	105.9	104.0
	Precision (%CV)	5.3	7.8	6.1
High QC (1500)	Accuracy (%)	100.5	98.9	102.7

| | Precision (%CV) | 4.8 | 8.5 | 5.7 |

Analysis: All laboratories demonstrated excellent accuracy and precision, with all results falling comfortably within the ±15% bias and ≤15% CV criteria. The slightly higher %CV values from Lab 2 could be investigated (e.g., review of pipetting technique, instrument performance), but the results are fully acceptable. This demonstrates the method is robust and transferable.

Matrix Effect and Recovery

• Recovery: Measures the efficiency of the extraction process.[12]

• Matrix Effect: Assesses the suppression or enhancement of ionization caused by co-eluting endogenous components from the plasma.[7]

Parameter	Laboratory 1	Laboratory 2	Laboratory 3	Acceptance Criteria
Extraction Recovery (%)	88.5 ± 4.1	85.2 ± 6.5	90.1 ± 3.8	Consistent & Precise
Matrix Factor (IS-Normalized)	0.98 - 1.05	0.95 - 1.10	0.97 - 1.03	%CV ≤ 15%

Analysis: Recovery was high and consistent in all labs, indicating the protein precipitation method is effective. The IS-normalized matrix factor is close to 1.0 across all labs, with low variability. This is a critical finding, as it proves that the method is not susceptible to significant or variable matrix effects, which is a common reason for failure in bioanalytical methods.[6]

Conclusion

The successful inter-laboratory validation of a bioanalytical method is a cornerstone of modern drug development, ensuring that data generated from multi-site studies are reliable and comparable. As demonstrated through the comparative analysis of key validation parameters for Torsemide Metabolite M5, a well-defined, standardized protocol allows for the successful transfer of methodology across different laboratories, instruments, and analysts. The hypothetical data shows that despite minor variations in performance, all three labs met the stringent acceptance criteria set forth by regulatory agencies.[14][15][16] This rigorous approach provides the necessary confidence to proceed with large-scale clinical sample analysis, knowing the data produced will be accurate, precise, and reproducible.

References

• Title: Torsemide: Package Insert / Prescribing Information Source: Drugs.com URL: [Link]

• Title: Analysis Of Drug Metabolites in Biological Samples: Techniques And Applications Source: alwsci URL: [Link]

• Title: TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW Source: PubMed Central URL: [Link]

• Title: Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review Source: African Journal of Pharmacy and Pharmacology URL: [Link]

• Title: Bioanalytical Method Validation Source: Asian Journal of Research in Pharmaceutical Sciences URL: [Link]

• Title: Quantitative analysis of drug metabolites in biological samples Source: SlideShare URL: [Link]

• Title: Pharmacokinetics and metabolism of torasemide in man Source: PubMed URL: [Link]

• Title: Challenges and recent advances in quantitative mass spectrometry‐based metabolomics Source: Wiley Online Library URL: [Link]

• Title: A review on bioanalytical method development and validation by rp - hplc Source: typeset.io URL: [Link]

• Title: Bioanalytical method validation: An updated review Source: PubMed Central URL: [Link]

• Title: Pharmacokinetics of Torasemide and Its Metabolites in End-Stage Renal Disease Source: PubMed URL: [Link]

• Title: Bioanalytical Method Validation - Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Pharmacokinetics of Torasemide and Its Metabolites in Healthy Controls and in Chronic Renal Failure Source: PubMed URL: [Link]

• Title: Metabolism pathway scheme for torasemide. Source: ResearchGate URL: [Link]

• Title: Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices Source: MDPI URL: [Link]

• Title: Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry Source: PubMed Central URL: [Link]

• Title: Analytical Techniques for Determination of Torsemide and its Combinations: A Review Source: Research Journal of Pharmacy and Technology URL: [Link]

• Title: Rapid and Trace-Level Detection of Diuretics in Equine Plasma via Non-Polar Carbon-Based Solid Phase Extraction and Ultra-High-Performance Liquid Chromatography Orbitrap Mass Spectrometry Source: MDPI URL: [Link]

• Title: 2018 Bioanalytical Method Validation Guidance: Key Changes and Considerations Source: AAPS URL: [Link]

• Title: Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? Source: PubMed URL: [Link]

• Title: Quantification of Torsemide in Rabbit Plasma by Liquid Chromatography/electrospray Mass Spectrometry and its Application Source: ResearchGate URL: [Link]

• Title: Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry Source: ResearchGate URL: [Link]

• Title: (PDF) Bioanalytical method validation: new FDA Guidance vs. EMA Guideline. Better or worse? Source: ResearchGate URL: [Link]

• Title: Guideline on bioanalytical method validation Source: European Medicines Agency (EMA) URL: [Link]

• Title: ICH guideline M10 on bioanalytical method validation and study sample analysis Source: European Medicines Agency (EMA) URL: [Link]

• Title: Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC Source: ResearchGate URL: [Link]

Sources

• 1. drugs.com [drugs.com]
• 2. Pharmacokinetics and metabolism of torasemide in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jpsbr.org [jpsbr.org]
• 4. Analysis Of Drug Metabolites in Biological Samples: Techniques And Applications - Blogs - News [alwsci.com]
• 5. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uab.edu [uab.edu]
• 8. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ajpsonline.com [ajpsonline.com]
• 10. Rapid and Trace-Level Detection of Diuretics in Equine Plasma via Non-Polar Carbon-Based Solid Phase Extraction and Ultra-High-Performance Liquid Chromatography Orbitrap Mass Spectrometry [journal-dtt.org]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. oaji.net [oaji.net]
• 14. fda.gov [fda.gov]
• 15. ema.europa.eu [ema.europa.eu]
• 16. ema.europa.eu [ema.europa.eu]

comparing the metabolic profile of torsemide and Desisopropyl ethyl torsemide

An In-Depth Comparative Guide to the Metabolic Profiles of Torsemide and Desisopropyl Ethyl Torsemide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Clinical and Metabolic Context of Torsemide

Torsemide is a potent loop diuretic of the pyridine-sulfonylurea class, clinically utilized for managing edema associated with congestive heart failure, renal disease, and hepatic cirrhosis, as well as for the treatment of hypertension.[1][2] It exerts its therapeutic effect by inhibiting the Na+/K+/2Cl- cotransporter in the thick ascending limb of the Loop of Henle, leading to increased excretion of sodium, chloride, and water.[1][3]

The clinical efficacy and safety profile of any drug are intrinsically linked to its metabolic fate. Torsemide is extensively metabolized in the liver, with approximately 80% of its total clearance attributed to hepatic metabolism, while the remaining 20% is excreted unchanged in the urine.[1][4] This metabolic conversion is a critical determinant of the drug's duration of action and potential for drug-drug interactions. Understanding this profile is paramount for predicting its behavior in diverse patient populations and for the development of new chemical entities with improved properties.

This guide will first detail the well-documented metabolic landscape of torsemide. It will then introduce desisopropyl ethyl torsemide, a related compound, and, in the absence of extensive public data, propose a scientifically-grounded hypothesis for its metabolic profile based on structural analogy. Finally, we will outline a comprehensive experimental workflow to formally characterize and compare the metabolism of these two compounds.

The Established Metabolic Profile of Torsemide

The metabolism of torsemide is rapid and primarily mediated by the cytochrome P450 (CYP) system in the liver.[5] The elimination half-life of torsemide in healthy individuals is approximately 3.5 to 4 hours.[3][6]

Primary Metabolic Pathways and Key Metabolites

Hepatic metabolism of torsemide proceeds through several oxidative pathways, resulting in three main metabolites identified in humans: M1, M3, and M5.[3][4]

• Metabolite M1: Formed via methyl-hydroxylation of the tolyl group.

• Metabolite M3: Formed via ring hydroxylation.

• Metabolite M5: Formed by the subsequent oxidation of the M1 metabolite to a carboxylic acid derivative. This is the major metabolite found in humans.[4]

The metabolic cascade effectively terminates the primary action of the drug. While metabolites M1 and M3 retain some diuretic activity, their systemic exposure is significantly lower than that of the parent drug.[4][6] The major metabolite, M5, is biologically inactive.[4][6]

Enzymology of Torsemide Metabolism

The biotransformation of torsemide is predominantly catalyzed by CYP2C9 .[4][7][8] Minor contributions from CYP2C8 and CYP2C18 have also been noted.[4][9] The heavy reliance on CYP2C9 means that the pharmacokinetics of torsemide can be influenced by:

• Genetic Polymorphisms: Individuals with different CYP2C9 genotypes (e.g., poor metabolizers) exhibit altered torsemide clearance, which can affect the drug's efficacy and safety profile.[8][10]

• Drug-Drug Interactions: Co-administration of strong CYP2C9 inhibitors (e.g., fluconazole) or inducers (e.g., rifampin) can significantly alter plasma concentrations of torsemide.[4]

The following diagram illustrates the primary metabolic pathway of torsemide.

Caption: Structural difference between Torsemide and its ethyl analog.

Hypothesized Metabolic Profile

Given the structural similarity and the central role of CYP2C9 in metabolizing the torsemide scaffold, we can formulate a strong hypothesis about the metabolic fate of desisopropyl ethyl torsemide:

• Primary Metabolic Site: The primary sites of metabolism are likely to remain the tolyl methyl group and the pyridine ring, analogous to the formation of M1 and M3 from torsemide.

• CYP Enzyme Involvement: CYP2C9 is highly likely to be the principal enzyme responsible for its metabolism. The change from an isopropyl to a smaller ethyl group is unlikely to shift metabolism to a completely different CYP isozyme, although it may alter the binding affinity and catalytic rate.

• Metabolic Stability: The substitution of a secondary isopropyl group with a primary ethyl group may influence the rate of metabolism. The ethyl group is less sterically hindered, which could potentially lead to a faster rate of N-dealkylation, a common metabolic pathway for N-ethyl groups. However, since the primary metabolism of torsemide occurs on the aromatic rings, the impact on overall metabolic stability requires experimental verification.

Experimental Guide: A Head-to-Head Comparison

To rigorously compare the metabolic profiles of torsemide and desisopropyl ethyl torsemide, a series of standardized in vitro and in vivo experiments are required.

Objective 1: Determine and Compare Metabolic Stability

The intrinsic clearance (CLint) of both compounds can be determined using an in vitro liver microsomal assay. This provides a direct measure of how rapidly the compounds are metabolized by hepatic enzymes.

• Preparation: Prepare an incubation mixture containing pooled HLM (e.g., 0.5 mg/mL protein), NADPH regenerating system (e.g., Promega NADPH Regeneration System), and phosphate buffer (pH 7.4).

• Initiation: Pre-warm the mixture to 37°C. Initiate the reaction by adding the test compound (Torsemide or Desisopropyl Ethyl Torsemide) to a final concentration of 1 µM.

• Time Points: Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Quenching: The reaction in each aliquot is immediately stopped by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide). [11]5. Analysis: Samples are centrifuged to precipitate protein. The supernatant is analyzed by a validated LC-MS/MS method to quantify the remaining parent compound. [11]6. Data Analysis: The natural logarithm of the percentage of parent compound remaining is plotted against time. The slope of this line provides the rate constant (k). The intrinsic clearance is then calculated.

The following diagram outlines this experimental workflow.

Caption: Workflow for In Vitro Metabolic Stability Assay.

Objective 2: Identify Metabolites and Reaction Phenotyping

This experiment identifies which CYP enzymes are responsible for metabolizing each compound and characterizes the resulting metabolites.

• Incubation: Incubate the test compounds (10 µM) separately with a panel of recombinant human CYP enzymes (e.g., CYP1A2, 2C8, 2C9, 2C19, 2D6, 3A4) and with pooled HLM, as described above, for an extended period (e.g., 60-120 minutes).

• Analysis: Analyze the samples using high-resolution LC-MS/MS.

• Metabolite Identification: Screen the data for potential metabolites by searching for predicted mass shifts (e.g., +16 Da for hydroxylation, +14 Da for conversion to carboxylic acid).

• Reaction Phenotyping: Compare the rate of parent compound depletion and metabolite formation across the different recombinant CYP enzymes. The enzyme that produces the highest rate of metabolism is identified as the primary contributor. Chemical inhibitors specific to certain CYPs can also be used in HLM incubations to confirm these findings.

Conclusion and Future Directions

The metabolic profile of torsemide is well-established, with hepatic clearance via CYP2C9 into largely inactive metabolites being the dominant pathway. This knowledge is crucial for its clinical use, particularly concerning genetic variability and drug interactions.

The experimental protocols outlined in this guide provide a clear and robust framework for drug metabolism scientists to directly compare these two compounds. The resulting data will not only elucidate the metabolic profile of desisopropyl ethyl torsemide but will also provide valuable structure-metabolism relationship insights that can guide the design of future diuretic agents with optimized pharmacokinetic properties.

References

• Drugs.com. (n.d.). Torsemide: Package Insert / Prescribing Information. Retrieved from [Link]

• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Arzneimittel-Forschung, 38(1A), 164-166. Retrieved from [Link]

• RxReasoner. (n.d.). Torasemide Pharmacology. Retrieved from [Link]

• Lameire, N., Van Vlem, B., & Vanholder, R. (1994). Pharmacokinetics of torasemide and its metabolites in end-stage renal disease. European Journal of Clinical Pharmacology, 47(2), 157-159. Retrieved from [Link]

• Spahn, H., Knauf, H., & Mutschler, E. (1990). Pharmacokinetics of torasemide and its metabolites in healthy controls and in chronic renal failure. European Journal of Clinical Pharmacology, 39(4), 345-348. Retrieved from [Link]

• O'Donnell, J. P., Chambers, J. H., & Plachetka, J. R. (1989). Solid-phase extraction and liquid chromatography of torsemide and metabolites from plasma and urine. Journal of Pharmaceutical and Biomedical Analysis, 7(12), 1649-1652. Retrieved from [Link]

• Neugebauer, G., Besenfelder, E., & von Möllendorff, E. (1988). Pharmacokinetics and metabolism of torasemide in man. Semantic Scholar. Retrieved from [Link]

• Kim, T. H., et al. (2022). Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. Pharmaceuticals, 15(12), 1515. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolism pathway scheme for torasemide. Retrieved from [Link]

• Siddiqui, W. J., & Basit, H. (2023). Torsemide. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Pharmacology, M. (2025, January 18). Pharmacology of Torsemide (Demadex); Mechanism of Action, Pharmacokinetics, Uses, Effects. YouTube. Retrieved from [Link]

• Vormfelde, S. V., et al. (2004). CYP2C9 polymorphisms and the interindividual variability in pharmacokinetics and pharmacodynamics of the loop diuretic drug torsemide. Clinical Pharmacology & Therapeutics, 76(4), 334-343. Retrieved from [Link]

• Kim, T. H., et al. (2022). Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling. MDPI. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Torasemide. PubChem. Retrieved from [Link]

• Patel, K., & Patel, J. (2019). Analytical Techniques for Determination of Torsemide and its Combinations: A Review. International Journal of Pharmaceutical Sciences Review and Research, 56(1), 7-13. Retrieved from [Link]

• Brater, D. C. (1991). Clinical pharmacology of loop diuretics. Drugs, 41 Suppl 3, 14-22. Retrieved from [Link]

• Li, W., et al. (2014). Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry. Journal of Chromatographic Science, 52(8), 835-840. Retrieved from [Link]

• ClinPGx. (n.d.). torasemide. Retrieved from [Link]

• Anctil, J. W., et al. (1999). Design, synthesis and biological activity of a series of torasemide derivatives, potent blockers of the Na+ 2Cl- K+ co-transporter: in-vitro study. European Journal of Medicinal Chemistry, 34(7-8), 621-632. Retrieved from [Link]

• Impact Factor. (n.d.). Spectrophotometric Estimation of Torsemide in Tablet Dosage Form Using Chemical Derivatization Technique. Retrieved from [Link]

• Choi, Y., et al. (2014). Effects of Cytochrome P450 Inducers and Inhibitors on the Pharmacokinetics of Intravenous Furosemide in Rats: Involvement of CYP2C11, 2E1, 3A1 and 3A2 in Furosemide Metabolism. Biopharmaceutics & Drug Disposition, 35(8), 473-483. Retrieved from [Link]

• GSRS. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. Retrieved from [Link]

• Drugfuture. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. Retrieved from [Link]

Sources

• 1. Torsemide - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. jpsbr.org [jpsbr.org]
• 3. Torasemide Pharmacology - Active Ingredient - RxReasoner [rxreasoner.com]
• 4. drugs.com [drugs.com]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics and metabolism of torasemide in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Torsemide Pharmacometrics in Healthy Adult Populations Including CYP2C9 Genetic Polymorphisms and Various Patient Groups through Physiologically Based Pharmacokinetic-Pharmacodynamic Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Torasemide | C16H20N4O3S | CID 41781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. CYP2C9 polymorphisms and the interindividual variability in pharmacokinetics and pharmacodynamics of the loop diuretic drug torsemide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of torasemide in human plasma and its bioequivalence study by high-performance liquid chromatography with electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Cleaning Methods for Desisopropyl Ethyl Torsemide in Pharmaceutical Manufacturing

In the landscape of pharmaceutical manufacturing, the integrity of a final product is intrinsically linked to the cleanliness of the equipment used in its production. The prevention of cross-contamination between batches is not merely a quality objective but a stringent regulatory requirement enforced by bodies such as the U.S. Food and Drug Administration (FDA) and guided by international standards like the International Council for Harmonisation (ICH).[1][2][3][4] Cleaning validation provides the documented evidence that a specific cleaning procedure consistently removes product residues, cleaning agents, and potential microbial contaminants to predetermined acceptable levels, thereby safeguarding patient health.[3][5][6]

This guide offers a detailed comparison of two prevalent analytical methodologies for the validation of a cleaning process designed to remove residues of Desisopropyl ethyl torsemide, a known impurity and potential carryover risk associated with the manufacturing of Torsemide, a loop diuretic.[7][8] We will explore a specific analytical technique, High-Performance Liquid Chromatography with UV detection (HPLC-UV), and a non-specific technique, Total Organic Carbon (TOC) analysis, providing the experimental framework and data to guide researchers, scientists, and drug development professionals in making informed decisions for their cleaning validation programs.

The Analytical Challenge: Selecting the Right Tool

The core of any cleaning validation program is the analytical method used to detect residual contaminants. The choice of method is critical and depends on various factors, including the nature of the analyte, the required sensitivity, and the overall cleaning philosophy of the facility.

• High-Performance Liquid Chromatography (HPLC-UV): This is a powerful chromatographic technique that separates, identifies, and quantifies components in a mixture.[9][10][11][12][13][14] Its primary advantage in cleaning validation is specificity —the ability to unequivocally assess the analyte of interest in the presence of other components. This is crucial when the primary concern is the carryover of a specific active pharmaceutical ingredient (API) or a toxic impurity like Desisopropyl ethyl torsemide.

• Total Organic Carbon (TOC) Analysis: This technique measures the total amount of organically bound carbon in a sample.[15][16][17][18] Unlike HPLC, TOC is a non-specific method; it will detect any carbon-containing compound, including the API, its degradants, and residues from cleaning agents.[15][19] This makes it a valuable tool for a holistic assessment of cleanliness and is increasingly accepted by regulatory bodies for this purpose.[18][19]

A Framework for Method Validation: Adhering to ICH Q2(R1)

To ensure that an analytical method is suitable for its intended purpose, it must be validated. The ICH Q2(R1) guideline provides a comprehensive framework for the validation of analytical procedures, which we will apply to both the HPLC-UV and TOC methods.[20][21][22][23] The key validation parameters are:

• Specificity: The ability to assess the analyte in the presence of components that may be expected to be present.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. This includes:

  • Repeatability: Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Expresses within-laboratory variations (different days, analysts, equipment).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocols

The following protocols outline the steps for validating the HPLC-UV and TOC methods for detecting Desisopropyl ethyl torsemide on a stainless-steel surface, a common material in pharmaceutical manufacturing equipment.

Protocol 1: HPLC-UV Method Validation

• Objective: To validate a specific HPLC-UV method for the quantification of Desisopropyl ethyl torsemide residue.

• Materials & Equipment:

  • HPLC system with UV detector (e.g., Jasco 2000 series).[11]

  • C18 column (e.g., 250mm x 4.6mm, 5µm).[11]

  • Desisopropyl ethyl torsemide reference standard.

  • HPLC-grade acetonitrile and water.

  • Swabs (e.g., Texwipe polyurethane swabs).[6]

  • Stainless steel coupons (316L, 10 cm x 10 cm).

• Chromatographic Conditions (Hypothetical):

  • Mobile Phase: Acetonitrile:Water (60:40 v/v).[11]

  • Flow Rate: 1.0 mL/min.[11]

  • Detection Wavelength: 270 nm.[11]

  • Injection Volume: 20 µL.

  • Column Temperature: 25°C.

• Validation Procedure:

  • Specificity: Analyze blank swab extracts, cleaning agent solutions, and spiked samples to ensure no interference at the retention time of Desisopropyl ethyl torsemide.

  • Linearity: Prepare standard solutions of Desisopropyl ethyl torsemide at five concentrations (e.g., 0.05, 0.1, 0.5, 1.0, 2.0 µg/mL). Plot the peak area against concentration and perform linear regression.

  • Accuracy (Recovery): Spike known amounts of Desisopropyl ethyl torsemide onto stainless steel coupons at three levels (e.g., low, medium, high concentration). Swab the coupons, extract the swabs, and analyze the extracts. Calculate the percentage recovery.

  • Precision:

    • Repeatability: Perform six replicate analyses of a spiked sample at 100% of the target concentration.

    • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

  • LOD & LOQ: Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Protocol 2: TOC Analysis Validation

• Objective: To validate a non-specific TOC method for the detection of organic residues, correlated to Desisopropyl ethyl torsemide.

• Materials & Equipment:

  • TOC Analyzer (e.g., using UV/persulfate oxidation).[16]

  • Low-TOC water.

  • Desisopropyl ethyl torsemide reference standard.

  • Swabs validated for low TOC background.

  • Stainless steel coupons (316L, 10 cm x 10 cm).

• TOC Analysis Principle: The method involves oxidizing organic carbon in the sample to carbon dioxide (CO2), which is then measured by a non-dispersive infrared (NDIR) detector. The amount of CO2 is proportional to the total organic carbon in the sample.[19]

• Validation Procedure:

  • Specificity (Indirect): While non-specific, the method must show it can detect the target analyte. Analyze samples of the cleaning agent to ensure it does not contribute significantly to the TOC reading or that its contribution is consistent and can be subtracted.

  • Linearity: Prepare standard solutions of Desisopropyl ethyl torsemide in low-TOC water at five concentrations. Convert the concentration of the analyte to its carbon equivalent. Plot the TOC response against the carbon concentration.

  • Accuracy (Recovery): Spike stainless steel coupons with known amounts of Desisopropyl ethyl torsemide. Swab the coupons, extract the swabs with low-TOC water, and analyze. Calculate the percentage recovery of organic carbon.

  • Precision:

    • Repeatability: Perform six replicate analyses of a spiked sample.

    • Intermediate Precision: Repeat the analysis on a different day.

  • LOD & LOQ: Determine from the standard deviation of the blank and the slope of the linearity curve.

Comparative Data Summary

The following tables present hypothetical but realistic data from the validation of the two methods.

Table 1: Linearity and Range

Parameter	HPLC-UV Method	TOC Analysis Method
Range	0.05 - 2.0 µg/mL	0.02 - 1.0 ppm Carbon
Correlation Coefficient (r²)	> 0.999	> 0.998
Y-intercept	Minimal	Close to blank value

Table 2: Accuracy and Precision

Parameter	HPLC-UV Method	TOC Analysis Method
Accuracy (% Recovery)	95.0% - 105.0%	90.0% - 110.0%
Precision (Repeatability, %RSD)	< 2.0%	< 5.0%
Precision (Intermediate, %RSD)	< 3.0%	< 7.0%

Table 3: Sensitivity

Parameter	HPLC-UV Method	TOC Analysis Method
LOD	0.015 µg/mL	0.005 ppm Carbon
LOQ	0.05 µg/mL	0.02 ppm Carbon

Visualizing the Workflow

Diagrams can effectively illustrate complex processes. The following are rendered using Graphviz (DOT language).

Caption: Overall Cleaning Validation Workflow.

Caption: Decision Tree for Analytical Method Selection.

Interpretation and Expert Recommendations

The validation data reveals the distinct advantages of each method. The HPLC-UV method demonstrates superior specificity, ensuring that only Desisopropyl ethyl torsemide is being quantified. Its precision is typically higher, and while its sensitivity is excellent, it requires longer analysis times and more complex method development.[19]

The TOC analysis , on the other hand, offers a faster and more economical approach.[19] Its high sensitivity to all organic carbon makes it an excellent choice for a comprehensive "is it clean?" assessment. However, a high TOC reading does not identify the source of the carbon, which could be the target residue, a cleaning agent, or a degradation product.[15]

Recommendations:

• Use HPLC-UV when:

  • The residue of concern, Desisopropyl ethyl torsemide, has a high toxicity, and a specific, low acceptance limit must be met.

  • The cleaning agent contains organic compounds that could interfere with a non-specific method.

  • A failure in the cleaning process requires a definitive identification of the residual contaminant.

• Use TOC Analysis when:

  • The primary goal is to verify the overall removal of all organic residues to a low level.

  • The cleaning agents are inorganic or their contribution to TOC is known and consistent.

  • Rapid equipment turnaround is a critical economic driver, as TOC analysis offers significantly higher sample throughput.[19]

  • It is used as a routine monitoring tool after initial validation with a specific method has been performed.

A hybrid approach is often the most robust. Initial validation can be performed using a specific method like HPLC to demonstrate the removal of the target compound. Subsequently, TOC can be used for routine monitoring, offering a faster and more cost-effective way to ensure the cleaning process remains in a state of control.[15]

Conclusion

The validation of a cleaning method is a critical component of Good Manufacturing Practice that ensures product quality and patient safety.[1][3] Both HPLC-UV and TOC analysis are powerful tools for this purpose, each with a distinct profile of advantages and limitations. The choice between a specific (HPLC) and non-specific (TOC) method is not a matter of one being universally better, but rather a strategic decision based on a scientific, risk-based assessment of the product, the process, and the regulatory requirements.[1][2] By understanding the principles and validation requirements of each technique, pharmaceutical manufacturers can design and implement a robust, efficient, and compliant cleaning validation program for challenging residues like Desisopropyl ethyl torsemide.

References

• Total Organic Carbon Analysis for Cleaning Validation in Pharmaceutical Manufacturing. (n.d.). Google Vertex AI.
• Regulatory Requirements and Guidelines for Cleaning Validation. (2024, February 21). Pharmaguideline.
• Cleaning Validation ICH Guidelines: A Practical Guide. (n.d.). Leucine.
• The Right Analytical Method for the Right Application: TOC Analysis for Cleaning Validation. (n.d.). Suez.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy.
• Biopharmaceutical Facility Cleaning Validation Using the Total Organic Carbon Test. (n.d.). IVT Network.
• FDA Requirements for Cleaning and Disinfection Validation Studies for Medical Devices. (n.d.). Microchem Laboratory.
• Application of total organic carbon analysis to cleaning validation. (n.d.). PubMed.
• Complete Guide to Cleaning Validation in Pharmaceutical Manufacturing. (2025, July 12). Leucine.
• TOC method for cleaning validation in pharmaceutical environments. (2025, May 26). Instru.
• Validation of Cleaning Processes (7/93). (2014, August 26). FDA.
• Analytical Techniques for Determination of Torsemide and its Combinations: A Review. (2019, May 10). ResearchGate.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). FDA.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005, November). FDA.
• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. (2024, April 24). Starodub.
• HPLC – Quality by Design Approach for Simultaneous Detection of Torsemide, Spironolactone and Their Degradant Impurities. (n.d.). SciSpace.
• HPLC – Quality by Design Approach for Simultaneous Detection of Torsemide, Spironolactone and Their Degradant Impurities. (2025, August 6). ResearchGate.
• Stability Indicating HPLC Method for Determination of Torsemide in Bulk Drug and Pharmaceutical Dosage Form. (2015). RJPBCS.
• RP-HPLC Determination of Torsemide in Pharmaceutical Formulation by Liquid Chromatography. (2012). Semantic Scholar.
• Analytical Method Development and Validation for Quantitative Estimation of Torsemide in Bulk and Pharmaceutical Dosage Form by RP-HPLC. (n.d.). ijptonline.com.
• RP-HPLC Determination of Torsemide in Pharmaceutical Formulation by Liquid Chromatography. (2016, July 18). ResearchGate.
• DESISOPROPYL ETHYL TORSEMIDE. (n.d.). gsrs.ncats.nih.gov.
• TORSEMIDE. (n.d.). gsrs.ncats.nih.gov.
• Development and validation of stability-indicating methods for determination of torsemide. (n.d.). ResearchGate.
• Development and Validation of Analytical Method for Estimation of Cefixime in Swab Samples. (n.d.). ijppsjournal.com.

Sources

• 1. Regulatory Requirements and Guidelines for Cleaning Validation | Pharmaguideline [pharmaguideline.com]
• 2. Cleaning Validation ICH Guidelines: A Practical Guide [leucine.io]
• 3. Complete Guide to Cleaning Validation in Pharmaceutical Manufacturing – Pharma Validation [pharmavalidation.in]
• 4. amplelogic.com [amplelogic.com]
• 5. bioprocessintl.com [bioprocessintl.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. rjpbcs.com [rjpbcs.com]
• 12. RP-HPLC Determination of Torsemide in Pharmaceutical Formulation by Liquid Chromatography | Semantic Scholar [semanticscholar.org]
• 13. oaji.net [oaji.net]
• 14. researchgate.net [researchgate.net]
• 15. Total Organic Carbon Analysis for Cleaning Validation in Pharma Manufacturing : Compliance Training Webinar (Online Seminar) - ComplianceOnline.com [complianceonline.com]
• 16. biopharminternational.com [biopharminternational.com]
• 17. Application of total organic carbon analysis to cleaning validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. TOC method for cleaning validation in pharmaceutical environments | Instru [instru.es]
• 19. youngin.com [youngin.com]
• 20. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 21. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 22. fda.gov [fda.gov]
• 23. starodub.nl [starodub.nl]

A Comparative Guide to the Analytical Assessment of the Relative Response Factor for Desisopropyl ethyl torsemide

This guide provides an in-depth, scientifically grounded methodology for the assessment and comparison of the Relative Response Factor (RRF) for Desisopropyl ethyl torsemide, a known impurity of the active pharmaceutical ingredient (API) Torsemide.[1][2] As drug development professionals, our mandate is to ensure the safety and efficacy of pharmaceutical products, which necessitates the precise control of impurities.[3] This document moves beyond a simple recitation of protocols to explain the causal reasoning behind experimental choices, ensuring a robust and self-validating approach compliant with international regulatory standards.

The presence of impurities, even in minute quantities, can significantly impact the quality and safety of a drug product.[1] Regulatory bodies, through guidelines such as those from the International Council for Harmonisation (ICH), mandate the rigorous detection, identification, and quantification of these substances.[3][4] Desisopropyl ethyl torsemide (also known as Torsemide Impurity C) is a process-related impurity that must be monitored.[2][5]

Accurate quantification often relies on high-purity reference standards for each impurity. However, these standards can be costly, difficult to synthesize, or unstable.[6] The determination of a Relative Response Factor (RRF) provides a scientifically valid alternative, allowing for the quantification of an impurity using the readily available API reference standard.[6][7] The RRF corrects for the difference in detector response between the impurity and the API, ensuring that the reported impurity levels are accurate and not misrepresented due to analytical artifacts.[8][9] This guide will detail the definitive slope method for RRF determination, a technique that stands as the gold standard for its accuracy and reliability.

Pillar 1: The Principle of Relative Response in Chromatography

In High-Performance Liquid Chromatography (HPLC) with UV detection, the detector's response is not always uniform across different molecules. Two compounds at the identical concentration can produce significantly different peak areas due to variations in their molar absorptivity at the chosen detection wavelength. Assuming the response is the same (i.e., an RRF of 1.0) is a common but potentially erroneous shortcut that can lead to either an underestimation or overestimation of an impurity, with direct consequences for patient safety and regulatory compliance.[8]

The RRF is a dimensionless factor that quantifies this difference. It is defined as the ratio of the response factor (the slope of the calibration curve) of the impurity to that of the API.[8][9]

Formula for RRF Calculation:

RRF = (Slope of Impurity Calibration Curve) / (Slope of API Calibration Curve)

By establishing this factor, one can use the peak area of the API standard to accurately calculate the concentration of the impurity in routine analyses, as stipulated in the ICH Q2(R1) guidelines on the validation of analytical procedures.[10][11]

Pillar 2: Experimental Protocol for RRF Determination

This section describes a self-validating protocol for determining the RRF of Desisopropyl ethyl torsemide against the Torsemide API standard using the robust slope method.

Experimental Workflow Diagram

Caption: A step-by-step workflow for RRF determination via the slope method.

Step-by-Step Methodology

1. Materials and Reagents:

• Torsemide Reference Standard (USP or equivalent)

• Desisopropyl ethyl torsemide Reference Standard (high purity)

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Potassium Dihydrogen Phosphate (AR Grade)

• Ortho-phosphoric Acid (AR Grade)

• Deionized Water (18.2 MΩ·cm)

2. Instrumentation:

• A validated HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV detector.

• Analytical Balance (5-decimal place)

• Class A Volumetric Glassware

3. Chromatographic Conditions (Example): The causality for these conditions is based on established methods for Torsemide, ensuring good separation and peak shape.[12][13]

• Column: X Terra C8 (150 mm x 4.6 mm, 3.5 µm) or equivalent

• Mobile Phase A: Phosphate Buffer (25mM Potassium Dihydrogen Phosphate, pH adjusted to 3.5 with Ortho-phosphoric acid)

• Mobile Phase B: Acetonitrile

• Gradient: 60% A / 40% B (Isocratic)

• Flow Rate: 0.8 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 288 nm (A wavelength where both Torsemide and its impurity show significant absorbance)

• Injection Volume: 10 µL

4. Preparation of Standard Solutions:

• Diluent: Mobile Phase (pre-mixed and degassed).

• Torsemide Stock Solution (API - ~500 µg/mL): Accurately weigh approximately 25 mg of Torsemide RS into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Desisopropyl ethyl torsemide Stock Solution (Impurity - ~250 µg/mL): Accurately weigh approximately 12.5 mg of Desisopropyl ethyl torsemide RS into a 50 mL volumetric flask. Dissolve and dilute to volume with diluent.

• Calibration Series: Prepare a series of at least five concentrations for both the API and the impurity from their respective stock solutions. The concentration range should cover the expected reporting levels of the impurity, for example, from the reporting threshold (e.g., 0.05%) up to a higher level (e.g., 0.5%).

5. Data Acquisition and Analysis:

• Equilibrate the HPLC system until a stable baseline is achieved.

• Inject the diluent (blank) to ensure no interfering peaks are present.

• Inject each calibration standard for both Torsemide and Desisopropyl ethyl torsemide in triplicate.

• Record the peak area for each injection.

• For each compound, plot a graph of the average peak area (y-axis) versus concentration in µg/mL (x-axis).

• Perform a linear regression analysis on each data set to determine the slope, intercept, and correlation coefficient (r²). The r² value should be ≥ 0.999 to demonstrate linearity.

Pillar 3: Data Interpretation and Comparison

The data generated from the above protocol allows for a direct and objective calculation of the RRF.

Sample Data and Calculation

Below is a table of hypothetical data to illustrate the calculation process.

Compound	Concentration (µg/mL)	Peak Area (mAU*s) - Avg. of 3
Torsemide (API)	0.5	15,250
1.0	30,600
2.0	61,100
4.0	122,500
8.0	244,800
Desisopropyl ethyl torsemide	0.5	13,900
1.0	27,950
2.0	55,700
4.0	111,800
8.0	223,500

Linear Regression Results:

• Slope (Torsemide): 30,610

• Correlation Coefficient (r²) (Torsemide): 0.9999

• Slope (Desisopropyl ethyl torsemide): 27,945

• Correlation Coefficient (r²) (Desisopropyl ethyl torsemide): 0.9999

RRF Calculation: RRF = Slope_Impurity / Slope_API = 27,945 / 30,610 = 0.91

Comparison and Implications

• Calculated RRF (0.91): This experimentally determined value indicates that Desisopropyl ethyl torsemide has a slightly lower UV response than Torsemide at 288 nm. Using this value provides the most accurate quantification.

• Assumed RRF (1.0): If an RRF of 1.0 were assumed, the amount of Desisopropyl ethyl torsemide would be underestimated by approximately 9%. In a regulatory filing, such an inaccuracy could lead to questions about the control strategy for impurities.

• Single-Point RRF vs. Slope Method: While a single-point RRF can be calculated by comparing the response of the API and impurity at a single concentration, it is less robust.[14] The slope method, mandated by validation guidelines, uses multiple data points, confirms linearity, and provides a more statistically sound and defensible RRF value.[15]

Application in Routine Analysis

Once the RRF of 0.91 is validated, it can be incorporated into the calculation for quantifying Desisopropyl ethyl torsemide in routine sample analysis, eliminating the need for the impurity standard.

Formula for Impurity Calculation:

% Impurity = (Area_Impurity / Area_API_Std) * (Conc_API_Std / Conc_Sample) * (1 / RRF) * 100

This approach not only reduces analytical costs but also mitigates risks associated with the stability and availability of impurity reference materials.[6]

Conclusion

The rigorous, scientifically-driven determination of the Relative Response Factor is a cornerstone of a robust analytical control strategy. For Desisopropyl ethyl torsemide, this guide has demonstrated that assuming an RRF of 1.0 is scientifically untenable and introduces unacceptable analytical error. By employing the detailed HPLC-UV slope method, researchers and drug development professionals can establish a validated and accurate RRF. This practice ensures that the quantification of impurities is reliable, defensible, and fully compliant with the stringent expectations of global regulatory authorities, ultimately safeguarding the quality and safety of the final pharmaceutical product.

References

• Pharmaguideline. (2025, February 18). Relative Response Factor (RRF) and its Calculation in HPLC Analysis. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• PharmaGuru. (2025, April 3). Relative Response Factor (RRF) in Pharmaceutical Analysis: Learn In 5 Steps. [Link]

• Separation Science. Relative Response Factor: Accurate Quantification in Chromatography. [Link]

• Chakravarthy, V. K., et al. (2011). THE ROLE OF RELATIVE RESPONSE FACTOR IN RELATED SUBSTANCES METHOD DEVELOPMENT BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY (HPLC). Rasayan Journal of Chemistry, 4(4), 919-943. [Link]

• Veeprho. (2021, January 14). Determination of Response factors of Impurities in Drugs by HPLC. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• Veeprho. Torasemide Impurities and Related Compound. [Link]

• Pharmaffiliates. Torsemide-impurities. [Link]

• SynZeal. Torasemide Impurities. [Link]

• Thieme. (2022, June 30). Synthesis and Characterization of Related Substances of Torasemide. [Link]

• BfArM. (2023, March 1). Guideline on Impurities in new Active Pharmaceutical Ingredients. [Link]

• ResearchGate. (A) Structure of torasemide; structures of impurities: (B) R2, (C) R3, (D) R6, (E) R4. [Link]

• GSRS. DESISOPROPYL ETHYL TORSEMIDE. [Link]

• ResearchGate. (2016, July 18). RP-HPLC Determination of Torsemide in Pharmaceutical Formulation by Liquid Chromatography. [Link]

• Journal of Pharmaceutical Negative Results. Method Development And Validation For The Torsemide In Tablet Dosage Form By Rp-Hplc. [Link]

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. oceanicpharmachem.com [oceanicpharmachem.com]
• 4. bfarm.de [bfarm.de]
• 5. researchgate.net [researchgate.net]
• 6. veeprho.com [veeprho.com]
• 7. Relative Response Factor (RRF) and its Calculation in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 8. Relative Response Factor: Accurate Quantification in Chromatography | Separation Science [sepscience.com]
• 9. Bot Verification [rasayanjournal.co.in]
• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 11. fda.gov [fda.gov]
• 12. researchgate.net [researchgate.net]
• 13. pnrjournal.com [pnrjournal.com]
• 14. pharmaguru.co [pharmaguru.co]
• 15. fda.gov [fda.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Desisopropyl Ethyl Torsemide

Understanding the Compound: Hazard Identification and Characterization

Before any disposal procedure can be initiated, a thorough understanding of the compound's properties and associated hazards is paramount.

Chemical Identity:

• Name: Desisopropyl ethyl torsemide

• Synonyms: TORASEMIDE IMPURITY C[1][2]

• Molecular Formula: C₁₅H₁₈N₄O₃S[2][3][4]

• Appearance: Likely a solid, white to off-white crystalline powder, similar to the parent compound, Torsemide.[5][6]

Known Hazards:

Based on available data, Desisopropyl ethyl torsemide is classified with the following hazard:

• GHS Classification: Eye Irritation (Category 2A), H319: Causes serious eye irritation.[3][7]

As a pharmacologically active substance and a sulfonylurea-like compound, it should be handled with care to avoid potential physiological effects from occupational exposure.[8] The parent compound, Torsemide, and related sulfonylureas can have potent effects on the body.[9][10] Therefore, treating Desisopropyl ethyl torsemide with a high degree of caution is a critical first step.

The Core Principle: Segregation and Containment at the Source

The foundational principle of proper laboratory waste management is the immediate segregation of waste at the point of generation. This prevents the cross-contamination of waste streams and ensures that each type of waste is handled and disposed of according to its specific hazards.

Never mix Desisopropyl ethyl torsemide waste with non-hazardous trash or dispose of it down the drain. [11] Even small quantities of chemical waste are subject to regulation and can have a significant environmental impact.[11][12]

Step-by-Step Waste Collection Protocol:

• Designate a Satellite Accumulation Area (SAA): Establish a designated SAA in your laboratory where the waste will be collected.[11][13] This area must be under the direct control of the laboratory personnel generating the waste.

• Select Appropriate Waste Containers: Use a dedicated, leak-proof container made of a material compatible with the chemical waste. For solid waste, a securely sealed, wide-mouth container is suitable. For solutions, ensure the container has a tight-fitting screw cap. The container must be in good condition, free from cracks or residue on the outside.[14]

• Properly Label the Waste Container: As soon as the first piece of waste is added, the container must be labeled with the words "Hazardous Waste," the full chemical name ("Desisopropyl ethyl torsemide"), and a clear indication of the hazard (e.g., "Irritant").[11][13]

The following diagram illustrates the initial waste handling workflow:

Caption: Initial Waste Segregation and Containment Workflow.

Comprehensive Disposal Procedure: A Decision-Making Framework

Once the waste is properly contained and labeled, the next phase involves its ultimate disposal. This process is governed by institutional policies and local, state, and federal regulations.[15]

The decision-making process for the disposal of Desisopropyl ethyl torsemide is outlined in the flowchart below:

Caption: Decision-Making Flowchart for Disposal.

Detailed Steps for Final Disposal:

• Waste Accumulation: Continue to collect the waste in the designated and properly labeled container within the SAA. Keep the container closed at all times except when adding waste.

• Request for Pickup: Once the container is full, or if it has been in the SAA for the maximum allowable time (typically up to one year for partially filled containers, but institutional policies may vary), contact your institution's Environmental Health & Safety (EH&S) department to arrange for a waste pickup.[11]

• Documentation: Complete a hazardous waste disposal form as required by your institution. This will typically require you to list all the chemical constituents and their approximate concentrations. Accurate and complete documentation is a critical component of regulatory compliance.[15][16]

• Professional Disposal: Your EH&S department will then transport the waste to a central accumulation area before it is picked up by a licensed hazardous waste disposal company.[13] The standard and most appropriate method for the disposal of pharmaceutical waste is high-temperature incineration by a permitted facility.[17][18]

Safety and Personal Protective Equipment (PPE)

When handling Desisopropyl ethyl torsemide in any form, including as a waste product, appropriate PPE is mandatory to prevent exposure.

PPE Item	Specification	Rationale
Eye Protection	Safety glasses with side-shields or chemical splash goggles.[5][7]	Protects against splashes and airborne particles, mitigating the risk of serious eye irritation.
Hand Protection	Nitrile or other chemically resistant gloves.[7]	Prevents skin contact.
Body Protection	A laboratory coat.	Protects clothing and skin from contamination.

Emergency Procedures

In the event of a spill or exposure, follow these procedures immediately:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][7]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.

• Spill: For a small spill, carefully clean it up using absorbent materials and place all contaminated materials into your hazardous waste container. For a large spill, evacuate the area and contact your institution's EH&S department.

By adhering to these procedures, you ensure not only compliance with regulations but also the safety of yourself, your colleagues, and the environment. This commitment to responsible chemical stewardship is a hallmark of excellence in scientific research.

References

• PubChem. (n.d.). Desisopropyl ethyl torsemide. National Center for Biotechnology Information. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Rx Destroyer. (2022, January 20). Proper Disposal in Pharmaceutical Research is Extremely Important. Retrieved from [Link]

• Easy RX Cycle. (n.d.). Medical & Pharmaceutical Waste Disposal for Research Labs. Retrieved from [Link]

• Environmental Marketing Services. (2025, July 21). Safe Chemical Waste Disposal in Labs. Retrieved from [Link]

• Global Substance Registration System. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

• American Laboratory. (n.d.). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• MCF Environmental Services. (2023, April 11). Proper Hazardous Waste Disposal in a Laboratory Setting. Retrieved from [Link]

• PubMed. (n.d.). Influence of sulfonylureas on the secretion, disposal and effect of insulin. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• TechnoRep. (n.d.). FORCED DEGRADATION STUDY OF TORASEMIDE: CHARACTERIZATION OF ITS DEGRADATION PRODUCTS. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, October 31). Drug Disposal: Dispose "Non-Flush List" Medicine in Trash. Retrieved from [Link]

• PubChem. (n.d.). Torsemide-d7. National Center for Biotechnology Information. Retrieved from [Link]

• WikEM. (2019, August 25). Sulfonylurea toxicity. Retrieved from [Link]

• Global Substance Registration System. (n.d.). DESISOPROPYL ETHYL TORSEMIDE. Retrieved from [Link]

• U.S. Drug Enforcement Administration. (n.d.). Drug Disposal Information. Retrieved from [Link]

• Washington University in St. Louis. (2011). Guidance for Disposal of Drugs Used in Clinical Research. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, October 31). Disposal of Unused Medicines: What You Should Know. Retrieved from [Link]

• San Francisco Environment Department. (2019, March). MEDICINE DISPOSAL PRODUCTS. Retrieved from [Link]

• Stericycle. (n.d.). Medication & Pharmaceutical Waste Disposal Explained. Retrieved from [Link]

Sources

• 1. DESISOPROPYL ETHYL TORSEMIDE [drugfuture.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. Influence of sulfonylureas on the secretion, disposal and effect of insulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. wikem.org [wikem.org]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. rxdestroyer.com [rxdestroyer.com]
• 13. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 14. danielshealth.com [danielshealth.com]
• 15. easyrxcycle.com [easyrxcycle.com]
• 16. epa.gov [epa.gov]
• 17. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 18. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

A Comprehensive Guide to Personal Protective Equipment for Handling Desisopropyl Ethyl Torsemide

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Desisopropyl ethyl torsemide. By synthesizing technical data with field-proven safety protocols, this document aims to be your preferred resource for laboratory safety and chemical handling, ensuring both personal safety and data integrity.

Hazard Identification and Risk Assessment: Understanding the Compound

Desisopropyl ethyl torsemide is a chemical compound with the molecular formula C15H18N4O3S.[1][2] While comprehensive toxicological data for this specific molecule is not extensively published, its structural similarity to Torsemide, a potent loop diuretic, necessitates a cautious approach.[3] The primary known hazard is that it causes serious eye irritation.[1][4]

Given its status as a pharmacologically active substance, and in the absence of contrary data, it is prudent to handle Desisopropyl ethyl torsemide as a potent compound.[5] This approach aligns with best practices for handling active pharmaceutical ingredients (APIs) where inhalation of fine powders can pose significant health risks.[6]

Known Hazards:

Hazard Statement	GHS Classification	Source
H319: Causes serious eye irritation	Eye Irrit. 2	ECHA[1]

This table summarizes the known hazards of Desisopropyl ethyl torsemide.

The Core of Safety: Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount and should be based on a thorough risk assessment of the specific procedures being undertaken. The following recommendations are based on a tiered approach, considering the scale of the operation and the potential for exposure.

2.1. Standard Laboratory Operations (Low Dust/Aerosol Potential)

For procedures with a low risk of generating dust or aerosols, such as handling small quantities in solution, the following PPE is mandatory:

• Eye and Face Protection: Safety glasses with side-shields are the minimum requirement.[7] For tasks with a higher splash potential, a face shield should be worn in addition to safety glasses.[8]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, must be worn.[7] It is crucial to inspect gloves for any signs of damage before use and to practice proper glove removal techniques to avoid skin contact.[7]

• Body Protection: A standard laboratory coat is required to protect against incidental contact.

2.2. Operations with High Dust/Aerosol Potential

When handling the solid form of Desisopropyl ethyl torsemide, especially during weighing, transferring, or any procedure that could generate dust, more stringent PPE is necessary to prevent inhalation and dermal exposure.

• Respiratory Protection: A NIOSH-approved P95 or P100 particulate respirator is recommended.[7] For higher-risk operations or in the absence of adequate engineering controls, a powered air-purifying respirator (PAPR) may be necessary.[9]

• Hand Protection: Double-gloving with nitrile gloves is recommended to provide an extra layer of protection.[5]

• Body Protection: An impervious disposable gown or coveralls should be worn over laboratory clothing to prevent contamination.[5]

2.3. Engineering Controls: The First Line of Defense

It is critical to emphasize that PPE is the last line of defense. Engineering controls should always be prioritized to minimize exposure.

• Ventilation: All handling of solid Desisopropyl ethyl torsemide should be performed in a certified chemical fume hood or a powder containment hood.[4][10]

• Containment: For handling highly potent compounds, barrier isolators or glove boxes offer the highest level of protection by enclosing the process.[6][11]

Operational Plan: From Preparation to Disposal

A clear and concise operational plan is essential for ensuring safety and procedural consistency.

3.1. Donning and Doffing PPE: A Step-by-Step Protocol

The following sequence should be strictly adhered to:

Donning Sequence:

• Gown/Coveralls: Put on the disposable gown or coveralls, ensuring complete coverage.

• First Pair of Gloves: Don the first pair of nitrile gloves.

• Respirator: If required, perform a fit check and don the respirator.

• Eye/Face Protection: Put on safety glasses and a face shield if necessary.

• Second Pair of Gloves: Don the second pair of gloves, ensuring they overlap the cuffs of the gown.

Doffing Sequence (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves, turning them inside out.

• Gown/Coveralls: Remove the gown or coveralls by rolling it down and away from the body.

• Inner Gloves: Remove the inner pair of gloves.

• Face Shield/Goggles: Remove eye and face protection from the back.

• Respirator: Remove the respirator without touching the front.

• Hand Hygiene: Wash hands thoroughly with soap and water.

A flowchart illustrating the correct sequence for donning and doffing PPE.

3.2. Spill Response

In the event of a spill, the following steps should be taken immediately:

• Evacuate: Alert others in the area and evacuate the immediate vicinity.

• Isolate: Secure the area to prevent unauthorized entry.

• Protect: Don the appropriate PPE, including respiratory protection.

• Contain: For liquid spills, use an absorbent material. For solid spills, carefully cover with a damp cloth to avoid raising dust.

• Clean: Gently collect the spilled material and place it in a labeled, sealed container for hazardous waste.

• Decontaminate: Clean the spill area with an appropriate deactivating solution or soap and water.

• Report: Report the incident to the appropriate safety personnel.

Disposal Plan: Managing Contaminated Materials

Proper disposal of Desisopropyl ethyl torsemide and all contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

4.1. Waste Segregation

All waste generated from handling Desisopropyl ethyl torsemide must be segregated as hazardous pharmaceutical waste.[12] This includes:

• Unused or expired compound.

• Contaminated PPE (gloves, gowns, etc.).

• Contaminated labware (pipette tips, vials, etc.).

• Spill cleanup materials.

4.2. Waste Containers

Hazardous pharmaceutical waste should be collected in designated, leak-proof containers that are clearly labeled.[13][14] Black containers are often used for hazardous pharmaceutical waste.[12][13]

4.3. Final Disposal

The final disposal of hazardous pharmaceutical waste must be conducted by a licensed hazardous waste management company.[15] The primary method of disposal for this type of waste is high-temperature incineration at a permitted facility.[13] It is imperative to adhere to all federal, state, and local regulations governing hazardous waste disposal.[12]

A diagram outlining the proper disposal plan for Desisopropyl ethyl torsemide waste.

By adhering to these guidelines, you can ensure a safe and compliant laboratory environment when working with Desisopropyl ethyl torsemide.

References

• Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem - NIH. [Link]

• Freund-Vector's Approach to Safely Processing Potent Compounds. [Link]

• How to Dispose of Pharmaceutical Waste and Meet Regulations - Daniels Health. [Link]

• Containment of High-Potency Products in a GMP Environment - BioProcess International. [Link]

• Medication & Pharmaceutical Waste Disposal Explained - Stericycle. [Link]

• Best Practices For Handling Potent APIs - Outsourced Pharma. [Link]

• Pharmaceutical Waste Disposal & Management Guide for Healthcare Facilities. [Link]

• What Is a Diuretic? Uses, Warnings, Side Effects, and More - Everyday Health. [Link]

• Pharmaceutical Powder Handling 101: Safety, Compliance & Containment - ILC Dover. [Link]

• Assuring the Safe Handling of Potent APIs, Intermediates, and Solid-Dosage Drugs. [Link]

• DESISOPROPYL ETHYL TORSEMIDE - gsrs. [Link]

• Therapeutic Uses of Diuretic Agents - StatPearls - NCBI Bookshelf - NIH. [Link]

• Diuretics (Water Pills): Types, Uses & Side Effects - Cleveland Clinic. [Link]

• Pharmaceutical Hazardous Waste Management Guide from MLI. [Link]

• Types of Pharmaceutical Waste and How to Dispose of Them - VLS Environmental Solutions. [Link]

• Diuretics: Types, uses, side effects, and more - Medical News Today. [Link]

• Understanding the Safety of Diuretics: What You Need to Know - Oreate AI Blog. [Link]

• DESISOPROPYL ETHYL TORSEMIDE. [Link]

• Safety Data Sheet - Amazon S3. [Link]

• SAFETY DATA SHEET - ChemDmart. [Link]

Sources

• 1. Desisopropyl ethyl torsemide | C15H18N4O3S | CID 12457653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. gsrs-dev-public.ncats.io [gsrs-dev-public.ncats.io]
• 3. Torasemide | 56211-40-6 [chemicalbook.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. ilcdover.com [ilcdover.com]
• 7. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 8. chemdmart.com [chemdmart.com]
• 9. Freund-Vector’s Approach to Safely Processing Potent Compounds - Freund [freundglobal.com]
• 10. bioprocessintl.com [bioprocessintl.com]
• 11. Best Practices For Handling Potent APIs [outsourcedpharma.com]
• 12. danielshealth.com [danielshealth.com]
• 13. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 14. easyrxcycle.com [easyrxcycle.com]
• 15. mlienvironmental.com [mlienvironmental.com]